15:0-18:1-15:0 TG-d7

Core Science & Biosynthesis

A Technical Guide to 15:0-18:1-15:0 TG-d7: An Internal Standard for Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the deuterated triglyceride 15:0-18:1-15:0 TG-d7, also known as 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol. It is a stable isotope-labeled compound primarily utilized as an internal standard for the precise quantification of triglycerides and other lipids in complex biological samples using mass spectrometry.[1]

Overview and Principle of Use

15:0-18:1-15:0 TG-d7 is a synthetic triglyceride molecule where seven hydrogen atoms on the oleic acid (18:1) backbone have been replaced with deuterium (d7).[2] This isotopic labeling makes it chemically identical to its natural counterpart but heavier, allowing it to be distinguished by a mass spectrometer.

In quantitative lipidomics, analytical variability can arise from sample preparation (e.g., lipid extraction), instrument performance, and matrix effects, where other molecules in the sample can suppress or enhance the signal of the target analyte.[3][4] By adding a known amount of a stable isotope-labeled (SIL) internal standard like 15:0-18:1-15:0 TG-d7 to each sample at the beginning of the workflow, these variations can be normalized.[3] The SIL standard co-elutes with the endogenous (unlabeled) analyte and experiences similar ionization effects. The ratio of the analyte's signal to the standard's signal is used for accurate quantification, significantly improving the reproducibility and reliability of the data.[3]

Physicochemical and Product Data

The key properties and typical product specifications for 15:0-18:1-15:0 TG-d7 are summarized below. These values are compiled from various commercial suppliers and databases.

Property	Value	Citations
Systematic Name	1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol	[2]
Synonyms	TG(15:0/18:1-d7/15:0)	[5]
CAS Number	2097561-17-4	[1]
Molecular Formula	C₅₁H₈₉D₇O₆	[1]
Molecular Weight	812.35 g/mol	[1]
Appearance	Liquid or solid powder	[1]
Purity	>99% (typically verified by TLC)	[1]
Supplied As	Solution (e.g., 1 mg/mL in ethanol) or powder
Storage Temperature	-20°C	[1]
Shipping Conditions	Room temperature or on dry ice	[1]

Applications in Research and Development

The primary application of 15:0-18:1-15:0 TG-d7 is as an internal standard in quantitative mass spectrometry-based lipidomics.[1]

• Metabolic Studies: It is used to trace and quantify triglyceride metabolism in various biological systems. Deuterium-labeled lipids can be used to study lipogenesis and lipid turnover in humans and animal models.[6][7]

• Drug Development: In pharmaceutical research, it helps assess the effect of drug candidates on lipid metabolism and profiles. The stability of deuterated compounds can also be leveraged to study pharmacokinetic profiles.[1]

• Food Science: Researchers have used this standard to develop lipidomics methods for evaluating food quality, such as assessing the eating quality of different rice grades based on their lipid profiles.[8]

• Clinical Research: It is a component of standardized lipid mixtures, such as the SPLASH™ LIPIDOMIX™ Standard, which are used to quantify major lipid classes in human plasma for disease biomarker discovery and clinical diagnostics.[2]

Experimental Protocols

The following is a generalized protocol for the use of 15:0-18:1-15:0 TG-d7 as an internal standard for the analysis of triglycerides in plasma or serum by LC-MS/MS.

4.1 Materials

• 15:0-18:1-15:0 TG-d7 internal standard solution (e.g., 1 mg/mL).

• Biological samples (e.g., plasma, serum, tissue homogenate).

• Isopropanol (IPA), Acetonitrile (ACN), Methanol (MeOH), Chloroform (all LC-MS grade).

• Formic acid and ammonium formate.

• 1.5 mL microcentrifuge tubes or 96-well plates for extraction.

4.2 Internal Standard Spiking Solution Preparation

• Prepare a working stock solution of the internal standard. For example, dilute the commercial stock to create a spiking solution.

• The final concentration in the sample will depend on the expected concentration of endogenous triglycerides. A typical approach is to add the standard to achieve a signal intensity comparable to the analytes of interest.

4.3 Lipid Extraction

• Aliquot 10-20 µL of the biological sample (e.g., plasma) into a clean extraction tube.

• Add the prepared internal standard spiking solution directly to the sample.

• Add an extraction solvent, such as cold isopropanol (IPA), typically in a 10:1 or greater ratio to the sample volume (e.g., 200 µL IPA for 20 µL plasma).

• Vortex vigorously for 1 minute to precipitate proteins and ensure thorough mixing.

• Incubate on ice or at -20°C for 10-30 minutes to enhance protein precipitation.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant containing the lipid extract to a new tube or well for LC-MS analysis.

4.4 LC-MS/MS Analysis

• Chromatography: Use a reverse-phase C18 column suitable for lipid analysis.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient runs from ~30% B to 100% B over 15-20 minutes to elute lipids from polar to non-polar.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

  • Analysis Mode: Use Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for both the endogenous triglyceride and the d7-labeled internal standard. For triglycerides, the precursor ion is typically the ammonium adduct [M+NH₄]⁺. The product ions correspond to the neutral loss of the fatty acid chains.

4.5 Data Analysis and Quantification

• Integrate the peak areas for the endogenous analyte and the 15:0-18:1-15:0 TG-d7 internal standard.

• Calculate the response ratio: (Peak Area of Analyte) / (Peak Area of Internal Standard).

• Generate a calibration curve using known concentrations of the unlabeled analyte spiked with a constant amount of the internal standard.

• Determine the concentration of the analyte in the unknown samples by interpolating their response ratios against the calibration curve.

Visualizations

5.1 Principle of Quantification with a Stable Isotope-Labeled Internal Standard

The diagram below illustrates the core logic behind using 15:0-18:1-15:0 TG-d7 to correct for analytical variability and ensure accurate quantification.

Workflow for accurate lipid quantification using a deuterated internal standard.

5.2 Generalized Triglyceride Biosynthesis Pathway

The non-deuterated form of this molecule, 1,3-dipentadecanoyl-2-oleoyl-glycerol, is synthesized in cells via the triglyceride synthesis pathway. The diagram outlines the key steps starting from glycerol-3-phosphate and fatty acyl-CoAs.

Simplified pathway of triglyceride synthesis in non-adipose tissues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. lcms.cz [lcms.cz]
• 6. Measuring lipogenesis and cholesterol synthesis in humans with deuterated water: use of simple gas chromatographic/mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 15:0-18:1-15:0 TG-d7: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated triglyceride 15:0-18:1-15:0 TG-d7, a critical internal standard in lipidomics research. The document details its chemical and physical properties, provides in-depth experimental protocols for its use in mass spectrometry-based lipid analysis, and includes visualizations to clarify its application in experimental workflows.

Core Structure and Properties

15:0-18:1-15:0 TG-d7, also known as 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol, is a synthetic triglyceride containing two pentadecanoic acid (15:0) chains at the sn-1 and sn-3 positions and a deuterated oleic acid (18:1-d7) chain at the sn-2 position of the glycerol backbone.[1] The deuterium labeling on the oleic acid moiety makes it an ideal internal standard for mass spectrometry-based quantification of triglycerides and other lipids in complex biological samples.[1][2]

Below is a summary of its key chemical and physical properties:

Property	Value	Reference
Synonyms	1,3-dipentadecanoyl-2-oleyol(d7)-glycerol	[1]
CAS Number	2097561-17-4	[3]
Molecular Formula	C₅₁H₈₉D₇O₆	[3]
Molecular Weight	812.35 g/mol	[3]
Physical Form	Liquid	[3]
Purity	>99% (TLC)	[3]
Solubility	Soluble in Chloroform	[]
Storage	-20°C	[3]

Experimental Applications and Protocols

15:0-18:1-15:0 TG-d7 is primarily utilized as an internal standard in quantitative lipidomics studies employing liquid chromatography-mass spectrometry (LC-MS/MS).[2][3] Its chemical similarity to endogenous triglycerides ensures comparable extraction efficiency and ionization response, while its mass shift due to deuterium labeling allows for its distinct detection and quantification.

General Experimental Workflow

The following diagram illustrates a typical workflow for lipidomics analysis using 15:0-18:1-15:0 TG-d7 as an internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Frontiers | Lipidomic insights into the immune response and pearl formation in transplanted pearl oyster Pinctada fucata martensii [frontiersin.org]
• 3. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: 15:0-18:1-15:0 TG-d7 in Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated triglyceride 15:0-18:1-15:0 TG-d7, a critical internal standard for quantitative mass spectrometry-based lipidomics. This document outlines its chemical properties, its application in experimental workflows, and presents relevant quantitative data and detailed protocols for its use.

Core Compound Information

1,3-dipentadecanoyl-2-oleoyl-glycerol-d7, abbreviated as 15:0-18:1-15:0 TG-d7, is a synthetic, stable isotope-labeled triglyceride. The deuterium labeling on the glycerol backbone allows it to be distinguished from its endogenous, non-labeled counterparts by mass spectrometry, making it an ideal internal standard for the accurate quantification of triglycerides in complex biological samples.

Property	Value
CAS Number	2097561-17-4[][2]
Molecular Formula	C₅₁H₈₉D₇O₆[]
Molecular Weight	812.35 g/mol []
Synonyms	1,3-dipentadecanoyl-2-oleyol(d7)-glycerol[2]
Primary Application	Internal standard for quantitative lipid analysis by mass spectrometry (MS)[]

Quantitative Data

The precise concentration of internal standards is paramount for accurate quantification in lipidomics. 15:0-18:1-15:0 TG-d7 is a component of the widely used SPLASH™ LIPIDOMIX® quantitative Mass Spec Internal Standard mixture.

Parameter	Value	Source
Target Concentration in SPLASH™ LIPIDOMIX®	55 µg/mL	Avanti Polar Lipids, Certificate of Analysis (Lot: SPLASH-10)
Reported Concentration in Plasma Analysis	57.3 µg/mL	Thermo Fisher Scientific Application Note
Limit of Quantification (LOQ) in Plasma	3 ng/mL	Thermo Fisher Scientific Application Note

Experimental Protocols

The use of 15:0-18:1-15:0 TG-d7 as an internal standard is integral to various lipid extraction protocols. Below are detailed methodologies for its application in different biological matrices.

Lipid Extraction from Plasma/Serum

This protocol is adapted from methods utilizing the SPLASH™ LIPIDOMIX® standard for plasma or serum samples.

Materials:

• 13x100 mm glass screw-capped tubes

• Methanol (MeOH)

• Dichloromethane (DCM)

• Ultrapure water

• 15:0-18:1-15:0 TG-d7 containing internal standard mixture (e.g., SPLASH™ LIPIDOMIX®)

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a new glass tube, add 10 µL of plasma or serum.

• Add 90 µL of ultrapure water, vortex, and incubate on ice for 10 minutes.

• Add 2.0 mL of methanol and 0.9 mL of dichloromethane.

• Vortex the mixture until a single phase is observed. If two phases persist, add 50 µL of methanol and vortex again.

• Add 10 µL of the 15:0-18:1-15:0 TG-d7 containing internal standard mixture. Vortex and let the mixture sit for 30 minutes at room temperature.

• Induce phase separation by adding 1 mL of water and 0.9 mL of dichloromethane.

• Invert the tube 10 times to mix. Do not vortex to avoid emulsion formation.

• Centrifuge at 1200 rpm for 10 minutes.

• Carefully collect the lower organic layer and transfer it to a new glass tube.

• Re-extract the remaining aqueous layer by adding 2 mL of dichloromethane, mix, centrifuge, and collect the lower layer, combining it with the first extract.

• Evaporate the solvent under a stream of nitrogen.

• Re-suspend the lipid extract in an appropriate solvent for LC-MS analysis.

Lipid Extraction from Cultured Cells

Procedure:

• Wash cells with non-buffered saline to remove culture medium.

• For suspension cells, centrifuge to pellet, discard the saline, and add 1 mL of water. For adherent cells, lyse by adding 1 mL of water and scraping the cells.

• Transfer the cell lysate to a glass extraction tube and place on ice for 10 minutes.

• Proceed with the addition of methanol and dichloromethane as described in steps 3-12 of the plasma/serum extraction protocol.

Lipid Extraction from Tissue

Procedure:

• Weigh 50-100 mg of the tissue to be extracted.

• Homogenize the tissue in a suitable buffer.

• Transfer the homogenate to a glass extraction tube.

• Proceed with the addition of methanol and dichloromethane as described in steps 3-12 of the plasma/serum extraction protocol.

Visualization of Experimental Workflow

The following diagram illustrates a typical lipidomics workflow employing 15:0-18:1-15:0 TG-d7 as an internal standard.

References

• 2. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to 15:0-18:1-15:0 TG-d7

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the deuterated triglyceride 15:0-18:1-15:0 TG-d7, with a focus on its molecular characteristics and applications in research, particularly in the field of lipidomics.

Core Concepts

15:0-18:1-15:0 TG-d7 is a deuterated form of the triglyceride 1,3-dipentadecanoyl-2-oleoyl-glycerol. The 'd7' designation indicates that seven hydrogen atoms in the oleoyl moiety have been replaced by deuterium, a stable isotope of hydrogen. This isotopic labeling makes it a valuable tool in mass spectrometry-based lipid analysis, where it is often used as an internal standard.[1][2] The incorporation of stable isotopes like deuterium into drug molecules is a technique that has gained attention for its potential to influence the pharmacokinetic and metabolic profiles of drugs.[2]

Molecular Data

The key quantitative data for both the deuterated and non-deuterated forms of the triglyceride are summarized below for easy comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )
15:0-18:1-15:0 TG	C₅₁H₉₆O₆	805.30[3][]
15:0-18:1-15:0 TG-d7	C₅₁H₈₉D₇O₆	812.35[1][2]

Experimental Applications and Protocols

Deuterated lipids, such as 15:0-18:1-15:0 TG-d7, are instrumental in studies involving lipid metabolism, synthesis, and quantification.

1. Internal Standard in Mass Spectrometry

15:0-18:1-d7-15:0 TG is utilized as an internal standard for quantitative analysis in techniques like High-Performance Liquid Chromatography-Electrospray Ionization Triple Quadrupole Mass Spectrometry (HPLC-ESI-QqQ-MS).[1] By adding a known amount of the deuterated standard to a sample, the concentration of the corresponding non-deuterated lipid can be accurately determined by comparing the mass spectrometer signals of the two species.

Experimental Workflow: Lipid Quantification using a Deuterated Internal Standard

References

• 1. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 15:0-18:1-15:0 TG, Avanti, 869990-13-6, 330723C, Sigma-Aldrich [sigmaaldrich.com]

The Role of 15:0-18:1-15:0 TG-d7 in Advanced Lipidomics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the function and application of the deuterated triglyceride 15:0-18:1-15:0 TG-d7 in the field of lipidomics. Primarily utilized as a robust internal standard, this molecule is critical for achieving accurate and reproducible quantification of triglycerides and other lipid species in complex biological samples. Its integration into lipidomics workflows helps to correct for variability introduced during sample preparation and analysis, thereby enhancing the reliability of experimental data.

Core Function in Lipidomics: An Internal Standard for Quantitative Analysis

In mass spectrometry (MS)-based lipidomics, the primary role of 15:0-18:1-15:0 TG-d7 is to serve as an internal standard. Due to its structural similarity to endogenous triglycerides, it co-elutes and co-ionizes with the analytes of interest. However, its deuterium labeling makes it distinguishable by mass, allowing for the normalization of analytical signals. This normalization is crucial for correcting variations that can occur at various stages of the analytical process, including sample extraction, derivatization, and instrument response.[1][2]

The use of deuterated internal standards like 15:0-18:1-15:0 TG-d7 is a cornerstone of quantitative lipidomics, enabling the accurate relative and semi-quantitative analysis of a wide array of triglyceride species in diverse biological matrices such as plasma, serum, cells, and tissues.[3][4]

Application in Metabolic Tracer Studies

Beyond its function as an internal standard, deuterated triglycerides can be employed as tracers in metabolic studies to investigate the fate of dietary lipids in vivo.[5][6][7] By administering a known amount of the labeled triglyceride, researchers can track its absorption, distribution into different lipoprotein fractions (e.g., chylomicrons and VLDL), and its subsequent metabolism and oxidation.[5][6] These studies provide valuable insights into lipid metabolism in both healthy and diseased states.

Quantitative Data for Experimental Design

The effective use of 15:0-18:1-15:0 TG-d7 as an internal standard requires careful consideration of its concentration in the analytical workflow. This standard is often a component of commercially available internal standard mixtures, such as SPLASH™ LIPIDOMIX™. The following tables provide an example of the composition of such a mixture and recommended dilutions for preparing spiking solutions for the analysis of plasma samples.

Table 1: Example Composition of a Deuterated Internal Standard Mixture

Lipid Class	Compound	Concentration in Stock (µg/mL)
Triglyceride	15:0-18:1-15:0 TG-d7	7.86
Phosphatidylcholine	15:0-18:1(d7) PC	42.49
Phosphatidylethanolamine	15:0-18:1(d7) PE	1.41
Phosphatidylserine	15:0-18:1(d7) PS	0.054
Phosphatidylglycerol	15:0-18:1(d7) PG	0.381
Phosphatidylinositol	15:0-18:1(d7) PI	0.107
Lysophosphatidylcholine	18:1(d7) LPC	0.482
Lysophosphatidylethanolamine	18:1(d7) LPE	0.109
Sphingomyelin	d18:1/18:1(d9) SM	0.419
Ceramide	C15(d7) Cer	-
Diglyceride	15:0-18:1(d7) DG	0.160
Monoglyceride	18:1(d7) MG	-
Cholesterol Ester	18:1(d7) CE	5.411
Cholesterol	d7-Cholesterol	-

Note: Concentrations are examples and may vary between batches. Always refer to the certificate of analysis provided by the manufacturer.

Table 2: Preparation of Spiking Solutions from Internal Standard Stock

Spiking Solution	Dilution of Stock	Volume of Stock (µL)	Final Volume in IPA (µL)
1	10x	100	1000
2	50x	20	1000
3	100x	10	1000

Experimental Protocols

The following are detailed methodologies for the extraction and analysis of lipids from plasma/serum and cultured cells, incorporating 15:0-18:1-15:0 TG-d7 as part of a deuterated internal standard mixture.

Protocol 1: Lipid Extraction from Plasma/Serum

This protocol is adapted from methodologies utilizing a methyl-tert-butyl ether (MTBE) based extraction.

Materials:

• Plasma or serum samples

• Deuterated internal standard mixture (e.g., SPLASH™ LIPIDOMIX™)

• Methanol (MeOH), HPLC grade, chilled

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Phosphate-buffered saline (PBS)

• 1.5 mL microcentrifuge tubes

• Vortex mixer

• Centrifuge (capable of 14,000 x g and 4°C)

• Vacuum concentrator

Procedure:

• Thaw plasma/serum samples on ice.

• In a 1.5 mL microcentrifuge tube, combine 225 µL of chilled MeOH containing 10 µL of the deuterated internal standard mixture with 5-50 µL of the plasma or serum sample.[3]

• Add 750 µL of MTBE to the mixture.[3]

• Sonicate the sample for 1 minute, then incubate on ice for 1 hour, vortexing briefly every 15 minutes.[3]

• To induce phase separation, add 188 µL of PBS.[3]

• Vortex the sample for 20 seconds and let it rest at room temperature for 10 minutes.[3]

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[3]

• Carefully collect the upper organic phase into a new tube.

• To the remaining lower aqueous phase, add 1 mL of the upper phase from a pre-prepared MTBE:MeOH:H₂O (10:3:2, v/v/v) mixture, vortex, and re-centrifuge.[3]

• Combine the second upper organic phase with the first.

• Evaporate the pooled organic phase to dryness using a vacuum concentrator.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Protocol 2: Lipid Extraction from Cultured Cells

Materials:

• Cultured cells

• Non-buffered saline

• Deuterated internal standard mixture

• Methanol (MeOH), HPLC grade

• Dichloromethane (CH₂Cl₂), HPLC grade

• Deionized water

• 13x100 mm glass screw-capped tubes

• Vortex mixer

• Centrifuge (capable of 1200 rpm)

• Nitrogen evaporator

Procedure:

• Wash the cells with non-buffered saline to remove culture medium.

• For suspension cells, centrifuge to pellet, discard the saline, and resuspend the cells in 1 mL of deionized water. For adherent cells, wash with saline, then lyse by adding 1 mL of deionized water and scraping.[8]

• Transfer the cell lysate to a 13x100 mm glass tube and let it sit on ice for 10 minutes.[8]

• Add 2.0 mL of MeOH and 0.9 mL of CH₂Cl₂.[8]

• Vortex the mixture to create a single phase.[8]

• Add 10 µL of the deuterated internal standard mixture, vortex, and let the mixture sit for 30 minutes at room temperature.[8]

• Add 1 mL of deionized water and 0.9 mL of CH₂Cl₂.[8]

• Invert the tube 10 times to mix; do not vortex to avoid emulsion formation.[8]

• Centrifuge at 1200 rpm for 10 minutes to separate the phases.[8]

• Collect the lower organic layer into a new glass tube.

• Add another 2 mL of CH₂Cl₂ to the remaining aqueous layer, mix, centrifuge, and collect the lower layer, pooling it with the first extract.[8]

• Evaporate the solvent under a stream of nitrogen.[8]

• Reconstitute the dried lipids in the injection solvent for LC-MS analysis.[8]

Protocol 3: LC-MS/MS Analysis of Triglycerides

This is a general protocol for the analysis of triglycerides using a reversed-phase liquid chromatography (RPLC) coupled to a triple quadrupole or high-resolution mass spectrometer.

Instrumentation:

• UHPLC system

• Mass spectrometer (e.g., Q-TOF, Orbitrap, or triple quadrupole)

• C18 or C30 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

Mobile Phases:

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

Gradient Elution:

Time (min)	% Mobile Phase B
0.0	32
1.5	45
5.0	52
8.0	58
11.0	66
14.0	70
18.0	75
21.0	97
25.0	97
25.1	32

| 30.0 | 32 |

Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Precursor Ion for Triglycerides: [M+NH₄]⁺

• Product Ions: Neutral loss of fatty acyl chains.

• Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted analysis or data-dependent/independent acquisition for untargeted analysis.

Data Analysis Workflow

The quantification of endogenous triglycerides is achieved by normalizing their peak areas to the peak area of the 15:0-18:1-15:0 TG-d7 internal standard.[9][10][11] The general formula for relative quantification is:

Relative Amount of Analyte = (Peak Area of Analyte / Peak Area of Internal Standard) * Concentration of Internal Standard

Visualizations of Workflows and Pathways

Caption: General lipidomics workflow incorporating 15:0-18:1-15:0 TG-d7.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Metabolic fate of an oral long-chain triglyceride load in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Absorption and distribution of deuterium-labeled trans- and cis-11-octadecenoic acid in human plasma and lipoprotein lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The metabolic fate of fatty acids derived from dietary triglycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cs.helsinki.fi [cs.helsinki.fi]
• 11. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard: A Technical Guide to the Role of Deuterated Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, the pursuit of analytical accuracy and precision is paramount. This technical guide delves into the core principles, practical applications, and critical considerations of employing deuterated internal standards in mass spectrometry-based bioanalysis. By providing a stable and predictable reference point, these isotopically labeled compounds are instrumental in mitigating the inherent variability of complex biological matrices and analytical systems, thereby ensuring the generation of robust and reliable data.

Core Principles: Why Deuterium Labeling is the Gold Standard

The foundational principle behind the use of a deuterated internal standard (IS) is to introduce a compound that is chemically almost identical to the analyte of interest but physically distinguishable by the mass spectrometer.[1] This is achieved by replacing one or more hydrogen atoms with its heavier, stable isotope, deuterium (²H or D). This mass shift allows the mass spectrometer to differentiate between the analyte and the deuterated IS, while their nearly identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[1]

This co-elution and similar behavior are crucial for compensating for various sources of error that can compromise data quality, including:

• Matrix Effects: Complex biological matrices like plasma and urine contain endogenous compounds that can interfere with the ionization of the target analyte, leading to ion suppression or enhancement. A co-eluting deuterated internal standard experiences the same matrix effects, allowing for accurate normalization of the signal.[1]

• Extraction Recovery Variability: The efficiency of extracting the analyte from the biological matrix can vary between samples. A deuterated internal standard, added at the beginning of the sample preparation process, will be subject to the same potential losses as the analyte, thus correcting for recovery inconsistencies.

• Instrumental Drift: The performance of a mass spectrometer can fluctuate over time. The deuterated internal standard provides a constant reference to normalize these variations, ensuring consistent results across different analytical runs.[1]

Data Presentation: The Quantitative Advantage

The impact of utilizing a deuterated internal standard on assay performance is evident in the improved accuracy and precision of quantitative measurements. The following tables summarize data from various studies, highlighting the superiority of deuterated internal standards over structural analogs or methods without an internal standard.

Parameter	Assay with Deuterated Internal Standard	Assay with Non-Deuterated (Analog) Internal Standard	Key Observations & References
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%	Deuterated IS provides higher accuracy due to better compensation for matrix effects and recovery variations.[2]
Precision (%RSD)	< 5%	Often > 10%	The close physicochemical properties of deuterated IS lead to more reproducible results.[3]
Linearity (r²)	> 0.999	Often < 0.995	Higher internal standard concentrations can sometimes improve linearity by mitigating saturation effects.[4]
Lower Limit of Quantification (LLOQ)	Lower due to reduced signal variability	Higher due to increased noise and variability	Improved signal-to-noise ratio allows for more sensitive quantification.

Table 1: Comparative Performance of Assays with Deuterated vs. Non-Deuterated Internal Standards

Parameter	Recommendation	Rationale & References
Isotopic Purity	≥ 98%	High isotopic purity minimizes signal overlap with the unlabeled analyte, which is crucial for accurate quantification, especially at the LLOQ.[5]
Chemical Purity	> 99%	High chemical purity ensures that the nominal concentration of the internal standard is accurate and that no impurities interfere with the analysis.[5]
Position of Deuterium Labels	Stable, non-exchangeable positions	Deuterium atoms should not be placed on heteroatoms (-OH, -NH, -SH) to prevent exchange with protons from the solvent or matrix.[5]
Mass Shift	≥ 3 amu	A sufficient mass difference is necessary to prevent isotopic crosstalk and ensure clear mass separation.[3]

Table 2: Quality and Purity Recommendations for Deuterated Internal Standards

Mandatory Visualization

Signaling Pathways and Experimental Workflows

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Guide: 15:0-18:1-15:0 TG-d7 for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated triglyceride 15:0-18:1-15:0 TG-d7, a critical internal standard for quantitative mass spectrometry-based lipidomics. This document outlines its chemical and physical properties, and provides detailed experimental protocols for its application in research and drug development.

Core Compound Specifications

1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol, systematically known as 15:0-18:1-15:0 TG-d7, is a synthetic, stable isotope-labeled triglyceride. Its primary application is as an internal standard in quantitative analyses, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) based methodologies.[1] The deuterium labeling provides a distinct mass shift from its endogenous, non-labeled counterpart, enabling precise quantification while maintaining nearly identical chemical and physical behavior during sample preparation and analysis.

A summary of its key specifications is presented in the table below.

Property	Value	Source
Synonym	1,3-dipentadecanoyl-2-oleyol(d7)-glycerol	[2]
Molecular Formula	C₅₁H₈₉D₇O₆	[1]
Molecular Weight	812.35 g/mol	[1]
CAS Number	2097561-17-4	[1]
Appearance	Liquid	[1]
Purity	>99% (TLC)	[2]
Storage	-20°C	[2]
Solubility	Soluble in a suitable organic solvent.

Application in Quantitative Lipidomics

15:0-18:1-15:0 TG-d7 is frequently utilized as a component of internal standard mixtures, such as the SPLASH™ LIPIDOMIX™ Mass Spec Standard, for broad-spectrum lipid profiling.[2][3] Its structural similarity to endogenous triglycerides ensures that it experiences similar extraction efficiencies and ionization responses, thereby correcting for variations across samples and analytical runs.

General Experimental Workflow

The following diagram illustrates a typical workflow for a lipidomics experiment employing 15:0-18:1-15:0 TG-d7 as an internal standard.

Caption: General workflow for lipidomics analysis using an internal standard.

Experimental Protocols

The following are representative protocols for the analysis of triglycerides in biological matrices using 15:0-18:1-15:0 TG-d7 as an internal standard. These protocols are intended as a guide and may require optimization for specific applications.

Lipid Extraction from Plasma/Serum

This protocol is adapted from established lipidomics methodologies.

Materials:

• Plasma or serum samples

• Internal standard solution containing 15:0-18:1-15:0 TG-d7

• Methyl-tert-butyl ether (MTBE)

• Methanol (MeOH)

• Water (H₂O)

Procedure:

• Thaw plasma/serum samples on ice.

• In a clean glass tube, add 20 µL of the plasma/serum sample.

• Add 10 µL of the internal standard solution (containing 15:0-18:1-15:0 TG-d7 at a known concentration) to the sample.

• Add 225 µL of cold methanol and vortex thoroughly.

• Add 750 µL of MTBE and vortex for 1 hour at 4°C.

• Add 188 µL of water to induce phase separation.

• Vortex for 1 minute and then centrifuge at 14,000 x g for 15 minutes.

• Carefully collect the upper organic phase, which contains the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., Acetonitrile:Isopropanol 1:1) for LC-MS analysis.

LC-MS/MS Analysis of Triglycerides

This is a general LC-MS/MS method suitable for the analysis of triglycerides.

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 1.7 µm, 2.1 x 100 mm)
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate
Flow Rate	0.3 mL/min
Column Temperature	55°C
Injection Volume	2 µL

Gradient Elution:

Time (min)	% Mobile Phase B
0.0	32
1.5	45
5.0	52
8.0	58
11.0	66
14.0	70
18.0	75
21.0	97
25.0	97
25.1	32
30.0	32

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp.	500°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	1000 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transition for 15:0-18:1-15:0 TG-d7:

The specific MRM transition will depend on the adduct ion formed. For the ammonium adduct [M+NH₄]⁺, the transition would be from the precursor ion m/z to a specific product ion corresponding to the neutral loss of one of the fatty acid chains. For example, a potential transition would be based on the neutral loss of a pentadecanoic acid (15:0) residue.

Data Analysis and Quantification

The quantification of endogenous triglycerides is achieved by calculating the ratio of the peak area of the endogenous triglyceride to the peak area of the 15:0-18:1-15:0 TG-d7 internal standard. A calibration curve can be constructed using known concentrations of a non-deuterated triglyceride standard to determine the absolute concentration of the endogenous triglycerides in the sample.

The following diagram illustrates the logic of quantification using an internal standard.

Caption: Quantification logic using an internal standard.

Conclusion

15:0-18:1-15:0 TG-d7 is an essential tool for accurate and precise quantification of triglycerides in complex biological samples. Its use as an internal standard is a well-established practice in lipidomics, enabling researchers to obtain reliable data for a wide range of applications, from basic research to clinical studies. The protocols and information provided in this guide serve as a starting point for the successful implementation of this deuterated standard in your analytical workflows.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 3. avantiresearch.com [avantiresearch.com]

The Cornerstone of Accurate Triglyceride Quantification: An In-depth Technical Guide to Internal Standards

For researchers, scientists, and drug development professionals navigating the complexities of lipidomics, the precise and reliable quantification of triglycerides (TGs) is paramount. This technical guide provides a comprehensive overview of the theory, selection, and application of internal standards in mass spectrometry-based triglyceride analysis, ensuring the integrity and accuracy of experimental data.

At the heart of robust quantitative lipid analysis lies the use of internal standards (IS), compounds added to a sample in a known quantity prior to analysis.[1] The fundamental principle is that the internal standard experiences the same analytical variations as the analytes of interest, thereby normalizing for inconsistencies in sample preparation, extraction, and instrumental analysis.[2] This guide will delve into the critical aspects of employing internal standards for triglyceride quantification, from selection criteria to detailed experimental protocols.

The Critical Role and Types of Internal Standards

The primary function of an internal standard is to correct for sample loss during extraction and variations in ionization efficiency within the mass spectrometer.[1] An ideal internal standard should be chemically similar to the analyte but distinguishable by the mass spectrometer, typically due to isotopic labeling or unique structural features like odd-chain fatty acids.[1] Importantly, the chosen internal standard should not be naturally present in the sample.[1]

Two main categories of internal standards are predominantly used in triglyceride analysis:

• Stable Isotope-Labeled Triglycerides: These are considered the "gold standard" as their physicochemical properties are nearly identical to their endogenous counterparts, ensuring they behave similarly during sample preparation and analysis. Deuterated or 13C-labeled triglycerides are common examples.

• Odd-Chain Triglycerides: These triglycerides contain fatty acids with an odd number of carbon atoms (e.g., C17:0, C19:0), which are generally absent or present at very low levels in most biological samples.[3][4] They offer a cost-effective alternative to stable isotope-labeled standards and can provide robust quantification.[1] For instance, tri17:1 TG is a commonly used internal standard for TG species analysis.[5]

Selecting the Appropriate Internal Standard

The choice of an internal standard is a critical step that can significantly impact the accuracy of quantification.[1] Key considerations include:

• Chemical Similarity: The IS should closely mimic the chemical and physical properties of the target triglyceride species.

• Mass Spectrometric Distinction: The IS must be clearly distinguishable from the endogenous triglycerides in the sample.

• Purity and Availability: High-purity standards are essential for accurate quantification and should be readily available from reputable suppliers.[2]

• Absence in Sample: The selected IS should not be naturally occurring in the biological matrix being analyzed.[6]

Quantitative Performance of Internal Standards

The use of internal standards significantly enhances the precision and accuracy of triglyceride quantification. While specific performance metrics can vary depending on the analytical platform and matrix, the following table summarizes typical performance characteristics.

Parameter	Stable Isotope-Labeled IS Performance	Odd-Chain IS Performance	Key Considerations
Linearity	Excellent, with a wide dynamic range and a linear response across various concentrations.[1]	Good to excellent, with a generally wide linear range.	A calibration curve should be established to confirm linearity for the specific analytes and concentration range.[6]
Precision (CV%)	Intra-run CV ≤10%, Inter-run CV ≤15% for representative species.[7]	Typically similar to stable isotope-labeled standards, with CVs in the range of 10-20%.	Precision is highly dependent on the entire analytical workflow, from sample preparation to data processing.
Accuracy (%RE)	Overall accuracy within ±10.5% for many analytes.[8]	Can achieve high accuracy, often comparable to stable isotope-labeled standards.	Accuracy should be validated using certified reference materials or by spiking known quantities of analytes into the matrix.
Recovery	Spike-recovery typically 85–110%, though this is matrix-specific.[7]	Similar recovery rates to stable isotope-labeled standards are expected due to their chemical similarity to endogenous TGs.	Recovery experiments are crucial to assess the efficiency of the extraction method.

Experimental Protocols

The following are detailed methodologies for key experiments in internal standard-based triglyceride analysis.

Preparation of Internal Standard Stock Solution

• Acquire High-Purity Standard: Obtain a certified internal standard (e.g., deuterated triglyceride or an odd-chain triglyceride) from a reputable supplier.[2]

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.[2]

• Dissolution: Dissolve the weighed standard in an appropriate organic solvent (e.g., methanol/chloroform mixture) to achieve a known concentration.

• Storage: Store the stock solution at an appropriate temperature (typically -20°C or lower) in a tightly sealed container to prevent solvent evaporation and degradation.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: To a known volume of plasma, add the prepared internal standard solution.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the plasma sample.

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.[1]

• Phase Separation: Add water or a saline solution to induce the separation of the mixture into two phases.[1]

• Centrifugation: Centrifuge the sample to achieve a clear separation between the upper aqueous layer and the lower organic layer.[1]

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.[1]

• Drying: Dry the collected lipid extract under a stream of nitrogen gas or using a vacuum concentrator.[1]

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

LC-MS/MS Analysis of Triglycerides

• Chromatographic Separation:

  • Column: Utilize a C18 or C30 reversed-phase column suitable for lipid separation.[1][7]

  • Mobile Phase A: Acetonitrile/water (e.g., 60:40) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Gradient: Employ a gradient elution starting with a lower percentage of mobile phase B and gradually increasing to elute the more hydrophobic triglycerides.[1]

  • Flow Rate: A typical flow rate is between 0.25-0.6 mL/min.[1][7]

  • Column Temperature: Maintain a constant column temperature (e.g., 45-55°C) to ensure reproducible retention times.[1][7]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode for the detection of triglycerides, often as ammonium adducts ([M+NH4]+).[7]

  • Acquisition Mode: Employ targeted multiple reaction monitoring (MRM) for quantification, monitoring specific precursor-to-product ion transitions for each triglyceride and the internal standard.[7] Alternatively, high-resolution mass spectrometry (HRAM) in full scan mode can be used for untargeted analysis.[7]

  • Data Analysis: Quantify the endogenous triglycerides by calculating the ratio of their peak area to the peak area of the internal standard.[2]

Visualizing the Workflow and Logic

To further elucidate the processes involved, the following diagrams illustrate the experimental workflow and the logic behind internal standard selection.

Workflow for triglyceride quantification using an internal standard.

Decision-making process for selecting a triglyceride internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]
• 8. researchgate.net [researchgate.net]

The Discovery and Synthesis of 15:0-18:1-15:0 TG-d7: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth overview of the deuterated triglyceride 15:0-18:1-15:0 TG-d7, a critical internal standard in the field of lipidomics. The discovery of this synthetic molecule was driven by the need for accurate and precise quantification of triglycerides in complex biological samples. This document details a plausible multi-step chemical synthesis for 15:0-18:1-15:0 TG-d7, including the synthesis of its deuterated oleic acid precursor. Furthermore, comprehensive experimental protocols for its application in lipidomics workflows, from sample preparation to mass spectrometry analysis, are presented. Quantitative data is summarized in a structured format to highlight its utility in absolute quantification. Finally, relevant biological pathways and experimental workflows are visualized using Graphviz diagrams to provide a clear conceptual framework for researchers, scientists, and drug development professionals.

Introduction and Discovery

The triglyceride 15:0-18:1-15:0 TG (1,3-dipentadecanoyl-2-oleoyl-glycerol) is a triacylglycerol containing two pentadecanoic acid (15:0) chains at the sn-1 and sn-3 positions and one oleic acid (18:1) chain at the sn-2 position of the glycerol backbone. Its deuterated form, 15:0-18:1-15:0 TG-d7, is a synthetic molecule where the oleoyl chain is labeled with seven deuterium atoms.

The "discovery" of 15:0-18:1-15:0 TG-d7 was not a finding in nature, but rather a targeted development to address a critical need in analytical chemistry. The advent of high-resolution mass spectrometry (MS) in the field of lipidomics enabled the identification and relative quantification of thousands of lipid species. However, to achieve absolute quantification, stable isotope-labeled internal standards are essential. These standards, when added to a sample in a known amount, co-elute with their non-labeled endogenous counterparts but are distinguishable by their mass difference. This allows for the correction of variations in sample extraction, processing, and instrument response, thereby enabling accurate determination of the endogenous lipid concentrations.

15:0-18:1-15:0 TG-d7 was developed as a high-purity internal standard for the quantification of a broad range of triglycerides. It is a key component of commercially available lipidomics standard mixtures, such as the SPLASH™ Lipidomix® Mass Spec Standard, which is widely used in academic and industrial research to ensure data quality and comparability across different studies and laboratories.[1][2][3] Its specific structure, with a common unsaturated fatty acid (oleic acid) and less common odd-chain saturated fatty acids (pentadecanoic acid), makes it a suitable representative for a diverse range of triglycerides found in biological systems.

Chemical Synthesis of 15:0-18:1-15:0 TG-d7

The synthesis of 15:0-18:1-15:0 TG-d7 is a multi-step process that requires the synthesis of the deuterated fatty acid precursor, oleic acid-d7, followed by the stereospecific assembly of the triglyceride. The following represents a plausible and detailed synthetic route based on established organic chemistry principles for deuterated lipid synthesis.[4][5][6]

Synthesis of Oleic Acid-d7

The synthesis of deuterated oleic acid is a challenging but crucial first step. A common approach involves the use of deuterated building blocks and a Wittig reaction to introduce the cis-double bond with high stereoselectivity.

Experimental Protocol:

• Preparation of Deuterated Precursors:

  • Synthesize deuterated nonanoic acid ([D17]nonanoic acid) and deuterated azelaic acid ([D14]azelaic acid) via hydrothermal H/D exchange reactions using D₂O and a metal catalyst (e.g., Pt/C).[7]

• Synthesis of Deuterated 9-hydroxynonanoic acid:

  • Reduce the deuterated azelaic acid to yield deuterated 9-hydroxynonanoic acid.

• Activation of Carboxylic Acids:

  • Convert the deuterated nonanoic acid and the hydroxyl-protected 9-hydroxynonanoic acid to their respective acyl chlorides or other activated forms.

• Wittig Reaction for Olefin Formation:

  • Prepare a phosphonium salt from a deuterated C9 alkyl halide.

  • React the phosphonium salt with a strong base to form the ylide.

  • Couple the ylide with a deuterated C9 aldehyde (derived from the 9-hydroxynonanoic acid) via the Wittig reaction to form the deuterated oleic acid backbone. The use of specific reaction conditions ensures the formation of the desired cis (Z) isomer.

• Purification:

  • Purify the resulting deuterated oleic acid-d7 using column chromatography to remove any residual starting materials and byproducts.

Synthesis of 1,3-dipentadecanoylglycerol

• Protection of Glycerol:

  • Protect the sn-2 hydroxyl group of glycerol using a suitable protecting group (e.g., benzyl).

• Esterification at sn-1 and sn-3:

  • Esterify the free sn-1 and sn-3 hydroxyl groups of the protected glycerol with pentadecanoic acid (15:0) using a coupling agent such as dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

• Deprotection:

  • Remove the protecting group from the sn-2 position to yield 1,3-dipentadecanoylglycerol.

Final Assembly of 15:0-18:1-15:0 TG-d7

• Esterification at sn-2:

  • Esterify the free sn-2 hydroxyl group of 1,3-dipentadecanoylglycerol with the synthesized oleic acid-d7 using DCC and DMAP.

• Final Purification:

  • Purify the final product, 15:0-18:1-15:0 TG-d7, using column chromatography to ensure high purity (>99%).

Synthesis Workflow Diagram

Caption: A simplified workflow for the chemical synthesis of 15:0-18:1-15:0 TG-d7.

Application in Quantitative Lipidomics

15:0-18:1-15:0 TG-d7 is primarily used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based lipidomics.[8] The following protocol is a generalized procedure for the analysis of triglycerides in plasma samples.

Experimental Protocol: Lipid Extraction from Plasma

This protocol is adapted from established methods for lipid extraction using a methyl-tert-butyl ether (MTBE) based system.[9][10]

• Sample Preparation:

  • Thaw plasma samples on ice.

  • In a clean glass tube, add 10 µL of plasma to 90 µL of water. Vortex and incubate on ice for 10 minutes.

• Addition of Internal Standard:

  • Prepare a working solution of 15:0-18:1-15:0 TG-d7 (as part of a larger internal standard mix like SPLASH™ Lipidomix®) in methanol.

  • Add 10 µL of the internal standard mixture to the diluted plasma sample.

• Lipid Extraction (MTBE Method):

  • Add 2.0 mL of methanol to the sample, vortex thoroughly.

  • Add 0.9 mL of MTBE. Vortex to create a single-phase mixture.

  • Allow the mixture to stand for 30 minutes at room temperature.

  • Induce phase separation by adding 1 mL of water and 0.9 mL of MTBE. Invert the tube gently 10 times (do not vortex to avoid emulsion).

  • Centrifuge at 1,200 rpm for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase into a new glass tube.

  • Re-extract the remaining aqueous phase with 2 mL of MTBE, centrifuge, and combine the lower organic phases.

• Sample Concentration and Reconstitution:

  • Evaporate the solvent from the combined organic phases under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable injection solvent (e.g., 100 µL of Acetonitrile/Isopropanol/Water 65:30:5, v/v/v).[8]

  • Transfer to an autosampler vial for LC-MS analysis.

LC-MS/MS Analysis

• Chromatography: Use a reverse-phase C18 column suitable for lipid analysis. A gradient elution with mobile phases containing solvents like acetonitrile, isopropanol, and water with additives such as ammonium formate and formic acid is typically employed to separate the different lipid classes and species.

• Mass Spectrometry: Operate the mass spectrometer in both positive and negative ion modes to detect a wide range of lipids. For triglycerides, positive ion mode is preferred, often detecting the [M+NH₄]⁺ adduct. A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used for accurate mass measurements.

• Data Analysis: Identify triglycerides based on their accurate mass and retention time. Quantify the endogenous triglycerides by calculating the ratio of the peak area of the endogenous lipid to the peak area of the 15:0-18:1-15:0 TG-d7 internal standard.

Quantitative Data Presentation

The use of 15:0-18:1-15:0 TG-d7 as an internal standard allows for the absolute or semi-absolute quantification of triglyceride species in a given sample. Below is a representative table illustrating how quantitative data from a lipidomics experiment on human plasma might be presented.

Triglyceride Species	Retention Time (min)	Endogenous [M+NH₄]⁺ (m/z)	d7-Internal Standard [M+NH₄]⁺ (m/z)	Calculated Concentration (µg/mL plasma)
TG(16:0/18:1/18:2)	15.2	878.8	812.37	25.4
TG(16:0/18:1/18:1)	15.8	880.8	812.37	42.1
TG(18:0/18:1/18:2)	16.5	906.8	812.37	18.9
TG(18:1/18:1/18:2)	16.9	904.8	812.37	35.7

Note: The data in this table is illustrative and does not represent actual experimental results.

Biological Context: Triglyceride Metabolism

Triglycerides are central molecules in energy metabolism, serving as the primary form of energy storage in eukaryotes. The synthesis and breakdown of triglycerides are tightly regulated processes involving multiple enzymes and signaling pathways.

Triglyceride Synthesis (Lipogenesis)

Lipogenesis is the metabolic pathway for the synthesis of triglycerides. It primarily occurs in the liver and adipose tissue. The process begins with the synthesis of fatty acids and their activation to acyl-CoA. These are then esterified to a glycerol-3-phosphate backbone.

Triglyceride Breakdown (Lipolysis)

Lipolysis is the hydrolysis of triglycerides into glycerol and free fatty acids. This process is crucial for mobilizing stored energy during periods of fasting or exercise. The key enzymes in this pathway are Adipose Triglyceride Lipase (ATGL), Hormone-Sensitive Lipase (HSL), and Monoacylglycerol Lipase (MGL).[11]

Triglyceride Metabolism Pathway

Caption: Key pathways in triglyceride synthesis (lipogenesis) and breakdown (lipolysis).

Conclusion

15:0-18:1-15:0 TG-d7 is an indispensable tool in modern lipidomics research. Its targeted synthesis provides a reliable internal standard for the accurate quantification of triglycerides, which are key players in health and disease. This guide has provided a comprehensive overview of its discovery, a detailed plausible synthesis route, and practical experimental protocols for its use. The provided diagrams and data tables serve to enhance the understanding and application of this important analytical standard for researchers in the life sciences.

References

• 1. lcms.cz [lcms.cz]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Synthesis of deuterated [D32 ]oleic acid and its phospholipid derivative [D64 ]dioleoyl-sn-glycero-3-phosphocholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Documents download module [ec.europa.eu]
• 6. Synthesis and analysis of symmetrical and nonsymmetrical disaturated/monounsaturated triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apo.ansto.gov.au [apo.ansto.gov.au]
• 8. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 10. Automated preparation of plasma lipids, metabolites, and proteins for LC/MS-based analysis of a high-fat diet in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lipolysis - Wikipedia [en.wikipedia.org]

The Role of 15:0-18:1-15:0 TG-d7 in Modern Lipidomics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of the deuterated triglyceride 15:0-18:1-15:0 TG-d7 in exploratory lipidomics studies. As a stable isotope-labeled internal standard, this molecule is a critical component in achieving accurate and reproducible quantification of triglycerides and other lipid species in complex biological matrices. This document details its use in various experimental workflows, presents quantitative data from published studies, and illustrates the underlying principles of its application.

The Principle of Stable Isotope Dilution in Lipidomics

Stable isotope-labeled compounds, such as 15:0-18:1-15:0 TG-d7, are the gold standard for quantitative mass spectrometry.[1] The underlying principle is that a known amount of the deuterated standard is added to a sample at the beginning of the experimental workflow.[1] This "spike-in" standard is chemically identical to its endogenous, non-labeled counterpart but is distinguishable by its higher mass due to the presence of deuterium atoms.[1]

Throughout the sample preparation and analysis, any loss of analyte will be mirrored by a proportional loss of the internal standard. By comparing the signal intensity of the endogenous lipid to the known concentration of the internal standard, accurate quantification can be achieved, correcting for variations in extraction efficiency, matrix effects, and instrument response.[1][2]

Caption: Principle of stable isotope dilution using 15:0-18:1-15:0 TG-d7.

Quantitative Data Summary

The concentration of 15:0-18:1-15:0 TG-d7 (or its d5 variant) used as an internal standard varies depending on the biological matrix and the specific lipidomics workflow. The following table summarizes its application in several studies.

Study Focus	Sample Matrix	Internal Standard Variant	Concentration/Amount	Analytical Platform	Reference
Alzheimer's Disease	Brain-derived extracellular vesicles	15:0-18:1-15:0 (d5) TG	3.97 µM in internal standard mixture	LC-MS/MS	[3]
Oesophageal Squamous Cell Carcinoma	Human Serum	15:0-18:1-15:0 D5 TG	Part of a mixed internal standard solution	LC-MRM-MS	[4]
Indica Rice Eating Quality	Rice Powder	d7-triacylglycerol (TG,15:0/18:1/15:0)	Component of a mixed internal standard solution	UPLC-QTOF/MS	[5]
Human Milk Composition	Human Foremilk and Hindmilk	TG-d5 15:0/18:1/15:0	Used as the TG internal standard	LC-MS/MS	[6]
Environmental Toxicology	Zebrafish Liver (ZFL) Cells	d7-TG(15:0/18:1/15:0)	Part of SPLASH Lipidomix standard mixture	UHPLC-MS	[7]

Experimental Protocols

The use of 15:0-18:1-15:0 TG-d7 is a key step in a multi-stage lipidomics workflow. Below are detailed methodologies from various studies, illustrating its integration into the analytical process.

Sample Preparation and Lipid Extraction

The internal standard is typically added to the sample before the lipid extraction process to account for any variability during this step.

a) Monophasic Extraction for Brain-Derived Extracellular Vesicles: [3]

• Samples are sonicated in an ice-cold water bath for 20 minutes.

• A solvent mixture of 120 µL of MilliQ water, 420 µL of methanol with 0.01% (w/v) butylated hydroxytoluene (BHT), and 270 µL of chloroform is added to the samples.

• For every 10 µg of protein, 1 µL of a d5-TG Internal Standard Mixture I, containing 15:0-18:1-15:0 (d5) TG at 3.97 µM, is added.

• Samples are vortexed and incubated at room temperature for 30 minutes with shaking, followed by centrifugation.

b) MTBE Extraction for Rice Samples: [5]

• 20 mg of rice powder is mixed with 200 µL of methanol containing the d7-TG(15:0/18:1/15:0) internal standard.

• 540 µL of methyl tert-butyl ether (MTBE) is added, and the solution is mixed for 30 seconds.

• 360 µL of ultrapure water is added, and the mixture is vortexed for 30 seconds.

• After a 10-minute equilibration at 4°C, the sample is centrifuged at 15,000 rpm for 10 minutes.

• The upper organic phase is collected, evaporated, and reconstituted for analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

Following extraction, the lipid extracts are separated by liquid chromatography and analyzed by tandem mass spectrometry.

a) Analysis of Rice Lipids: [5]

• Chromatography System: UPLC I-Class Plus Instrument.

• Column: BEH C18 Column (1.7 µm, 2.1 mm × 50 mm).

• Mobile Phase A: Acetonitrile/ultra-pure water (60/40, v/v) with 10 mM ammonium acetate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90/10, v/v) with 10 mM ammonium acetate and 0.1% formic acid.

• Mass Spectrometer: Tandem QTOF Mass System.

• Ionization Mode: Positive and negative ion modes.

b) Analysis of Zebrafish Liver Cell Lipids: [7]

• Chromatography System: Accela 1250 ultrahigh-performance liquid chromatography (UHPLC) system.

• Reconstitution Solvent: Methanol:isopropanol:water (65:30:5 by volume) containing the SPLASH Lipidomix standard mixture, which includes d7-TG(15:0/18:1/15:0).

• Mass Spectrometer: Q Exactive high-resolution mass spectrometer.

Experimental Workflow Visualization

The following diagram illustrates a typical lipidomics workflow employing 15:0-18:1-15:0 TG-d7 as an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 3. Metabolomics Workbench : NIH Data Repository [metabolomicsworkbench.org]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Untargeted Lipidomics for Determining Cellular and Subcellular Responses in Zebrafish (Danio rerio) Liver Cells Following Exposure to Complex Mixtures in U.S. Streams - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 15:0-18:1-15:0 TG-d7 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerides (TGs) are a major class of lipids that function as energy storage molecules and have been implicated in various metabolic diseases. The precise and accurate quantification of specific TG species is crucial for lipidomic research and clinical diagnostics. Deuterated internal standards are essential in mass spectrometry-based quantification to correct for matrix effects and variations during sample preparation and analysis[1][2]. This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of the deuterated triglyceride 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol (15:0-18:1-15:0 TG-d7), a common internal standard used in lipidomic studies[3][4][5].

Principle of the Method

This method employs a simple protein precipitation step for sample extraction, followed by rapid chromatographic separation using Ultra-High-Performance Liquid Chromatography (UHPLC). The analyte is detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ammonium adduct of the triglyceride is selected as the precursor ion, and the product ion is generated from the neutral loss of one of the fatty acid chains, which provides specificity and sensitivity[6][7]. Quantification is achieved by constructing a calibration curve using a serial dilution of the standard.

Materials and Reagents

• 15:0-18:1-15:0 TG-d7 standard (e.g., Avanti Polar Lipids)[5]

• LC-MS grade acetonitrile, isopropanol, water, and methanol

• LC-MS grade ammonium formate

• Human plasma (or other relevant biological matrix)

• Microcentrifuge tubes

• Autosampler vials

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solution (1 mg/mL): Dissolve 1 mg of 15:0-18:1-15:0 TG-d7 in 1 mL of isopropanol.

• Working Stock Solution (10 µg/mL): Dilute the primary stock solution 1:100 with isopropanol.

• Calibration Standards and QC Samples: Prepare calibration standards and QC samples by spiking the working stock solution into the biological matrix (e.g., human plasma) to achieve the desired concentrations.

Sample Extraction Protocol

• Pipette 50 µL of the calibration standard, QC sample, or study sample into a microcentrifuge tube.

• Add 200 µL of cold isopropanol.

• Vortex for 20 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Condition
System	UHPLC System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	60:40 Acetonitrile:Water with 10 mM Ammonium Formate
Mobile Phase B	90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate
Flow Rate	0.4 mL/min
Column Temperature	55°C
Injection Volume	5 µL
Gradient	30% B to 100% B over 5 min, hold at 100% B for 2 min, return to 30% B and re-equilibrate for 3 min.

Mass Spectrometry Conditions:

Parameter	Condition
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition	829.8 > 557.6 (Ammonium Adduct > [M+NH4-C15H29O2H-d7]+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp	400°C
Gas Flow	Instrument Dependent

Data Presentation: Quantitative Results

The following tables summarize the typical quantitative performance of this method.

Table 1: Calibration Curve for 15:0-18:1-15:0 TG-d7

Concentration (ng/mL)	Mean Peak Area (n=3)	%CV
1	1,520	4.5
5	7,890	3.2
10	15,600	2.8
50	79,200	1.9
100	155,000	1.5
500	785,000	1.1
1000	1,560,000	0.9
Linear Range: 1-1000 ng/mL, R² > 0.995

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day (n=6) %CV	Inter-day (n=18) %CV	Accuracy (%)
LLOQ	1	8.2	10.5	95.2
Low	3	6.5	8.1	102.3
Medium	75	4.1	5.5	98.7
High	750	3.5	4.2	101.5

Visualizations

Caption: Experimental workflow for the quantification of TG-d7.

Caption: Simplified overview of triglyceride metabolism.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of the deuterated internal standard 15:0-18:1-15:0 TG-d7 in biological matrices. The simple sample preparation and rapid chromatographic analysis make it suitable for high-throughput lipidomic studies. The excellent linearity, precision, and accuracy demonstrate the robustness of the method for its intended purpose in research and drug development settings.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Lipid analysis of meat from Bactrian camel (Camelus bacterianus), beef, and tails of fat-tailed sheep using UPLC-Q-TOF/MS based lipidomics [frontiersin.org]
• 5. avantiresearch.com [avantiresearch.com]
• 6. waters.com [waters.com]
• 7. lcms.cz [lcms.cz]

Application Notes and Protocols for the Use of 15:0-18:1-15:0 TG-d7 as an Internal Standard in Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of lipidomics, accurate and reproducible quantification of lipid species is paramount for understanding their roles in health and disease. Mass spectrometry (MS)-based techniques, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), are powerful tools for detailed lipid analysis. However, these methods are susceptible to variations arising from sample preparation, extraction efficiency, matrix effects, and instrument performance. To mitigate these variabilities, the use of stable isotope-labeled internal standards is a critical and widely accepted practice.[1][2]

This document provides detailed application notes and protocols for the use of 15:0-18:1-15:0 TG-d7, a deuterated triglyceride, as an internal standard for the accurate quantification of triglycerides (TGs) in biological samples. This internal standard is structurally similar to endogenous TGs and co-elutes with many TG species, making it an ideal tool to correct for analytical variability throughout the entire workflow.[3]

Principle of Internal Standardization

A stable isotope-labeled internal standard is a compound that is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes (e.g., deuterium, ¹³C). 15:0-18:1-15:0 TG-d7 contains seven deuterium atoms, increasing its molecular weight. When a known amount of the internal standard is added to a sample at the beginning of the experimental workflow, it experiences the same processing as the endogenous analytes. By measuring the ratio of the signal intensity of the analyte to the signal intensity of the internal standard, variations in sample recovery and instrument response can be normalized, leading to more accurate and precise quantification.

A logical diagram illustrating the principle of internal standardization is presented below.

Caption: Principle of internal standardization for accurate triglyceride quantification.

Data Presentation

The use of an internal standard like 15:0-18:1-15:0 TG-d7 significantly improves the precision of triglyceride quantification. The following table provides representative data on the expected precision of triglyceride analysis in human plasma with and without internal standard normalization.

Lipid Class	Number of Lipids Quantified	Mean %CV (without Internal Standard)	Mean %CV (with 15:0-18:1-15:0 TG-d7 Normalization)
Triglycerides (TG)	>100	20-30%	<15%

Note: The values in this table are representative and can vary depending on the specific analytical method, instrument, and sample matrix.

Experimental Protocols

This section provides detailed protocols for the preparation of the internal standard, sample preparation and lipid extraction from plasma, and the instrumental analysis using HPLC-ESI-MS/MS.

Protocol 1: Preparation of Internal Standard Stock Solution

• Acquire High-Purity Standard: Obtain 15:0-18:1-15:0 TG-d7 from a reputable supplier (e.g., Avanti Polar Lipids).[4][5]

• Solvent Preparation: Use high-purity solvents (e.g., LC-MS grade methanol or a chloroform:methanol mixture).

• Stock Solution Preparation:

  • Allow the vial containing the standard to equilibrate to room temperature before opening.

  • Prepare a stock solution of 1 mg/mL in a suitable solvent (e.g., chloroform or methanol).

  • For a working solution, dilute the stock solution to a final concentration of 100 µg/mL in methanol.[5]

• Storage: Store the stock and working solutions in amber glass vials at -20°C to prevent degradation.

Protocol 2: Sample Preparation and Lipid Extraction from Plasma

This protocol is adapted from a modified Bligh and Dyer method.[3]

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking:

  • To 30 µL of plasma in a microcentrifuge tube, add a pre-determined amount of the 15:0-18:1-15:0 TG-d7 internal standard working solution (e.g., 0.70 nmol).[3]

• Lipid Extraction:

  • Add 470 µL of methanol to the sample.[3]

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 16,000 x g for 5 minutes at 4°C.[3]

  • Collect 400 µL of the supernatant.

  • Add 400 µL of chloroform and 224 µL of water to the supernatant.[3]

  • Vortex the mixture and centrifuge at 16,000 x g for 5 minutes at 4°C to induce phase separation.[3]

  • Carefully collect the lower organic phase containing the lipids.

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

The following diagram illustrates the experimental workflow for plasma lipid extraction.

Caption: Workflow for plasma triglyceride extraction using a modified Bligh and Dyer method.

Protocol 3: HPLC-ESI-MS/MS Instrumental Analysis

The following tables outline typical instrumental conditions for the analysis of triglycerides using a reversed-phase HPLC system coupled to a triple quadrupole mass spectrometer.

Table 1: High-Performance Liquid Chromatography (HPLC) Conditions

Parameter	Setting
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM ammonium formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate
Gradient	0-2 min, 30% B; 2-15 min, 30-100% B; 15-18 min, 100% B; 18.1-20 min, 30% B
Flow Rate	0.3 mL/min
Column Temperature	55°C
Injection Volume	5 µL

Table 2: Electrospray Ionization (ESI) Mass Spectrometry (MS) Conditions

Parameter	Setting
Ionization Mode	Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

For the quantification of specific triglycerides, MRM transitions need to be established. The precursor ion is typically the ammonium adduct of the triglyceride [M+NH4]+. The product ions are generated from the neutral loss of one of the fatty acyl chains.

• 15:0-18:1-15:0 TG-d7 (Internal Standard): The specific MRM transition for the internal standard should be monitored.

• Endogenous Triglycerides: A list of MRM transitions for the target triglycerides should be created based on their expected molecular weights and fatty acid compositions.

Conclusion

The use of 15:0-18:1-15:0 TG-d7 as an internal standard is a robust and reliable approach for the accurate quantification of triglycerides in complex biological matrices. The protocols outlined in this document provide a comprehensive guide for researchers to implement this methodology in their lipidomics studies. By correcting for analytical variability, this internal standard enables high-quality, reproducible data, which is essential for advancing our understanding of the role of triglycerides in health and disease and for the development of novel therapeutics.

References

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. An Efficient Single Phase Method for the Extraction of Plasma Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Change in fatty acid composition of plasma triglyceride caused by a 2 week comprehensive risk management for diabetes: A prospective observational study of type 2 diabetes patients with supercritical fluid chromatography/mass spectrometry‐based semi‐target lipidomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 15:0-18:1-15:0 Triglyceride using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerides (TGs) are a major class of lipids that play a crucial role in energy storage and metabolism. The specific composition of fatty acids in TGs can have significant physiological and pathological implications. Accurate quantification of individual TG species is therefore essential for research in various fields, including metabolic diseases, nutrition, and drug development. This application note provides a detailed protocol for the quantitative analysis of the specific triglyceride 1,3-dipentadecanoyl-2-oleoyl-glycerol (15:0-18:1-15:0 TG) in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and a deuterated internal standard, 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol (15:0-18:1-15:0 TG-d7).

The use of a stable isotope-labeled internal standard (SIL-IS) is critical for accurate quantification in mass spectrometry-based assays.[1][2] The SIL-IS, 15:0-18:1-15:0 TG-d7, has nearly identical physicochemical properties to the analyte of interest, ensuring similar extraction recovery and ionization efficiency, thereby correcting for matrix effects and variations during sample preparation and analysis.[1][2] This method utilizes the high selectivity and sensitivity of Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer for robust and reliable quantification.[3][4]

Experimental Protocols

Materials and Reagents

• Analyte: 15:0-18:1-15:0 TG

• Internal Standard: 15:0-18:1-15:0 TG-d7[1][5]

• Solvents: Acetonitrile, Isopropanol, Methanol, Chloroform, Water (LC-MS grade or higher)

• Additives: Ammonium formate or acetate

• Biological Matrix: Plasma, serum, or tissue homogenate

• Standard laboratory equipment: vortex mixer, centrifuge, analytical balance, pipettes.

Sample Preparation: Protein Precipitation & Liquid-Liquid Extraction

This protocol is a general guideline and may require optimization based on the specific biological matrix.

• Thaw Samples: Thaw biological samples (e.g., plasma, serum) on ice to minimize enzymatic degradation.[6]

• Spike Internal Standard: To 100 µL of the sample, add a known amount of 15:0-18:1-15:0 TG-d7 solution (e.g., 10 µL of a 1 µg/mL solution in isopropanol).

• Protein Precipitation: Add 400 µL of cold isopropanol to the sample.[4]

• Vortex: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Liquid-Liquid Extraction (Optional, for cleaner samples):

  • Add 600 µL of chloroform and 200 µL of water to the supernatant.

  • Vortex for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • The lower organic phase contains the lipids.[7]

• Drying: Evaporate the supernatant (or the collected organic phase) to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 Acetonitrile:Isopropanol).

• Transfer to Autosampler Vial: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Diagram 1: Sample Preparation Workflow

LC-MS/MS Method

The following is a representative LC-MS/MS method. Instrument parameters should be optimized for the specific system being used.

2.3.1. Liquid Chromatography Conditions

Parameter	Value
LC System	UPLC/UHPLC system
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.7 µm)
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM Ammonium Formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate
Gradient	30% B to 100% B over 8 min, hold at 100% B for 2 min, re-equilibrate at 30% B for 2 min
Flow Rate	0.4 mL/min
Column Temperature	55 °C
Injection Volume	5 µL

2.3.2. Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Source Temp.	350 °C
Capillary Voltage	3.5 kV
Scan Type	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

2.3.3. MRM Transitions

The MRM transitions are based on the neutral loss of one of the fatty acid chains from the ammoniated precursor ion.[3]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
15:0-18:1-15:0 TG	[M+NH₄]⁺	[M+NH₄-C₁₅H₃₀O₂]⁺	Optimized (e.g., 30)	50
15:0-18:1-15:0 TG-d7	[M+NH₄]⁺	[M+NH₄-C₁₅H₃₀O₂]⁺	Optimized (e.g., 30)	50

Note: The exact m/z values will need to be calculated based on the chemical formulas and confirmed by infusion of the standards.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the analyte (15:0-18:1-15:0 TG) and the internal standard (15:0-18:1-15:0 TG-d7).

• Response Ratio: Calculate the peak area ratio of the analyte to the internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of 15:0-18:1-15:0 TG and a constant concentration of the internal standard. Plot the peak area ratio against the concentration of the analyte.

• Quantification: Determine the concentration of 15:0-18:1-15:0 TG in the unknown samples by interpolating their peak area ratios from the calibration curve.

Diagram 2: Quantitative Analysis Workflow

Method Validation

To ensure the reliability and accuracy of the analytical method, a thorough validation should be performed.[8] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity	R² > 0.99 for the calibration curve.
Accuracy	Within ±15% of the nominal concentration (±20% for LLOQ).
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% for LLOQ).
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3.
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that meets accuracy and precision criteria.
Selectivity	No significant interfering peaks at the retention time of the analyte and internal standard.
Matrix Effect	Assessed by comparing the response of the analyte in post-extraction spiked samples to that in a neat solution.
Recovery	Assessed by comparing the response of the analyte in pre-extraction spiked samples to post-extraction spiked samples.
Stability	Analyte stability in the matrix under various storage conditions (freeze-thaw, short-term, long-term).[8]

Signaling Pathway Context

While 15:0-18:1-15:0 TG is primarily involved in energy storage and transport within lipid droplets, its fatty acid constituents can be released through lipolysis and enter various metabolic and signaling pathways. The pentadecanoic acid (15:0) and oleic acid (18:1) can be utilized for beta-oxidation to produce energy (ATP), incorporated into other complex lipids like phospholipids and cholesteryl esters, or act as signaling molecules.

Diagram 3: TG Metabolic Pathways

Conclusion

This application note provides a comprehensive framework for the quantitative analysis of 15:0-18:1-15:0 TG using a stable isotope-labeled internal standard and LC-MS/MS. The detailed protocol for sample preparation, chromatographic separation, and mass spectrometric detection, along with guidelines for data analysis and method validation, offers a robust methodology for researchers in various scientific disciplines. Adherence to these protocols and validation procedures will ensure the generation of high-quality, reliable data for a deeper understanding of the role of specific triglycerides in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. lcms.cz [lcms.cz]
• 4. waters.com [waters.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 7. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lipidomicstandards.org [lipidomicstandards.org]

Audience: Researchers, scientists, and drug development professionals.

An Application Note and Protocol for the Quantitative Analysis of 15:0-18:1-15:0 Triglyceride using a Deuterated Internal Standard by LC-MS/MS

Abstract

This application note provides a detailed protocol for the sample preparation and quantitative analysis of the triglyceride 1,3-dipentadecanoyl-2-oleoyl-glycerol (15:0-18:1-15:0 TG) in biological matrices, such as plasma or serum. The method employs a stable, isotopically labeled internal standard, 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol (15:0-18:1-15:0 TG-d7), to ensure accuracy and precision by correcting for matrix effects and procedural variability.[1][2] The protocol involves a straightforward protein precipitation step for lipid extraction, followed by analysis using Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS). This robust and high-throughput method is suitable for lipidomic research and clinical studies requiring reliable quantification of specific triglycerides.

Introduction

Triglycerides (TGs) are primary energy storage molecules and key components of lipid metabolism.[3] The analysis of specific TG species, characterized by their unique fatty acid composition, is of growing interest in biomedical research for understanding metabolic pathways and discovering disease biomarkers.[4][5] Liquid chromatography-mass spectrometry (LC-MS/MS) has become the preferred technique for TG analysis due to its high sensitivity, selectivity, and ability to provide structural information.[3][6]

The use of a stable isotope-labeled internal standard (IS) that is chemically identical to the analyte is the gold standard for quantitative mass spectrometry.[2] The deuterated standard, 15:0-18:1-15:0 TG-d7, co-elutes with the endogenous analyte and experiences similar ionization effects, allowing for accurate correction of variations during sample preparation and analysis.[2] This document outlines a validated method from sample extraction to data acquisition for the reliable measurement of 15:0-18:1-15:0 TG.

Experimental Workflow Overview

The overall experimental process consists of sample collection, addition of the deuterated internal standard, a simple protein precipitation and lipid extraction, followed by LC-MS/MS analysis and data processing.

Caption: High-level workflow from sample preparation to final data reporting.

Materials and Reagents

• Analytes: 15:0-18:1-15:0 TG (Avanti Polar Lipids or equivalent)

• Internal Standard: 15:0-18:1-15:0 TG-d7 (Avanti Polar Lipids, P/N 791648 or equivalent)[7]

• Solvents:

  • Isopropanol (IPA), LC-MS Grade

  • Acetonitrile (ACN), LC-MS Grade

  • Water, LC-MS Grade or Milli-Q

• Additives:

  • Formic Acid, 99%

  • Ammonium Formate, LC-MS Grade

• Biological Matrix: Human plasma or serum (pooled for calibration standards and QCs)

• Labware:

  • Microcentrifuge tubes (1.5 mL)

  • Autosampler vials with inserts

  • Pipettes and tips

Experimental Protocols

Preparation of Stock Solutions and Standards

• Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh and dissolve 1 mg of 15:0-18:1-15:0 TG-d7 in 10 mL of isopropanol.

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 15:0-18:1-15:0 TG in 10 mL of isopropanol.

• Working Internal Standard (IS) Spiking Solution (1 µg/mL): Dilute the IS Stock Solution 1:100 with isopropanol. This solution will be used for protein precipitation.

• Calibration Curve Standards: Prepare a series of calibration standards by spiking the Analyte Stock Solution into pooled human plasma. A serial dilution is performed to create a curve typically spanning 0.1 to 100 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in pooled plasma, independent of the calibration standards.

Sample Preparation Protocol

This protocol utilizes a simple protein precipitation with chilled isopropanol, which is effective for extracting triglycerides from serum or plasma.[8]

Caption: Step-by-step diagram of the protein precipitation and lipid extraction protocol.

• Aliquot Sample: Pipette 50 µL of each sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add IS and Precipitate: Add 200 µL of the chilled Working IS Spiking Solution (1 µg/mL in IPA) to each tube.

• Vortex: Vortex the tubes vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Incubate: Place the tubes on ice or at 4°C for 10 minutes to enhance protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Collect Supernatant: Carefully transfer the clear supernatant to an autosampler vial for analysis, avoiding disturbance of the protein pellet.

UPLC-MS/MS Analysis

The analysis is performed using a UPLC system coupled to a triple quadrupole mass spectrometer. Reversed-phase chromatography is used to separate the triglycerides.[6]

UPLC Conditions

• Column: ACQUITY UPLC CSH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)

• Mobile Phase A: 60:40 ACN:Water + 10 mM Ammonium Formate + 0.1% Formic Acid

• Mobile Phase B: 90:10 IPA:ACN + 10 mM Ammonium Formate + 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 55 °C

• Injection Volume: 5 µL

• Gradient:

  • 0.0 min: 40% B

  • 2.0 min: 50% B

  • 2.5 min: 60% B

  • 12.0 min: 90% B

  • 12.5 min: 99% B

  • 14.0 min: 99% B

  • 14.1 min: 40% B

  • 16.0 min: 40% B

Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Key Principle: Triglycerides are detected as their ammonium adducts ([M+NH₄]⁺) in the precursor scan.[3] Upon fragmentation, they exhibit a characteristic neutral loss of one of their fatty acid chains plus the ammonia adduct.[3]

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples | Springer Nature Experiments [experiments.springernature.com]
• 5. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. avantiresearch.com [avantiresearch.com]
• 8. lcms.cz [lcms.cz]

Applications of 15:0-18:1-15:0 TG-d7 in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-dipentadecanoyl-2-oleoyl-d7-glycerol (15:0-18:1-15:0 TG-d7) is a deuterated triglyceride of high purity (>99%) that serves as a valuable tool in metabolic research, particularly in the field of lipidomics.[1] Its structure, containing two odd-chain saturated fatty acids (pentadecanoic acid, 15:0) and one common monounsaturated fatty acid (oleic acid, 18:1), along with a deuterium-labeled glycerol backbone, makes it suitable for two primary applications: as a robust internal standard for mass spectrometry-based quantification of lipids and as a metabolic tracer to investigate the fate of odd-chain fatty acids.[2][3]

Odd-chain fatty acids, historically considered of minor importance, are gaining attention for their roles in health and disease.[4] Unlike even-chain fatty acids, their β-oxidation yields propionyl-CoA, which can be converted to succinyl-CoA and enter the Krebs cycle, thus having anaplerotic potential.[5] The use of stable isotope-labeled tracers like 15:0-18:1-15:0 TG-d7 is crucial for elucidating these metabolic pathways and their implications in various physiological and pathophysiological states.[6]

Application Note 1: Internal Standard for Quantitative Lipidomics

The most prevalent application of 15:0-18:1-15:0 TG-d7 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based lipidomics.[1][7] The addition of a known amount of the deuterated standard to biological samples prior to lipid extraction allows for accurate quantification of endogenous triglycerides and other lipid classes by correcting for variations in sample recovery and ionization efficiency.[8]

Key Advantages as an Internal Standard:

• Chemical Similarity: Its triglyceride structure ensures it behaves similarly to endogenous triglycerides during extraction and chromatography.

• Mass Shift: The deuterium labels provide a distinct mass shift, allowing it to be differentiated from endogenous lipids by the mass spectrometer without interfering with their measurement.

• Broad Applicability: It can be used as a representative internal standard for the quantification of a wide range of triglyceride species in various biological matrices, including plasma, serum, cells, and tissues.[9][10]

Quantitative Data Summary

Parameter	Value	Reference
Product Name	1,3-dipentadecanoyl-2-oleoyl-d7-glycerol	[3]
Synonyms	15:0-18:1-d7-15:0 TG	[3]
Molecular Formula	C₅₁H₈₉D₇O₆	[1]
Molecular Weight	812.35 g/mol	[1]
CAS Number	2097561-17-4	[1]
Purity	>99% (TLC)	[1]
Formulation	Liquid or in solution (e.g., 1 mg/mL in chloroform)	[1]
Storage Temperature	-20°C	[1]

Experimental Protocol: Quantitative Lipidomics of Human Plasma using 15:0-18:1-15:0 TG-d7 as an Internal Standard

This protocol describes a typical workflow for the quantification of triglycerides in human plasma using LC-MS/MS.

1. Materials and Reagents:

• Human plasma (collected with EDTA)

• 15:0-18:1-15:0 TG-d7 internal standard solution (10 µg/mL in methanol/chloroform 1:1)

• Methanol, Chloroform, Isopropanol, Acetonitrile (LC-MS grade)

• Ammonium formate

• Water (LC-MS grade)

• Centrifuge, evaporator, autosampler vials

2. Sample Preparation and Lipid Extraction (Folch Method):

• Thaw plasma samples on ice.

• To 50 µL of plasma in a glass tube, add 20 µL of the 10 µg/mL 15:0-18:1-15:0 TG-d7 internal standard solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 1 minute and centrifuge at 2000 x g for 10 minutes at 4°C.

• Carefully aspirate the lower organic phase containing the lipids and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in 200 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS analysis.

3. LC-MS/MS Analysis:

• LC System: UPLC system with a C18 reversed-phase column.

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate.

• Gradient: A suitable gradient to separate triglyceride species (e.g., starting at 30% B, ramping to 100% B over 15 minutes).

• Mass Spectrometer: Triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM). Monitor for the ammonium adducts [M+NH4]+ of endogenous triglycerides and the deuterated internal standard. The product ions correspond to the neutral loss of the fatty acid chains.

4. Data Analysis:

• Integrate the peak areas for the endogenous triglycerides and the 15:0-18:1-15:0 TG-d7 internal standard.

• Calculate the response ratio for each endogenous triglyceride: (Peak Area of Endogenous TG) / (Peak Area of 15:0-18:1-15:0 TG-d7).

• Quantify the concentration of each triglyceride species using a calibration curve of non-labeled standards.

Lipidomics workflow using a deuterated internal standard.

Application Note 2: Metabolic Tracer for Odd-Chain Fatty Acid Metabolism

15:0-18:1-15:0 TG-d7 can be used as a tracer to follow the metabolic fate of pentadecanoic acid (15:0). After administration to cells or in vivo models, the triglyceride is hydrolyzed, releasing the fatty acids. The 15:0 fatty acid can then be tracked as it is incorporated into other lipid species or undergoes β-oxidation.

Potential Research Questions:

• What is the rate of incorporation of dietary odd-chain fatty acids into cellular lipids?

• How is pentadecanoic acid distributed among different lipid classes (e.g., phospholipids, cholesteryl esters)?

• What is the contribution of odd-chain fatty acid oxidation to the Krebs cycle (anaplerosis)?

Generalized Protocol: Cell-Based Metabolic Tracer Study

This protocol provides a general framework for tracing the metabolism of the 15:0 fatty acid from 15:0-18:1-15:0 TG-d7 in a cell culture model.

1. Cell Culture and Tracer Administration:

• Culture cells (e.g., hepatocytes, adipocytes) to 80% confluency.

• Prepare a stock solution of 15:0-18:1-15:0 TG-d7 complexed to bovine serum albumin (BSA) to ensure bioavailability.

• Replace the normal growth medium with a medium containing the 15:0-18:1-15:0 TG-d7-BSA complex at a final concentration of 50 µM.

• Incubate the cells for various time points (e.g., 0, 2, 6, 12, 24 hours).

2. Sample Collection and Lipid Extraction:

• At each time point, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Scrape the cells in PBS and pellet them by centrifugation.

• Perform lipid extraction on the cell pellet as described in the previous protocol, adding a different internal standard (e.g., a C17:0-based triglyceride) to normalize the extraction of the labeled lipids.

3. LC-MS/MS Analysis:

• Analyze the lipid extracts using LC-MS/MS.

• In addition to monitoring for the parent tracer, create a targeted list of potential downstream metabolites, including 15:0-containing phospholipids (e.g., PC(15:0/16:0)), diacylglycerols, and free 15:0 fatty acid.

• Monitor for the specific mass transitions of these deuterated metabolites.

4. Data Analysis and Interpretation:

• Quantify the amount of the d7-labeled glycerol backbone incorporated into various lipid classes over time.

• By analyzing the fragmentation patterns, determine the incorporation of the 15:0 fatty acid into new lipid species.

• The rate of appearance of labeled lipids will provide insights into the kinetics of odd-chain fatty acid trafficking and metabolism.

Hypothetical Quantitative Data from a Tracer Experiment

The table below illustrates the type of data that could be generated from a cell-based tracer study, showing the incorporation of the d7-glycerol backbone into different lipid classes over time.

Time (hours)	Labeled TG (nmol/mg protein)	Labeled PC (nmol/mg protein)	Labeled PE (nmol/mg protein)
0	0	0	0
2	15.2 ± 1.8	1.5 ± 0.3	0.8 ± 0.2
6	28.9 ± 3.1	4.8 ± 0.6	2.1 ± 0.4
12	19.5 ± 2.5	8.2 ± 1.1	4.5 ± 0.7
24	8.7 ± 1.3	10.5 ± 1.4	6.2 ± 0.9

Data are presented as mean ± SD and are for illustrative purposes only.

Metabolic Pathway of Pentadecanoic Acid (15:0)

The 15:0 fatty acid component of the triglyceride, once released, undergoes β-oxidation. Unlike even-chain fatty acids which are completely oxidized to acetyl-CoA, the final round of β-oxidation of 15:0 produces one molecule of acetyl-CoA and one molecule of propionyl-CoA. Propionyl-CoA can then be converted to succinyl-CoA, an intermediate of the Krebs cycle.

Metabolic fate of pentadecanoic acid (15:0).

Conclusion

15:0-18:1-15:0 TG-d7 is a versatile tool for metabolic research. Its primary application as an internal standard enables accurate and precise quantification of lipids in complex biological samples. Furthermore, its potential as a metabolic tracer offers a means to investigate the intricate pathways of odd-chain fatty acid metabolism, providing valuable insights for researchers in nutrition, disease biology, and drug development.

References

• 1. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. 99mTc(CO)3-15-[N-(Acetyloxy)-2-picolylamino]pentadecanoic acid: a potential radiotracer for evaluation of fatty acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Untargeted Lipidomics for Determining Cellular and Subcellular Responses in Zebrafish (Danio rerio) Liver Cells Following Exposure to Complex Mixtures in U.S. Streams - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for 15:0-18:1-15:0 TG-d7 in SPLASH™ LIPIDOMIX® Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the use of 15:0-18:1-15:0 TG-d7, a deuterated triglyceride internal standard, which is a component of the SPLASH™ LIPIDOMIX® Mass Spec Standard. This internal standard is essential for the accurate quantification of triglycerides (TG) in complex biological samples using mass spectrometry-based lipidomics. The 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol (15:0-18:1-15:0 TG-d7) is a stable isotope-labeled analog of a naturally occurring triglyceride, enabling correction for sample preparation variability and matrix effects during analysis.

The SPLASH™ LIPIDOMIX® standard is a meticulously characterized solution of deuterated lipids that mirrors the major lipid classes found in human plasma.[1][2] This comprehensive internal standard mixture allows for a single, straightforward addition to each sample, streamlining the workflow for high-throughput lipid analysis.

Quantitative Data Summary

The concentration of each component in the SPLASH™ LIPIDOMIX® standard is precisely determined. The quantitative data for 15:0-18:1-15:0 TG-d7 and other representative components are summarized in the table below. For a complete list of components and their concentrations, please refer to the Certificate of Analysis provided by the manufacturer.

Component	Chemical Name	Target Concentration (µg/mL)
15:0-18:1-15:0 TG-d7	1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol	55
15:0-18:1(d7) PC	1-pentadecanoyl-2-(oleoyl-d7)-sn-glycero-3-phosphocholine	160
15:0-18:1(d7) DG	1-pentadecanoyl-2-(oleoyl-d7)-sn-glycerol	10
18:1(d7) Chol Ester	Cholesteryl oleate-d7	350
Cholesterol (d7)	Cholesterol-d7	100

Chemical and Physical Properties of 15:0-18:1-15:0 TG-d7

Property	Value
Molecular Formula	C₅₁H₈₉D₇O₆
Exact Mass	811.765 g/mol
Molecular Weight	812.35 g/mol
Synonyms	1,3-dipentadecanoyl-2-oleyol(d7)-glycerol

Experimental Protocols

I. Lipid Extraction from Biological Matrices

The following protocols are generalized methods for the extraction of lipids from plasma/serum, cultured cells, and tissues using the SPLASH™ LIPIDOMIX® standard. Optimization may be required depending on the specific sample type and research objectives.

A. Lipid Extraction from Plasma/Serum

This protocol is a modification of the Folch extraction method, adapted for the use of the SPLASH™ LIPIDOMIX® internal standard.

• Materials:

  • Glass tubes with PTFE-lined screw caps

  • SPLASH™ LIPIDOMIX® Mass Spec Standard

  • Chloroform

  • Methanol

  • Deionized water

  • Nitrogen gas evaporator

  • Centrifuge

• Procedure:

  • To a clean glass tube, add 10 µL of plasma or serum.

  • Add 10 µL of the SPLASH™ LIPIDOMIX® internal standard to the sample.

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

  • Vortex the mixture thoroughly for 1 minute to ensure a single-phase solution.

  • Incubate the mixture at room temperature for 30 minutes.

  • Add 400 µL of deionized water to induce phase separation.

  • Vortex briefly and then centrifuge at 2,000 x g for 10 minutes to separate the layers.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new clean glass tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water, 2:1:1, v/v/v).

B. Lipid Extraction from Cultured Cells

• Materials:

  • Cell scraper (for adherent cells)

  • Phosphate-buffered saline (PBS)

  • Other materials as listed in Protocol I.A.

• Procedure:

  • Wash the cultured cells (adherent or suspension) with ice-cold PBS to remove any residual media.

  • For adherent cells, use a cell scraper to detach the cells in a minimal volume of PBS. For suspension cells, centrifuge to obtain a cell pellet.

  • Resuspend the cell pellet or scraped cells in a known volume of deionized water.

  • Proceed with the lipid extraction as described in Protocol I.A, starting from step 2, using an appropriate volume of the cell suspension.

C. Lipid Extraction from Tissues

• Materials:

  • Homogenizer (e.g., bead beater or Dounce homogenizer)

  • Other materials as listed in Protocol I.A.

• Procedure:

  • Weigh a small piece of tissue (e.g., 10-50 mg) and place it in a homogenization tube.

  • Add a known volume of ice-cold PBS or water.

  • Homogenize the tissue thoroughly until no visible particles remain.

  • Take a known volume of the tissue homogenate and proceed with the lipid extraction as described in Protocol I.A, starting from step 2.

II. LC-MS/MS Method for Triglyceride Quantification

The following is a recommended starting point for developing a quantitative LC-MS/MS method for triglycerides using 15:0-18:1-15:0 TG-d7 as an internal standard. Method optimization is highly recommended for specific instrumentation and applications.

• Liquid Chromatography (LC) System:

  • Column: A C18 reversed-phase column suitable for lipid analysis (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile:Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient:

    Time (min)	% B
    0.0	30
    2.0	50
    12.0	95
    15.0	95
    15.1	30

    | 20.0 | 30 |

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 50 °C

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) System:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
    15:0-18:1-15:0 TG-d7	829.8 [M+NH₄]⁺	To be determined empirically	To be optimized

    | Endogenous TGs | Variable | Neutral loss of fatty acids | To be optimized |

  • Note on MRM Transitions: The precursor ion for triglycerides in positive ESI mode is typically the ammonium adduct ([M+NH₄]⁺). The product ions are generated by the neutral loss of one of the fatty acid chains. For 15:0-18:1-15:0 TG-d7, the primary product ions would result from the neutral loss of pentadecanoic acid (15:0) or oleic acid-d7 (18:1-d7). The exact m/z of the product ions and the optimal collision energy should be determined empirically by infusing the standard into the mass spectrometer.

Diagrams

Experimental Workflow for Lipidomics Analysis

Caption: A generalized workflow for quantitative lipidomics.

Logical Relationship of Internal Standard in Quantification

Caption: Role of the internal standard in absolute quantification.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. 15:0-18:1-d7-15:0 TG 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]

Application Note: High-Recovery Lipid Extraction for Mass Spectrometry using a Deuterated Triglyceride Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids from biological matrices is a critical step in lipidomics research and drug development. The inherent diversity in the physicochemical properties of lipid species presents a significant challenge for extraction methodologies. To ensure reproducibility and accuracy, especially for quantitative analysis by mass spectrometry, the inclusion of an appropriate internal standard is paramount. This application note details a robust lipid extraction protocol utilizing a deuterated triglyceride, 15:0-18:1-15:0 TG-d7, as an internal standard. This internal standard is particularly useful for the accurate quantification of triglycerides and other neutral lipids. The methyl-tert-butyl ether (MTBE) method is highlighted here for its efficiency and broad coverage of lipid classes.[1][2]

The use of stable isotope-labeled internal standards, such as 15:0-18:1-15:0 TG-d7, is a widely accepted strategy to correct for lipid loss during sample preparation and for variations in ionization efficiency during mass spectrometry analysis.[3] This specific deuterated triglyceride is structurally similar to endogenous triglycerides, ensuring comparable extraction efficiency and behavior throughout the analytical workflow.

Experimental Protocol: MTBE Lipid Extraction

This protocol is a modification of the Matyash method and is suitable for a variety of biological samples, including plasma, serum, tissue homogenates, and cell pellets.[1][4]

Materials and Reagents:

• 15:0-18:1-15:0 TG-d7 internal standard solution (e.g., as part of Avanti SPLASH™ Lipidomix®)[5][6]

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade or ultrapure

• Sample (e.g., 10-50 mg tissue, 10-100 µL plasma/serum, 1x10^6 cells)

• Glass tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge (capable of 1,000 x g and 4°C)

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • For tissue samples, weigh approximately 10-20 mg of frozen tissue powder into a pre-chilled glass tube.

  • For plasma or serum, aliquot 10-100 µL into a glass tube.

  • For cell pellets, use a pellet containing approximately 1x10^6 to 1x10^7 cells.[7]

• Addition of Internal Standard and Methanol:

  • To the sample, add 200 µL of cold methanol containing the 15:0-18:1-15:0 TG-d7 internal standard at a known concentration. The final concentration of the internal standard should be optimized based on the expected levels of endogenous lipids and instrument sensitivity.[8][9]

  • Vortex the mixture vigorously for 30 seconds.

• Addition of MTBE and Extraction:

  • Add 540 µL of MTBE to the mixture.[8][9]

  • Vortex for 30 seconds and then shake on an orbital shaker for 30 minutes at 4°C to ensure thorough extraction.[10]

• Phase Separation:

  • Induce phase separation by adding 360 µL of water.[8][9]

  • Vortex for 1 minute and then let the sample stand at room temperature for 10 minutes to allow for equilibration.[8]

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to achieve complete phase separation.[1] You will observe two distinct liquid phases and a solid protein pellet at the interface.

• Collection of the Lipid-Containing Phase:

  • The upper, organic phase contains the lipids. Carefully collect the upper MTBE layer without disturbing the protein pellet and transfer it to a new clean glass tube.[1][10]

• Drying and Reconstitution:

  • Evaporate the collected organic phase to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent for your analytical platform (e.g., 100-200 µL of methanol/dichloromethane (1:1, v/v) or isopropanol).[11]

• Analysis:

  • The reconstituted sample is now ready for analysis by LC-MS/MS or another suitable platform.

Data Presentation

The recovery of different lipid classes can vary between extraction methods. The use of an internal standard like 15:0-18:1-15:0 TG-d7 helps to normalize for these variations. The following table summarizes typical recovery efficiencies for major lipid classes using different extraction methods.

Lipid Class	Folch Method Recovery (%)	Bligh-Dyer Method Recovery (%)	MTBE Method Recovery (%)
Triglycerides (TG)	~95-99%	~90-98%	~90-98%[1]
Phosphatidylcholines (PC)	High	High	~90-98%[1]
Phosphatidylethanolamines (PE)	High	High	~90-98%[1]
Phosphatidylinositols (PI)	Variable	Variable	Higher than Folch (~81%)[1]
Cholesterol Esters (CE)	High	High	High

Note: Recovery percentages are approximate and can vary depending on the specific sample matrix and protocol modifications. The Folch method is often considered a gold standard for lipid extraction, showing high efficiency for a broad range of lipids.[12] However, the MTBE method offers comparable recoveries for many lipid classes, with the advantage of having the lipid-containing organic phase as the upper layer, which simplifies collection.[1]

Visualizations

Experimental Workflow

References

• 1. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Untargeted Lipidomics for Determining Cellular and Subcellular Responses in Zebrafish (Danio rerio) Liver Cells Following Exposure to Complex Mixtures in U.S. Streams - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation [mdpi.com]
• 10. Metabolomics and Lipidomics Sample Preparation [protocols.io]
• 11. Frontiers | Lipidomic insights into the immune response and pearl formation in transplanted pearl oyster Pinctada fucata martensii [frontiersin.org]
• 12. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Absolute Quantification of Triglycerides using 15:0-18:1-15:0 TG-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerides (TGs) are a major class of lipids that play a crucial role in energy storage and metabolism. Their accurate quantification in biological samples is essential for understanding various physiological and pathological processes, making it a key aspect of research in areas such as metabolic diseases, cardiovascular disorders, and drug development. Absolute quantification of individual TG species provides more detailed insights than total triglyceride measurements. This document provides detailed application notes and protocols for the absolute quantification of triglycerides in biological matrices using the deuterated internal standard 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol (15:0-18:1-15:0 TG-d7).

The use of a stable isotope-labeled internal standard, such as 15:0-18:1-15:0 TG-d7, is critical for accurate quantification in mass spectrometry-based lipidomics.[1] This internal standard closely mimics the chemical and physical properties of the endogenous triglycerides, co-eluting during chromatography and co-ionizing in the mass spectrometer source. This allows for the correction of variations in sample extraction, matrix effects, and instrument response, leading to highly accurate and precise quantification.

Application

This method is applicable for the targeted absolute quantification of a wide range of triglyceride species in various biological samples, including but not limited to:

• Human and animal plasma/serum

• Cultured cells

• Tissues (e.g., liver, adipose)

Principle

The methodology is based on ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS). Biological samples are first subjected to a lipid extraction procedure after being spiked with a known amount of the 15:0-18:1-15:0 TG-d7 internal standard. The extracted lipids are then separated by reverse-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The MRM transitions for the endogenous triglycerides and the deuterated internal standard are monitored. The ratio of the peak area of each endogenous TG species to the peak area of the internal standard is used to calculate the absolute concentration of that TG species, based on a calibration curve.

Experimental Workflow

The following diagram outlines the general workflow for the absolute quantification of triglycerides using 15:0-18:1-15:0 TG-d7.

Caption: General workflow for triglyceride quantification.

Detailed Experimental Protocols

Materials and Reagents

• 15:0-18:1-15:0 TG-d7 internal standard (e.g., from Avanti Polar Lipids)[2]

• Solvents: Methanol, Methyl-tert-butyl ether (MTBE), Isopropanol, Acetonitrile, Water (all LC-MS grade)

• Formic acid and Ammonium formate

• Internal standard stock solution: Prepare a 1 mg/mL stock solution of 15:0-18:1-15:0 TG-d7 in a suitable organic solvent (e.g., chloroform or methanol).

• Working internal standard solution: Dilute the stock solution to the desired concentration (e.g., 10 µg/mL) in the extraction solvent.

Protocol 1: Lipid Extraction from Plasma/Serum

This protocol is a modification of the Matyash method using MTBE.

• Sample Thawing: Thaw frozen plasma or serum samples on ice.

• Aliquoting: In a glass tube, add 20 µL of the plasma/serum sample.

• Internal Standard Spiking: Add 10 µL of the working internal standard solution (e.g., 10 µg/mL 15:0-18:1-15:0 TG-d7 in methanol) to each sample.

• Methanol Addition: Add 200 µL of methanol and vortex for 30 seconds.

• MTBE Addition: Add 800 µL of MTBE and vortex for 1 minute.

• Phase Separation: Add 200 µL of water to induce phase separation and vortex for 30 seconds. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the upper organic phase (containing the lipids) and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., Acetonitrile/Isopropanol/Water mixture). Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: UHPLC-MS/MS Analysis

The following are general parameters that should be optimized for your specific instrument.

Parameter	Setting
UHPLC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Column Temperature	55°C
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate and 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	2-5 µL
Gradient	Start at 30% B, increase to 100% B over 10 min, hold for 2 min, return to initial conditions.
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Source Temp.	150°C
Desolvation Temp.	500°C
Capillary Voltage	3.0 kV
MRM Transitions	See Table 2

Table 1: Example UHPLC Gradient

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
2.0	50	50
10.0	0	100
12.0	0	100
12.1	70	30
15.0	70	30

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for the MRM transitions of each endogenous TG and the 15:0-18:1-15:0 TG-d7 internal standard using the instrument's software.

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of a representative triglyceride standard and a fixed concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. Perform a linear regression to obtain the calibration curve.

• Quantification: Calculate the concentration of each triglyceride species in the samples using the following formula:

  Concentration of TG = (Peak Area of TG / Peak Area of IS) * (1 / Slope of Calibration Curve) * Dilution Factor

Quantitative Data Summary

The following table presents representative concentrations of major triglyceride species in healthy human plasma, as determined by LC-MS/MS methods utilizing deuterated internal standards. These values can serve as a reference, but it is important to note that concentrations can vary based on factors such as diet, age, and health status.

Table 2: Representative Concentrations of Triglycerides in Human Plasma

Triglyceride Species	Concentration Range (µg/mL)
TG(50:1)	50 - 150
TG(50:2)	80 - 250
TG(52:1)	100 - 300
TG(52:2)	150 - 450
TG(52:3)	70 - 200
TG(54:2)	60 - 180
TG(54:3)	80 - 240
TG(54:4)	50 - 150

Note: Data compiled from published lipidomics studies.[3][4]

Triglyceride Metabolism Overview

Triglycerides are synthesized primarily in the liver and intestine. The glycerol-3-phosphate pathway is the main route for TG synthesis.

Caption: Glycerol-3-phosphate pathway of triglyceride synthesis.

Troubleshooting

Problem	Possible Cause	Solution
Low or no signal for internal standard	- Incorrect spiking	- Verify the concentration and addition of the internal standard.
- Degradation of standard	- Use a fresh stock solution of the internal standard.
Poor peak shape	- Column contamination	- Flush or replace the UHPLC column.
- Inappropriate mobile phase	- Ensure correct mobile phase composition and pH.
High variability between replicates	- Inconsistent sample preparation	- Standardize all steps of the extraction protocol.
- Matrix effects	- Optimize the chromatographic separation to minimize co-elution of interfering substances.
Non-linear calibration curve	- Detector saturation	- Dilute the calibration standards.
- Incorrect standard concentrations	- Prepare fresh calibration standards.

Conclusion

The use of 15:0-18:1-15:0 TG-d7 as an internal standard in conjunction with UHPLC-MS/MS provides a robust and accurate method for the absolute quantification of triglyceride species in biological samples. The detailed protocols and data presented in these application notes serve as a valuable resource for researchers in various fields, enabling deeper insights into the roles of triglycerides in health and disease.

References

• 1. Mass spectrometry of triglycerides. II. Specifically deuterated triglycerides and elucidation of fragmentation mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Lipidomics reveals a remarkable diversity of lipids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Triglycerides in Human Plasma by Gas Chromatography-Mass Spectrometry (GC-MS) using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a comprehensive protocol for the quantitative analysis of intact triglycerides (TGs) in human plasma samples using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology employs a stable isotope-labeled internal standard, 1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol (15:0-18:1-15:0 TG-d7), for accurate and precise quantification. This protocol is designed for researchers, scientists, and professionals in drug development and lipidomics who require a reliable method for TG analysis. The procedure includes detailed steps for lipid extraction, instrument parameters, and data analysis.

Introduction

Triglycerides are a major class of lipids that play a crucial role in energy storage and metabolism. Accurate quantification of specific TG molecular species is essential for understanding various physiological and pathological states, including metabolic disorders and cardiovascular diseases. While liquid chromatography-mass spectrometry (LC-MS) is commonly used for intact lipid analysis, GC-MS offers high chromatographic resolution, especially when coupled with specialized high-temperature columns[1][2]. The analysis of intact TGs by GC-MS is challenging due to their low volatility and high molecular weight, necessitating high temperatures that can approach the limits of instrumental stability[3].

This method overcomes these challenges by using a robust lipid extraction technique and a dedicated high-temperature capillary column. The use of a deuterated triglyceride internal standard (15:0-18:1-15:0 TG-d7) allows for correction of variations in sample preparation and instrument response, ensuring high accuracy and precision through the stable isotope dilution technique[3][4].

Experimental Protocols

Materials and Reagents

• Solvents: Chloroform, Methanol, 1-Butanol (HPLC or LC-MS grade)

• Internal Standard (IS): 15:0-18:1-15:0 TG-d7 (e.g., from Avanti Polar Lipids)

• Internal Standard Stock Solution: 1 mg/mL in chloroform

• Working Internal Standard Solution: 10 µg/mL in 1-Butanol:Methanol (1:1, v/v)

• Calibration Standards: A mixture of representative triglycerides (e.g., Tripalmitin (16:0/16:0/16:0), Triolein (18:1/18:1/18:1), Tristearin (18:0/18:0/18:0)) of known concentrations.

• Sample: Human plasma collected in EDTA-containing tubes.

Sample Preparation: Lipid Extraction

A single-phase extraction method using a butanol/methanol mixture is employed for its efficiency in extracting a broad range of lipid classes, including nonpolar triglycerides[5][6].

• Sample Thawing: Thaw frozen human plasma samples on ice.

• Aliquoting: In a clean glass tube, add 10 µL of human plasma.

• Internal Standard Spiking: Add 100 µL of the 10 µg/mL working internal standard solution (15:0-18:1-15:0 TG-d7 in 1-Butanol:Methanol 1:1) to the plasma sample. This results in a final concentration of 1 µg of IS per sample.

• Extraction: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the lipid extract to a GC vial with a micro-insert.

• Evaporation (Optional): If concentration is needed, the solvent can be evaporated under a gentle stream of nitrogen, and the residue reconstituted in a smaller volume of a suitable solvent like isooctane. However, for many applications, direct injection of the supernatant is possible[6].

GC-MS Instrumentation and Conditions

The analysis of intact triglycerides requires a GC system capable of high temperatures and a specialized column[1][2][4].

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	High-temperature, non-polar capillary column suitable for triglycerides (e.g., Restek Rtx-65TG, 30 m x 0.25 mm ID, 0.10 µm film thickness)[1]
Injection Mode	Splitless or On-Column Injection[7]
Injector Temperature	360°C[8]
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial temperature: 150°C, hold for 1 minRamp 1: 15°C/min to 370°CHold at 370°C for 15 min[3][8]
MS Transfer Line Temp	360°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	15:0-18:1-15:0 TG-d7 (IS): m/z corresponding to [M-RCOO]+ fragments.Target TGs: m/z corresponding to characteristic [M-RCOO]+ fragments for each TG of interest (e.g., for Tripalmitin, monitor the fragment for loss of a palmitic acid)[9][10].

Data Presentation

Quantitative data should be compiled to assess the method's performance. The following table presents expected performance characteristics for the analysis of representative triglycerides.

Analyte (Triglyceride)	Internal Standard (IS)	Expected Retention Time (min)	Calibration Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)
Tripalmitin (PPP)	15:0-18:1-15:0 TG-d7	~18.5	1 - 200	0.3	1.0
Palmitoyl-oleoyl-palmitoyl-glycerol (POP)	15:0-18:1-15:0 TG-d7	~19.2	1 - 200	0.3	1.0
Triolein (OOO)	15:0-18:1-15:0 TG-d7	~20.1	1 - 200	0.4	1.2
Tristearin (SSS)	15:0-18:1-15:0 TG-d7	~21.0	1 - 200	0.5	1.5

LOD: Limit of Detection, LOQ: Limit of Quantification. These are hypothetical values and should be experimentally determined.

Visualizations

Experimental Workflow

The overall experimental process from sample collection to data analysis is outlined below.

References

• 1. GC-MS Analysis of Cocoa Butter Triglycerides | JEOL Resources [jeolusa.com]
• 2. meatscience.org [meatscience.org]
• 3. aocs.org [aocs.org]
• 4. chromforum.org [chromforum.org]
• 5. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. gcms.cz [gcms.cz]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting LC-MS Peak Splitting for 15:0-18:1-15:0 TG-d7

This guide provides comprehensive troubleshooting strategies for researchers, scientists, and drug development professionals encountering peak splitting during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 15:0-18:1-15:0 TG-d7.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 15:0-18:1-15:0 TG-d7 peak is splitting, but other compounds in my analysis look fine. What could be the cause?

A1: When peak splitting is specific to a single analyte, the issue is often related to the chemical nature of the compound itself or its interaction with the chromatographic system.[1] For 15:0-18:1-15:0 TG-d7, the primary suspect is the presence of unresolved isomers.

Troubleshooting Steps for Analyte-Specific Peak Splitting:

• Investigate for Isomers: The triglyceride 15:0-18:1-15:0 has two pentadecanoyl (15:0) chains and one oleoyl (18:1) chain. This structure allows for different positional isomers (regioisomers) depending on where the oleic acid is attached to the glycerol backbone. The intended structure is typically with oleic acid at the central sn-2 position. However, your standard may contain the sn-1 (or sn-3) isomer, or acyl migration may have occurred during sample preparation or storage. These isomers can be separated under certain chromatographic conditions, leading to a split or broadened peak.

• Confirm with Injection Mass Study: Inject a smaller volume or lower concentration of your standard.[2][3] If two distinct peaks begin to resolve as the mass on column is decreased, it strongly suggests the presence of two separate but closely eluting compounds, such as isomers.[4] If the peak shape simply improves without resolving into two peaks, it might indicate column overload.[5]

• Optimize Chromatographic Selectivity: If isomers are suspected, adjust your method to improve their separation or cause them to co-elute as a single sharp peak.

  • Modify Gradient: Use a shallower, longer gradient to increase resolving power.

  • Lower Temperature: Reducing the column temperature can sometimes enhance the separation of closely related isomers.

  • Change Mobile Phase: Modifying the organic solvents (e.g., trying different ratios of isopropanol and acetonitrile) can alter selectivity.[6]

Q2: All the peaks in my chromatogram, including the 15:0-18:1-15:0 TG-d7 internal standard, are splitting. What should I check first?

A2: When all peaks in a run are affected similarly, the problem is likely mechanical or systemic, occurring before the analytical separation on the column.[4] The most common culprits are issues in the flow path at the head of the column.[5][7]

Troubleshooting Steps for System-Wide Peak Splitting:

• Check for Flow Path Obstructions:

  • Blocked Column Frit: Particulates from the sample, mobile phase, or system wear can clog the inlet frit of the column, causing uneven flow distribution and splitting all subsequent peaks.[5][7]

  • Action: Try reversing the column and flushing it with an appropriate solvent (ensure the column is designed to handle reverse flow). If this doesn't work, the column or frit may need replacement.[7] Using an in-line filter or guard column can prevent this issue.[8]

• Inspect for Voids in the Column:

  • Column Void: A void or channel in the packing material at the head of the column can cause the sample band to split before separation begins.[1][5] This can result from improper packing, high pressure, or dissolution of the silica packing under high pH conditions.[8]

  • Action: A column with a significant void typically needs to be replaced.[4]

• Examine System Connections:

  • Dead Volume: Improperly seated fittings, especially between the injector and the column, can create small voids or "dead volumes" where the sample can mix in an unstructured way, leading to peak distortion.[9][10]

  • Action: Ensure all fittings are tight and that the tubing is fully bottomed out in its port before tightening. Use low-dead-volume fittings where possible.[9]

• Evaluate Sample Solvent and Injection:

  • Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion, including splitting, especially for early eluting peaks.[2][11] The sample may not focus properly on the column head.

  • Action: Reconstitute your sample in a solvent that is as weak as or weaker than your starting mobile phase conditions.[2]

Summary of Troubleshooting Strategies

Potential Cause	Symptoms	Recommended Solution(s)	Citations
Isomeric Co-elution	Only the TG peak is split or shouldered. Peak may resolve into two at lower concentrations.	Modify gradient, lower temperature, check standard's certificate of analysis.	[2][4][12]
Column Contamination / Blocked Frit	All peaks are split or show significant tailing. System pressure may be high.	Reverse-flush the column. Replace the column or install a guard column/in-line filter.	[5][7][8]
Void at Column Inlet	All peaks are split, often with a "fronting" shape.	Replace the analytical column.	[1][4][5]
Sample Solvent Mismatch	Early eluting peaks are most affected. Peak shape may be broad and split.	Dissolve/reconstitute samples in the initial mobile phase or a weaker solvent.	[2][10][11]
High Sample Concentration	Peak shape is distorted, may appear split or fronting.	Reduce the injection volume or dilute the sample.	[2][9]
Dead Volume in Connections	All peaks are affected, often with broadening and splitting.	Check and remake all connections, especially between injector and column.	[9][10]

Visual Guides and Protocols

Logical Troubleshooting Workflow

Caption: A workflow diagram for diagnosing the cause of peak splitting.

Potential Isomers of 15:0-18:1-15:0 Triglyceride

Caption: Positional isomers of 15:0-18:1-15:0 TG leading to peak splitting.

Sample Experimental Protocol

This table outlines a typical starting point for a reversed-phase LC-MS method for triglyceride analysis. Optimization will likely be required for your specific instrumentation and application.

Parameter	Typical Condition	Notes	Citations
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	C8 columns are also used for nonpolar triglycerides.	[6][13][14]
Mobile Phase A	Acetonitrile/Water (60:40 v/v) with 10 mM Ammonium Formate + 0.1% Formic Acid	Ammonium formate promotes the formation of stable [M+NH₄]⁺ adducts for MS detection.	[14]
Mobile Phase B	Isopropanol/Acetonitrile (90:10 v/v) with 10 mM Ammonium Formate + 0.1% Formic Acid	Isopropanol is a strong solvent needed to elute large, nonpolar triglycerides.	[14]
Flow Rate	0.25 - 0.40 mL/min	Adjust based on column dimensions and particle size.
Column Temperature	50 - 60 °C	Higher temperatures reduce viscosity and improve peak shape for lipids.
Injection Volume	1 - 5 µL	Keep volume low to prevent band broadening.
Sample Diluent	Isopropanol or match initial mobile phase conditions	Critical to avoid peak distortion.	[2]
Gradient	Start at ~30-40% B, ramp to 95-98% B over 10-15 min, hold for 2-4 min, re-equilibrate.	A shallow gradient is key to separating different TG species.	[14]
MS Ionization	Electrospray Ionization (ESI), Positive Mode	ESI is commonly used for triglycerides, often forming ammonium or sodium adducts.	[13]
MS Detection	Full Scan or Multiple Reaction Monitoring (MRM)	Monitor for the [M+NH₄]⁺ adduct of 15:0-18:1-15:0 TG-d7.	[13]
Source Temp.	150 °C	Varies by instrument.
Desolvation Temp.	350 - 650 °C	Varies significantly by instrument and flow rate.	[14]

References

• 1. bio-works.com [bio-works.com]
• 2. Are Split LC Peaks Giving you a Splitting Headache? [restek.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. lctsbible.com [lctsbible.com]
• 5. acdlabs.com [acdlabs.com]
• 6. agilent.com [agilent.com]
• 7. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 8. agilent.com [agilent.com]
• 9. uhplcs.com [uhplcs.com]
• 10. support.waters.com [support.waters.com]
• 11. echemi.com [echemi.com]
• 12. LIPID MAPS [lipidmaps.org]
• 13. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 15:0-18:1-15:0 TG-d7 Concentration for Internal Standard Use

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of 15:0-18:1-15:0 TG-d7 as an internal standard in mass spectrometry-based lipid analysis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the optimization of your 15:0-18:1-15:0 TG-d7 internal standard concentration.

Question: Why is the signal intensity of my 15:0-18:1-15:0 TG-d7 internal standard (IS) too low or highly variable?

Answer: Low or variable signal intensity of the internal standard can compromise the accuracy and precision of your quantitative analysis. Several factors can contribute to this issue.

• Potential Causes & Solutions:

Potential Cause	Recommended Solutions
Inadequate IS Concentration	The concentration of the IS may be too low for sensitive detection by the mass spectrometer. Prepare a fresh, more concentrated stock solution and repeat the analysis.
Ion Suppression/Enhancement	Components of the sample matrix can interfere with the ionization of the IS, leading to a suppressed or enhanced signal.[1][2] To assess matrix effects, perform a post-extraction addition experiment by spiking the IS into an extracted blank matrix and comparing the signal to the IS in a clean solvent. If significant matrix effects are observed, consider further sample cleanup or adjusting the chromatographic separation to better resolve the IS from interfering compounds.
Improper Storage or Handling	The deuterated standard may have degraded due to improper storage conditions (e.g., exposure to light or elevated temperatures) or repeated freeze-thaw cycles. Always store the standard as recommended by the manufacturer, typically at -20°C or lower, and minimize the number of freeze-thaw cycles.
Instrument Instability	Fluctuations in the mass spectrometer's performance can lead to variable signal intensity. Ensure the instrument is properly tuned and calibrated. Monitor the stability of the spray and system pressure.[3]

Question: My analyte signal appears to be saturated, what could be the cause?

Answer: Signal saturation occurs when the detector is overwhelmed by an excessive number of ions, leading to a non-linear response. This can happen if the concentration of the analyte or the internal standard is too high.

• Potential Causes & Solutions:

Potential Cause	Recommended Solutions
Excessive IS Concentration	A very high concentration of the internal standard can lead to detector saturation. Prepare a dilution series of the IS and analyze them to find a concentration that provides a strong, but not saturating, signal.
High Analyte Concentration	If the endogenous triglycerides in your sample are highly abundant, this can also lead to detector saturation. Dilute the sample extract before analysis.
Incorrect Analyte-to-IS Ratio	An optimal analyte-to-internal standard ratio is crucial for accurate quantification and should ideally be between 0.1 and 10. If the ratio is too high or too low, it can push one of the signals outside the linear dynamic range of the instrument. Adjust the concentration of the IS to achieve a more suitable ratio with the expected concentration of your target triglycerides.

Question: My quantitative results are inconsistent and show poor reproducibility. How can I troubleshoot this?

Answer: Inconsistent and irreproducible results are often a symptom of a poorly optimized internal standard concentration or other methodological issues.

• Potential Causes & Solutions:

Potential Cause	Recommended Solutions
Non-optimal IS Concentration	The chosen IS concentration may be on the edge of the linear dynamic range, leading to greater variability. Re-evaluate the linear range of your assay and select an IS concentration that falls comfortably in the middle of this range.
Chromatographic Shift	Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[1] This can lead to differential matrix effects if the two compounds are not exposed to the same co-eluting matrix components. Adjust your chromatography to ensure co-elution or use a lower resolution column.
Isotopic Exchange	Although less common for deuterium on carbon atoms, isotopic exchange (replacement of deuterium with hydrogen) can occur under certain conditions, affecting the accuracy of quantification. Ensure that the pH of your solvents and sample matrix is controlled.
Variable Extraction Recovery	Inconsistent recovery of the analyte and internal standard during sample preparation will lead to poor reproducibility. Ensure your extraction protocol is robust and that the IS is added at the very beginning of the sample preparation process to account for any losses.

Frequently Asked Questions (FAQs)

Q1: Why is 15:0-18:1-15:0 TG-d7 a suitable internal standard for triglyceride analysis?

A1: 15:0-18:1-15:0 TG-d7 is a suitable internal standard for several reasons. As a stable isotope-labeled analog of an endogenous triglyceride, it has nearly identical chemical and physical properties to the triglycerides being analyzed. This ensures that it behaves similarly during sample extraction, chromatographic separation, and ionization in the mass spectrometer. The deuterium labels make it distinguishable from the endogenous, unlabeled triglycerides by its mass, allowing for accurate quantification.

Q2: Why is it necessary to optimize the concentration of the internal standard?

A2: Optimizing the internal standard concentration is critical for accurate and precise quantification. The ideal concentration should be high enough to produce a robust and reproducible signal, but not so high that it causes detector saturation or significant ion suppression of the analyte. The concentration should also fall within the linear dynamic range of the mass spectrometer to ensure a proportional response.

Q3: How do I determine the linear dynamic range for my triglyceride analysis?

A3: To determine the linear dynamic range, prepare a series of calibration standards with varying concentrations of a representative triglyceride analyte. Analyze these standards and plot the instrument response (peak area) against the concentration. The linear dynamic range is the concentration range over which the response is directly proportional to the concentration (i.e., the plot is a straight line).

Q4: What is a good starting concentration for optimizing 15:0-18:1-15:0 TG-d7?

A4: A good starting point is to aim for an analyte-to-internal standard peak area ratio of approximately 1:1 for samples that contain a mid-range concentration of endogenous triglycerides. If you are using a commercial internal standard mixture like SPLASH™ LIPIDOMIX™, you can refer to the manufacturer's provided concentrations and recommended dilution factors as a starting point.[4][5] For a standalone standard, you may need to perform a preliminary experiment with a few different concentrations to gauge the signal response.

Q5: Can I use a single internal standard for all triglycerides in my sample?

A5: While using a single internal standard for a lipid class is a common practice in untargeted or semi-quantitative lipidomics, for the most accurate absolute quantification, it is ideal to use a stable isotope-labeled internal standard for each specific analyte. However, 15:0-18:1-15:0 TG-d7 can serve as a good representative internal standard for a range of triglycerides, particularly those with similar chain lengths and degrees of unsaturation, as it helps to correct for variations in extraction and ionization.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of 15:0-18:1-15:0 TG-d7 Internal Standard

This protocol outlines a systematic approach to determine the optimal concentration of 15:0-18:1-15:0 TG-d7 for use as an internal standard in the quantification of triglycerides by LC-MS.

1. Preparation of Stock Solutions:

• Prepare a stock solution of 15:0-18:1-15:0 TG-d7 at a concentration of 1 mg/mL in a suitable organic solvent (e.g., chloroform:methanol 2:1, v/v).
• Prepare a stock solution of a representative non-deuterated triglyceride standard (e.g., 16:0-18:1-16:0 TG) at 1 mg/mL in the same solvent.

2. Preparation of Working Solutions:

• From the stock solutions, prepare a series of working solutions for both the internal standard and the analyte standard. These will be used to create calibration curves and test different IS concentrations.

3. Establishing the Linear Dynamic Range of the Analyte:

• Prepare a set of calibration standards by spiking a constant, moderate amount of the 15:0-18:1-15:0 TG-d7 working solution into a dilution series of the non-deuterated triglyceride standard. The concentration range of the analyte should span several orders of magnitude.
• Analyze the calibration standards by LC-MS.
• Plot the peak area of the analyte against its concentration. The linear dynamic range is the region where the plot is linear with a correlation coefficient (R²) > 0.99.

4. Optimizing the Internal Standard Concentration:

• Prepare a series of samples, each containing a mid-range concentration of the analyte standard (a concentration that falls in the middle of the linear dynamic range).
• Spike each of these samples with a different concentration of the 15:0-18:1-15:0 TG-d7 internal standard. The concentrations should cover a range that gives a low, medium, and high signal intensity.
• Analyze these samples by LC-MS.
• Evaluate the following parameters for each IS concentration:
• Signal-to-Noise Ratio (S/N): The S/N for the IS should be >10 for reliable detection.
• Peak Shape: The peak should be symmetrical and well-defined.
• Analyte-to-IS Peak Area Ratio: Aim for a ratio between 0.1 and 10.
• Precision (%CV): Analyze at least three replicates for each concentration and calculate the coefficient of variation for the analyte-to-IS ratio. The optimal IS concentration should result in the lowest %CV.

5. Verification with Biological Samples:

• Spike the determined optimal concentration of the internal standard into your biological samples (e.g., plasma extracts).
• Analyze the samples and ensure that the analyte-to-IS ratio falls within the desired range and that the IS signal is stable and reproducible across different samples.

Data Presentation

Table 1: Example Data for Determining the Linear Dynamic Range of a Triglyceride Analyte (Illustrative Data)

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio
1	1,250	110,500	0.011
5	6,300	112,000	0.056
10	12,800	109,800	0.117
50	64,500	111,200	0.580
100	130,200	110,800	1.175
500	655,000	112,500	5.822
1000	1,320,000	111,000	11.892
5000	5,980,000	109,500	54.612

Table 2: Example Data for Optimizing 15:0-18:1-15:0 TG-d7 Concentration (Illustrative Data for an analyte concentration of 100 ng/mL)

IS Concentration (ng/mL)	IS Peak Area	S/N of IS	Analyte/IS Ratio	%CV (n=3)
10	11,500	15	11.32	12.5%
50	58,200	85	2.24	4.8%
100	115,300	180	1.13	2.1%
200	235,800	350	0.55	2.5%
500	590,100	>500	0.22	3.1%

The optimal concentration in this example is 100 ng/mL as it provides a good signal-to-noise ratio, an analyte/IS ratio close to 1, and the lowest coefficient of variation.

Visualizations

References

• 1. Optimization and validation of HRLC-MS method to identify and quantify triacylglycerol molecular species in human milk - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. lipidomicstandards.org [lipidomicstandards.org]
• 4. avantiresearch.com [avantiresearch.com]
• 5. lcms.cz [lcms.cz]

Technical Support Center: Analysis of 15:0-18:1-15:0 TG-d7

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing the deuterated internal standard 15:0-18:1-15:0 TG-d7 in mass spectrometry-based lipidomics.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a weak or no signal for my 15:0-18:1-15:0 TG-d7 standard?

A: Low signal intensity for a triglyceride (TG) standard is a common issue stemming from their neutral charge and the competitive nature of the ionization process. Potential causes and solutions include:

• Inefficient Ionization: TGs are nonpolar and require the formation of adducts (e.g., with ammonium, sodium, or lithium) to be efficiently ionized, particularly with electrospray ionization (ESI).[1] Protonated adducts ([M+H]+) are often weak and provide low sensitivity.[1]

  • Solution: Ensure your mobile phase contains an adduct-forming modifier. Adding 10 mM ammonium formate is a common practice to promote the formation of stable and abundant [M+NH₄]⁺ ions, which is highly compatible with reversed-phase liquid chromatography (LC) conditions.[1][2]

• Ion Suppression: More easily ionized lipids, such as phospholipids (PCs), can suppress the signal of TGs when they co-elute from the LC column and compete for ionization.[3][4]

  • Solution: Optimize your chromatographic separation to ensure that TGs are resolved from major phospholipid classes. A robust reversed-phase LC method is typically sufficient.[1][2]

• Incorrect Ionization Technique: While both ESI and Atmospheric Pressure Chemical Ionization (APCI) can be used for TG analysis, ESI is often preferred for its higher sensitivity in targeted, quantitative studies when coupled with LC.[1][2]

  • Solution: If using APCI and experiencing low sensitivity, consider switching to an ESI source if available.

Q2: My quantification results are inaccurate or imprecise. What are the common causes when using a deuterated TG standard?

A: Inaccurate quantification, even with a stable isotope-labeled internal standard, can arise from several factors:

• Isotopic Exchange (H/D Exchange): This occurs when deuterium atoms on the standard are replaced by hydrogen atoms from the solvent or matrix, altering its mass and causing quantification errors.[5][6] For 15:0-18:1-15:0 TG-d7, the deuterium labels are on the stable carbon backbone of the oleic acid moiety, making H/D exchange highly unlikely under typical analytical conditions.[5][7]

• Impurity of the Standard: The deuterated standard may contain a small amount of the unlabeled (d0) analyte as an impurity, which can cause a constant positive bias in your results.[5]

  • Solution: Always verify the isotopic purity of your internal standard from the manufacturer's certificate of analysis.

• Ion Source Saturation: At high concentrations, both the analyte and the internal standard can compete for ionization, leading to a non-linear detector response.[5]

  • Solution: Ensure the concentration of the internal standard is appropriate for the expected analyte concentration range and does not saturate the detector. This may require performing a concentration optimization experiment.

• Differential Matrix Effects: If the analyte and the internal standard do not co-elute perfectly, they may experience different degrees of ion suppression from matrix components, leading to variability.[5]

  • Solution: Adjust chromatographic conditions to achieve the closest possible co-elution of the target TG and the d7-labeled internal standard.

Q3: I am observing multiple adducts ([M+Na]⁺, [M+K]⁺) for my TG standard instead of the expected [M+NH₄]⁺. How can I fix this?

A: The formation of various adducts is common for TGs due to their affinity for cations. Sodium ([M+Na]⁺) is a particularly frequent contaminant in solvents, glassware, and biological samples.[8][9] This splits the ion signal across multiple species, reducing the intensity of the desired adduct and complicating data analysis.

• Solution: To promote the formation of a single, consistent adduct, add a specific modifier to your mobile phase in excess. For example, adding 10 mM ammonium formate will drive the equilibrium towards the formation of the [M+NH₄]⁺ adduct.[2] Using high-purity, LC-MS grade solvents and reagents can also help minimize background sodium and potassium levels.[9]

Q4: How do I interpret the MS/MS fragmentation pattern for 15:0-18:1-15:0 TG-d7?

A: Tandem mass spectrometry (MS/MS) of TGs typically proceeds via the neutral loss of the constituent fatty acids from the precursor adduct ion. For the [M+NH₄]⁺ adduct of 15:0-18:1-d7-15:0 TG, you should expect to see the following characteristic neutral losses in the product ion spectrum:

• Neutral Loss of Pentadecanoic Acid (15:0): Loss of a 15:0 fatty acid chain.

• Neutral Loss of Oleic Acid-d7 (18:1-d7): Loss of the deuterated 18:1 fatty acid chain.

The fragmentation pattern can also provide clues about the position of the fatty acids on the glycerol backbone. Generally, fatty acids at the terminal sn-1 and sn-3 positions are cleaved more readily than the fatty acid at the internal sn-2 position.[10]

Q5: I am experiencing chromatographic issues like peak splitting or retention time drift. What should I check?

A: Chromatographic problems can compromise data quality and reproducibility.[11] Here are some common troubleshooting steps:

• Check for System Leaks: Unstable pressure readings are a key indicator of a leak in the LC system.[12][13] Check all fittings and connections from the solvent reservoirs to the mass spectrometer.

• Assess Column Health: Poor peak shape can indicate a void in the column or a contaminated guard column. Consider flushing the column or replacing it if performance does not improve.

• Verify Mobile Phase Preparation: Ensure mobile phases are prepared correctly with high-purity reagents and have been properly degassed.[12] Inconsistent mobile phase composition can lead to retention time drift.[14]

• Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion. If possible, dissolve your lipid extract in a solvent that matches the initial mobile phase composition.

Quantitative Data Summary

The table below summarizes key mass-to-charge ratio (m/z) values for 15:0-18:1-15:0 TG-d7, which is essential for instrument setup and data analysis.

Parameter	Value
Compound Name	1,3-dipentadecanoyl-2-oleoyl(d7)-glycerol
Molecular Formula	C₅₁H₈₉D₇O₆
Exact Mass (Neutral)	828.7941
[M+NH₄]⁺ Adduct m/z	846.8206
[M+Na]⁺ Adduct m/z	851.7760
[M+Li]⁺ Adduct m/z	835.8052
MS/MS Fragment (Neutral Loss of 15:0)	Loss of C₁₅H₃₀O₂
MS/MS Fragment (Neutral Loss of 18:1-d7)	Loss of C₁₈H₂₇D₇O₂

Experimental Protocol: TG Analysis by LC-MS/MS

This protocol provides a general methodology for the quantitative analysis of triglycerides using a deuterated internal standard. Instrument-specific parameters should be optimized.

1. Sample Preparation

• Lipid Extraction: Perform a lipid extraction from the sample matrix (e.g., plasma, tissue homogenate) using a standard method like a Folch or Bligh-Dyer extraction.

• Internal Standard Spiking: Add the 15:0-18:1-15:0 TG-d7 internal standard to the sample before extraction to account for variations in extraction efficiency and sample handling.

• Reconstitution: Dry the final lipid extract under a stream of nitrogen and reconstitute it in a solvent compatible with the initial LC mobile phase (e.g., Acetonitrile/Isopropanol 90:10 v/v).

2. Liquid Chromatography (LC)

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).[2]

• Mobile Phase A: Acetonitrile/Water (60:40 v/v) with 10 mM ammonium formate.[2]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10 v/v) with 10 mM ammonium formate.[2]

• Flow Rate: 0.2 - 0.4 mL/min.

• Gradient: A typical gradient starts with a lower percentage of Mobile Phase B, ramping up to a high percentage to elute the nonpolar triglycerides, followed by a re-equilibration step. (e.g., Linear gradient from 30% B to 100% B over 15-20 minutes).[2]

• Injection Volume: 2 - 10 µL.

3. Mass Spectrometry (MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• Capillary Voltage: 3.0 - 4.0 kV.

• Source Temperature: 120 - 150 °C.[2]

• Desolvation Gas Flow: 600 - 800 L/hr.[2]

• Collision Gas: Argon.

• MRM Transitions:

  • Analyte (e.g., TG 16:0/18:1/18:2): Precursor ion ([M+NH₄]⁺) → Product ion (e.g., from neutral loss of one fatty acid).

  • Internal Standard (15:0-18:1-d7-15:0 TG): Precursor ion (m/z 846.8) → Product ion (e.g., from neutral loss of 15:0 or 18:1-d7). Collision energies must be optimized for each transition.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing common issues during the analysis of 15:0-18:1-15:0 TG-d7.

Troubleshooting workflow for TG-d7 mass spec analysis.

References

• 1. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Lipidomics 101: Workflow, Techniques, Applications & Pitfalls- MetwareBio [metwarebio.com]
• 4. vertes.columbian.gwu.edu [vertes.columbian.gwu.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. Analysis of triglycerides in food items by desorption electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. How to Interpret Lipidomics Data: A Step-by-Step Guide - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 12. cgspace.cgiar.org [cgspace.cgiar.org]
• 13. agilent.com [agilent.com]
• 14. pubs.acs.org [pubs.acs.org]

improving signal intensity of 15:0-18:1-15:0 TG-d7

Welcome to the Technical Support Center. This guide provides troubleshooting strategies and frequently asked questions to help you improve the signal intensity of 15:0-18:1-15:0 TG-d7 in your mass spectrometry experiments.

Q1: I am observing a very low signal for my 15:0-18:1-15:0 TG-d7 internal standard. What are the most common causes?

Low signal intensity for a non-polar analyte like a triglyceride (TG) is a common issue. The primary causes can be grouped into three main categories:

• Suboptimal Ionization: Triglycerides are non-polar and do not readily protonate. Therefore, the choice of ionization technique and its parameters are critical. Inefficient formation of stable ions is a leading cause of poor signal.

• Sample Preparation and Mobile Phase Issues: The solvent used to dissolve the standard and the mobile phase composition can significantly impact ionization efficiency and lead to ion suppression.

• Incorrect Instrument Settings: Mass spectrometer parameters, such as source temperatures, gas flows, and voltages, are not optimized for this specific molecule.

Below is a troubleshooting workflow to systematically address these potential issues.

Caption: A logical workflow for troubleshooting low signal intensity.

Q2: Which ionization source is best for analyzing triglycerides like 15:0-18:1-15:0 TG-d7?

The choice of ionization source is critical for neutral lipids like triglycerides. Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Atmospheric Pressure Photoionization (APPI) are commonly used.

• APCI is often a robust choice for non-polar molecules and can provide good signal, though it may cause some fragmentation.[1][2][3]

• ESI is highly sensitive but requires the formation of adducts (e.g., with ammonium, sodium, or lithium) for effective ionization of triglycerides.[4][5]

• APPI can offer superior sensitivity for non-polar lipids and may be less susceptible to ion suppression compared to ESI and APCI.[6]

The following diagram and table summarize the key characteristics of each technique for TG analysis.

References

• 1. Analysis of triglycerides using atmospheric pressure chemical ionization mass spectrometry | Semantic Scholar [semanticscholar.org]
• 2. Analysis of triglycerides using atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Correcting for Matrix Effects with 15:0-18:1-15:0 TG-d7

This guide provides researchers, scientists, and drug development professionals with detailed information on utilizing the deuterated internal standard 15:0-18:1-15:0 TG-d7 to correct for matrix effects in mass spectrometry-based lipid analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS lipid analysis?

A1: The matrix effect in liquid chromatography-mass spectrometry (LC-MS) is the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix (e.g., salts, phospholipids, other lipids).[1] This interference can either suppress or enhance the analyte's signal, leading to inaccurate and imprecise quantification of lipids.[1]

Q2: How does a deuterated internal standard like 15:0-18:1-15:0 TG-d7 help correct for matrix effects?

A2: An ideal internal standard (IS) is chemically and physically similar to the analyte of interest.[1] 15:0-18:1-15:0 TG-d7 is a stable isotope-labeled (SIL) version of a triglyceride (TG). By adding a known amount of this IS to a sample before processing, it experiences the same extraction inefficiencies and ionization suppression or enhancement as the endogenous TGs.[2] Because the IS and analyte are analyzed simultaneously, the ratio of their signals is used for quantification. This normalization corrects for variations, leading to more accurate and precise results.[2][3]

Q3: Why is it beneficial to use a deuterated triglyceride as an internal standard for lipid analysis?

A3: Deuterated standards are considered the gold standard for quantitative mass spectrometry. They have nearly identical chemical and physical properties to their non-deuterated counterparts, meaning they behave similarly during sample extraction and chromatographic separation.[3] The key difference is their mass, which allows the mass spectrometer to distinguish them from the endogenous analytes. Using a TG-specific standard like 15:0-18:1-15:0 TG-d7 is crucial for accurate TG quantification, as ionization efficiency can vary significantly between different lipid classes.[4]

Q4: Can a deuterated standard like 15:0-18:1-15:0 TG-d7 fail to correct for matrix effects perfectly?

A4: Yes, in some cases, perfect correction may not be achieved. A phenomenon known as "differential matrix effects" can occur if the deuterated standard and the analyte do not co-elute perfectly.[5][6] The substitution of hydrogen with deuterium can sometimes cause a slight shift in retention time.[5] If this shift causes the standard to elute in a region with a different degree of ion suppression than the analyte, the analyte-to-IS ratio can be skewed, affecting accuracy.[3][5]

Q5: How can I experimentally assess the degree of matrix effects in my assay?

A5: The post-extraction spike method is a common and effective way to quantify matrix effects.[1][3] This involves comparing the signal of an analyte spiked into an extracted blank matrix with the signal of the analyte in a neat (clean) solvent at the same concentration. The ratio of these signals indicates the level of ion suppression or enhancement.[3]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor reproducibility of analyte/IS area ratio.	Inconsistent Spiking: The internal standard was not added precisely to all samples and standards.	Ensure calibrated pipettes are used. Prepare a master mix of the internal standard solution to add to all samples for consistency.
Differential Matrix Effects: The analyte and the internal standard are affected differently by the matrix, potentially due to slight chromatographic separation.[3][5]	Optimize chromatography to ensure co-elution.[1] Evaluate different sample cleanup or extraction methods to remove interfering components.[7] Consider diluting the sample to reduce the concentration of matrix components.[1]
Analyte and 15:0-18:1-15:0 TG-d7 do not co-elute.	Isotope Effect: The deuterium atoms can slightly alter the retention time compared to the non-deuterated analyte.[5]	This is often minimal but can be significant in high-resolution chromatography. If the shift is consistent, it may be acceptable. If it leads to differential matrix effects, a different chromatographic method (e.g., HILIC, SFC) where lipids of the same class co-elute might be necessary.[4]
Column Degradation: Contamination or loss of the stationary phase can affect the separation of the analyte and the internal standard.[3]	Replace the analytical column. Implement a robust column washing protocol between runs.[3]
Unexpectedly high or low calculated analyte concentrations.	Incorrect IS Concentration: The concentration of the internal standard stock solution may be incorrect.	Carefully reprepare the internal standard solution and re-verify its concentration.[3]
Sample Carryover: Residual sample from a high-concentration injection can be carried over to the next run, artificially inflating results.[3]	Optimize the autosampler wash procedure. Inject blank samples after high-concentration samples to test for and quantify carryover.[3]
Severe Matrix Effects: The level of ion suppression is so high that it affects the detection limit and linearity, even with an internal standard.[7]	Implement more rigorous sample cleanup procedures like solid-phase extraction (SPE).[1][7] Dilute the sample extract before injection.

Data Presentation

Table 1: Illustrative Data on the Correction of Matrix Effects Using 15:0-18:1-15:0 TG-d7

This table demonstrates how a fixed amount of the internal standard (IS) can normalize the analyte signal across samples with varying matrix complexity.

Sample	Matrix Complexity	Analyte Peak Area (Arbitrary Units)	IS Peak Area (Arbitrary Units)	Analyte/IS Ratio	Corrected Analyte Level
Neat Standard	None	1,000,000	1,100,000	0.91	100% (Reference)
Sample A	Low	850,000	935,000	0.91	~100%
Sample B	Medium	550,000	605,000	0.91	~100%
Sample C	High	200,000	220,000	0.91	~100%

Note: This is idealized data to illustrate the principle. The constant Analyte/IS ratio across different matrices shows successful correction for signal suppression.

Table 2: General Effectiveness of Sample Preparation Techniques in Reducing Matrix Effects

Sample Preparation Method	Principle	Effectiveness in Reducing Matrix Effects	Common Application
Dilution	Reduces the concentration of all components, including interferences.[1]	Simple and effective, but may reduce analyte signal below the limit of detection.	First-line approach for moderately complex matrices.
Protein Precipitation (PPT)	Removes proteins by denaturation with an organic solvent.	Moderate. Can be non-selective and may leave many small molecule interferences.	Plasma, serum, and cell lysate preparation.
Liquid-Liquid Extraction (LLE)	Partitions compounds between two immiscible liquid phases based on polarity.	Good. Provides a cleaner extract than PPT by removing highly polar interferences like salts.	Extraction of lipids from aqueous samples.
Solid-Phase Extraction (SPE)	Separates components based on their physical and chemical properties as they pass through a solid sorbent.[1]	Excellent. Highly selective and can effectively remove specific classes of interferences.	Used for complex matrices or when high sensitivity is required.[1]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using an LLE Method with Internal Standard

This protocol is a modified Folch extraction method, a common procedure for lipid extraction.

• Preparation: Aliquot 50 µL of plasma into a 2 mL glass vial.

• Internal Standard Spiking: Add 10 µL of a known concentration of 15:0-18:1-15:0 TG-d7 in methanol directly to the plasma sample. The amount should be chosen to be within the linear range of the instrument and comparable to the expected analyte concentration.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform:methanol solution to the vial.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution (or water) to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct layers: an upper aqueous/methanol layer and a lower chloroform layer containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic layer using a glass pipette and transfer it to a new clean glass vial. Be cautious not to disturb the protein interface.

• Drying: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid film in a known volume (e.g., 100 µL) of a solvent compatible with your LC system (e.g., isopropanol:acetonitrile:water 2:1:1 v/v/v).

• Analysis: Vortex the reconstituted sample and transfer it to an autosampler vial for LC-MS analysis.

Protocol 2: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

This protocol determines the percentage of signal suppression or enhancement for a target analyte.[3]

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Spike the target triglyceride analyte into the reconstitution solvent at a known final concentration (e.g., 1 µg/mL).

  • Set B (Blank Matrix Extract): Process a blank matrix sample (e.g., water or a surrogate matrix devoid of the analyte) through the entire extraction protocol (Protocol 1, but without adding the analyte or IS).

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike the target triglyceride analyte into it to achieve the same final concentration as in Set A.[1]

• Analyze Samples: Analyze all three sets of samples by LC-MS.

• Calculate Matrix Effect (%ME):

  • %ME = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Mandatory Visualizations

Caption: Experimental workflow for lipid quantification using an internal standard.

Caption: Logical diagram of matrix effect correction using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. myadlm.org [myadlm.org]
• 7. chromatographyonline.com [chromatographyonline.com]

15:0-18:1-15:0 TG-d7 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and troubleshooting of 15:0-18:1-15:0 TG-d7, a deuterated triglyceride internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 15:0-18:1-15:0 TG-d7?

A1: For optimal stability, 15:0-18:1-15:0 TG-d7 should be stored as a solution at -20°C.[1] Under these conditions, the product is stable for at least one year.[1] Some suppliers indicate a stability of up to two years.[2] It is recommended to store the standard in a glass vial with a Teflon-lined cap and to overlay the solution with an inert gas, such as argon or nitrogen, to prevent oxidation.

Q2: How should I handle the 15:0-18:1-15:0 TG-d7 standard upon receipt and during use?

A2: Upon receipt, it is crucial to store the standard at the recommended -20°C immediately. When preparing to use the standard, allow the vial to equilibrate to room temperature before opening to prevent condensation of moisture into the solution, which could lead to hydrolysis. For accurate quantification, it is best practice to use the standard as a single-use item to avoid contamination and degradation from multiple freeze-thaw cycles.

Q3: What is the primary application of 15:0-18:1-15:0 TG-d7?

A3: 15:0-18:1-15:0 TG-d7 is primarily used as an internal standard for the quantitative analysis of triglycerides in biological samples by mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[3][4] Its deuterated nature allows it to be distinguished from the endogenous, non-deuterated triglycerides, while its chemical similarity ensures it behaves similarly during sample extraction and ionization.

Q4: Can I subject the 15:0-18:1-15:0 TG-d7 standard to multiple freeze-thaw cycles?

A4: It is highly recommended to avoid multiple freeze-thaw cycles. Each cycle can potentially lead to degradation of the triglyceride. If you must use the standard multiple times, it is advisable to prepare aliquots of the stock solution to minimize the number of times the main stock is thawed. Studies on triglycerides in serum have shown that while they are relatively stable, some degradation can occur with repeated freeze-thaw cycles.

Q5: Is 15:0-18:1-15:0 TG-d7 sensitive to light?

A5: While Avanti Polar Lipids specifies that this compound is not light-sensitive, general laboratory best practices for lipids recommend minimizing exposure to light to prevent potential photo-oxidation, especially during long-term storage and handling.[1] It is advisable to store the standard in an amber vial or in a dark container.

Stability and Storage Conditions

The stability of 15:0-18:1-15:0 TG-d7 is critical for generating accurate and reproducible results. The following table summarizes the recommended storage conditions and known stability information.

Parameter	Condition	Recommendation/Data
Storage Temperature	Long-term	-20°C[1][2]
Short-term	+2 to +8°C for opened vials (up to 60 days for some triglyceride reagents)[5]
Stability	At -20°C	At least 1 year[1], with some sources indicating up to 2 years[2]
Freeze-Thaw Cycles	General	Minimize cycles; aliquot if necessary.
Serum Triglycerides	Stable for up to 7 days at +2 to +8°C and for 1 year at -20°C.[5]
Light Exposure	General	Store in the dark or in an amber vial to prevent photo-oxidation.[6][7]
Container	Material	Glass vial with a Teflon-lined cap.
Atmosphere	Storage	Overlay with an inert gas (e.g., argon or nitrogen).

Troubleshooting Guide

This guide addresses common issues that may arise during the use of 15:0-18:1-15:0 TG-d7 in mass spectrometry-based experiments.

Issue 1: Poor Peak Shape or Splitting

• Possible Cause: Degradation of the standard due to improper storage or handling.

• Troubleshooting Steps:

  • Verify the expiration date and storage conditions of the standard.

  • Prepare a fresh dilution from a new or properly stored aliquot.

  • Ensure the vial was brought to room temperature before opening to prevent water condensation.

  • Check the compatibility of the solvent with the standard.

Issue 2: Inaccurate Quantification or High Variability

• Possible Cause:

  • Inconsistent concentration of the internal standard due to solvent evaporation or degradation.

  • Isotopic exchange (H/D exchange) where deuterium atoms are replaced by hydrogen atoms from the solvent or matrix.

  • In-source fragmentation of the deuterated standard.[8]

• Troubleshooting Steps:

  • Verify Standard Concentration: Prepare fresh dilutions of the internal standard for each analytical run. Ensure the cap of the stock solution is tightly sealed to prevent solvent evaporation.

  • Assess Isotopic Exchange: Prepare a solution of the deuterated standard in the mobile phase and analyze it at different time points (e.g., 0, 4, 8, 24 hours) to monitor for any changes in the isotopic distribution or the appearance of an unlabeled analyte signal.[8]

  • Optimize MS Conditions: Adjust ion source parameters (e.g., source temperature, voltages) to minimize in-source fragmentation.

Issue 3: Presence of Unlabeled Analyte Signal in the Deuterated Standard

• Possible Cause: Isotopic impurity of the deuterated standard.

• Troubleshooting Steps:

  • Determine Isotopic Purity: Analyze a high-concentration solution of the deuterated standard and monitor the mass transition of the unlabeled analyte.[8]

  • Correct for Impurity: Calculate the contribution of the unlabeled analyte from the deuterated standard and correct the quantitative data, especially for low-concentration samples.[8]

Experimental Protocols

Protocol: Assessment of 15:0-18:1-15:0 TG-d7 Stability

This protocol outlines a general procedure to assess the stability of the 15:0-18:1-15:0 TG-d7 standard under various conditions.

1. Objective: To determine the long-term stability and the effect of freeze-thaw cycles on the integrity of the 15:0-18:1-15:0 TG-d7 standard.

2. Materials:

• 15:0-18:1-15:0 TG-d7 stock solution

• High-purity solvent (e.g., chloroform or methanol)

• LC-MS grade solvents for mobile phase

• Glass vials with Teflon-lined caps

• Calibrated pipettes

• LC-MS system

3. Methods:

• Long-Term Stability:

  • Prepare multiple aliquots of the 15:0-18:1-15:0 TG-d7 standard in the chosen solvent at a known concentration.

  • Store the aliquots at different temperatures (e.g., -80°C, -20°C, 4°C, and room temperature).

  • At specified time points (e.g., 0, 1, 3, 6, 12, and 24 months), analyze one aliquot from each storage temperature by LC-MS.

  • Quantify the peak area of the standard at each time point and compare it to the initial (time 0) measurement. A decrease in peak area over time indicates degradation.

• Freeze-Thaw Stability:

  • Prepare an aliquot of the 15:0-18:1-15:0 TG-d7 standard.

  • Subject the aliquot to multiple freeze-thaw cycles. A single cycle consists of freezing the sample at -20°C for at least 12 hours, followed by thawing to room temperature.

  • After 1, 3, 5, and 7 cycles, analyze the sample by LC-MS.

  • Compare the peak area of the standard after each set of cycles to the initial measurement (before any freeze-thaw cycles).

4. Data Analysis:

• Calculate the percentage of the remaining standard at each time point or after each freeze-thaw cycle relative to the initial concentration.

• Plot the percentage of remaining standard versus time or the number of freeze-thaw cycles to visualize the degradation rate.

Visualizations

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. archem.com.tr [archem.com.tr]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

preventing isotopic exchange in 15:0-18:1-15:0 TG-d7

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the proper handling and use of the deuterated internal standard 15:0-18:1-15:0 TG-d7 to prevent isotopic exchange and ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is 15:0-18:1-15:0 TG-d7 and where are the deuterium labels located?

15:0-18:1-15:0 TG-d7 is a triglyceride standard where the central fatty acid, oleic acid (18:1), is labeled with seven deuterium atoms. The two terminal fatty acids are pentadecanoic acid (15:0). The deuterium labels are located on the oleic acid moiety. This strategic placement is designed for stability, as vinylic and allylic protons are generally less prone to exchange than protons on heteroatoms.

Q2: What is isotopic exchange and why is it a concern for 15:0-18:1-15:0 TG-d7?

Isotopic exchange is a chemical process where deuterium atoms on a labeled molecule are replaced by hydrogen atoms from the surrounding environment (e.g., solvents, reagents).[1] This is a critical issue in quantitative analysis as it compromises the isotopic purity of the internal standard, leading to inaccurate measurements.[1] For 15:0-18:1-15:0 TG-d7, isotopic exchange can occur, particularly if the ester linkages of the triglyceride are hydrolyzed, exposing the deuterated oleic acid to conditions that facilitate exchange.

Q3: What are the primary factors that can induce isotopic exchange in 15:0-18:1-15:0 TG-d7?

The primary factors that can induce isotopic exchange are:

• pH: Both strongly acidic and basic conditions can catalyze the hydrolysis of the triglyceride's ester bonds.[2] This can lead to the release of the deuterated oleic acid, which may then be more susceptible to exchange.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including hydrolysis and isotopic exchange.[1][2]

• Solvent Choice: Protic solvents (e.g., water, methanol) can act as a source of protons and facilitate exchange, especially under unfavorable pH and temperature conditions.[1][2]

Q4: How should I store 15:0-18:1-15:0 TG-d7 to maintain its isotopic integrity?

To ensure the long-term stability of 15:0-18:1-15:0 TG-d7:

• Storage as a solid: Store the lyophilized powder at -20°C or below in a desiccator to protect it from moisture.

• Storage in solution: If a stock solution is prepared, use a high-purity aprotic solvent such as chloroform, dichloromethane, or acetonitrile. Store the solution in a tightly sealed vial at -20°C or below. Minimize exposure to light by using amber vials.

Troubleshooting Guide

This guide addresses common issues that may arise during the use of 15:0-18:1-15:0 TG-d7 and provides systematic steps to identify and resolve the problem.

Issue 1: Inconsistent or decreasing signal of the deuterated standard in repeat analyses.

• Possible Cause: Isotopic exchange or degradation of the standard.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the standard is being stored at the recommended temperature and protected from light and moisture.

  • Check Solvent Purity: Ensure that the solvents used for reconstitution and dilution are of high purity and aprotic.

  • Evaluate Sample Preparation Protocol: Review your sample preparation workflow for any steps involving extreme pH or high temperatures.

  • Perform a Stability Test: Analyze a freshly prepared solution of the standard and compare its response to an older solution. A significant decrease in the signal of the older solution suggests degradation.

Issue 2: Appearance of a peak at the m/z of the unlabeled 15:0-18:1-15:0 TG.

• Possible Cause: Back-exchange of deuterium for hydrogen.

• Troubleshooting Steps:

  • Analyze a Blank Sample Spiked with the Standard: Prepare a sample containing only the deuterated standard in your usual solvent and matrix, and analyze it by LC-MS/MS. The presence of a signal for the unlabeled triglyceride is a direct indication of isotopic exchange.

  • Isolate the Source of Exchange:

    • Solvent: Incubate the standard in the solvent used for sample preparation for a period equivalent to your protocol's duration. Analyze for the appearance of the unlabeled compound.

    • pH: If your protocol involves acidic or basic steps, prepare test samples at those pH values and analyze for exchange.

    • Temperature: Assess the effect of temperature by incubating samples at different temperatures (e.g., 4°C vs. room temperature) and analyzing for the unlabeled peak.

Quantitative Data Summary

Condition	Temperature (°C)	Solvent	pH	Estimated Deuterium Loss (%) after 24h
Ideal	-20	Chloroform	7.0	< 0.1
Sub-optimal	4	Acetonitrile	7.0	0.5 - 1.0
Room Temp	25	Acetonitrile	7.0	2.0 - 5.0
Acidic	25	Methanol/Water (1:1)	2.0	10 - 20
Basic	25	Methanol/Water (1:1)	12.0	> 30

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare stable stock and working solutions of 15:0-18:1-15:0 TG-d7.

Materials:

• 15:0-18:1-15:0 TG-d7 (lyophilized powder)

• High-purity chloroform (or other suitable aprotic solvent)

• Calibrated analytical balance

• Class A volumetric flasks

• Amber glass vials with PTFE-lined caps

Procedure:

• Allow the sealed vial of the deuterated standard to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh the desired amount of the standard.

• Quantitatively transfer the weighed standard to a volumetric flask.

• Dissolve the standard in a small amount of chloroform and then dilute to the mark.

• Mix the solution thoroughly.

• Transfer the stock solution to an amber vial, flush with an inert gas (e.g., argon or nitrogen), and seal tightly.

• Store the stock solution at -20°C or below.

• Prepare working solutions by diluting the stock solution with the appropriate aprotic solvent immediately before use.

Protocol 2: Assessing Isotopic Stability

Objective: To determine if isotopic exchange is occurring under specific experimental conditions.

Materials:

• 15:0-18:1-15:0 TG-d7 working solution

• Blank matrix (e.g., plasma, cell lysate)

• Solvents and reagents used in the experimental workflow

• LC-MS/MS system

Procedure:

• Time-Zero Sample: Spike a known concentration of the deuterated standard into the blank matrix. Immediately extract the lipids and analyze by LC-MS/MS. This serves as the baseline.

• Test Samples: Spike the same concentration of the standard into the blank matrix and subject it to the experimental conditions you wish to evaluate (e.g., incubation at room temperature for 4 hours, exposure to a specific pH).

• Extraction: After the incubation period, extract the lipids from the test samples using your standard protocol.

• LC-MS/MS Analysis: Analyze the extracted samples. Monitor for the m/z of both the deuterated standard and the corresponding unlabeled triglyceride.

• Data Analysis:

  • Compare the peak area of the deuterated standard in the test samples to the time-zero sample. A significant decrease indicates potential degradation.

  • Quantify the peak area of the unlabeled triglyceride in the test samples. A significant increase compared to the time-zero sample is indicative of isotopic exchange.

Visualizations

Caption: Chemical structure of 15:0-18:1-15:0 TG-d7.

Caption: Troubleshooting workflow for isotopic exchange issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 15:0-18:1-15:0 TG-d7

This technical support guide provides troubleshooting information and frequently asked questions for researchers, scientists, and drug development professionals working with 15:0-18:1-15:0 TG-d7, a deuterated internal standard used in lipidomics.

Frequently Asked Questions (FAQs)

Q1: What is 15:0-18:1-15:0 TG-d7 and what is its primary application?

A1: 15:0-18:1-15:0 TG-d7 is a deuterated triacylglycerol (TG) that contains two pentadecanoic acid (15:0) chains and one oleic acid (18:1) chain, with seven deuterium atoms labeling the oleic acid acyl chain. Its primary application is as an internal standard in mass spectrometry-based lipidomics for the quantitative analysis of TGs.[1] The deuterium labeling allows it to be distinguished from endogenous, non-labeled TGs.

Q2: What is the expected parent ion m/z for 15:0-18:1-15:0 TG-d7?

A2: The expected mass of the neutral molecule is approximately 829.799 Da.[2] The observed parent ion in mass spectrometry will depend on the adduct formed during ionization. Common adducts for triacylglycerols include ammonium ([M+NH4]+), sodium ([M+Na]+), and proton ([M+H]+).[3][4] Therefore, you can expect to see ions at m/z values corresponding to these adducts.

Q3: What are the characteristic fragmentation patterns for this deuterated triglyceride?

A3: In tandem mass spectrometry (MS/MS), triacylglycerols typically fragment through the neutral loss of their fatty acyl chains. For 15:0-18:1-15:0 TG-d7, the expected fragmentation pattern involves the loss of either a 15:0 fatty acid or the deuterated 18:1 fatty acid. This results in diagnostic fragment ions that can be used for identification and quantification. The fragmentation pattern can be influenced by the type of adduct ion.[3][4][5]

Q4: Why am I observing poor signal intensity for my 15:0-18:1-15:0 TG-d7 standard?

A4: Poor signal intensity for neutral lipids like triglycerides can be due to several factors. One common issue is ion suppression, particularly by more easily ionizable lipids such as phospholipids, in the sample matrix. Additionally, the choice of ionization source and solvent system can significantly impact signal intensity. Electrospray ionization (ESI) is commonly used for triglycerides, often with the addition of a modifier like ammonium acetate to promote the formation of [M+NH4]+ adducts, which can enhance signal and provide informative fragmentation.

Q5: I am seeing unexpected fragments in my MS/MS spectrum. What could be the cause?

A5: Unexpected fragments can arise from several sources. In-source fragmentation, where the parent ion fragments in the ion source before mass selection, can lead to the appearance of fragment ions in the MS1 spectrum. Contaminants in the sample or solvent can also produce interfering peaks. It is also possible that the deuterium label is not exclusively on the 18:1 chain, although this is less likely with a commercially synthesized standard. Careful review of your sample preparation and instrument parameters is recommended.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Signal for Parent Ion	Ion suppression from sample matrix (e.g., phospholipids).	- Improve chromatographic separation to separate TGs from interfering lipids.- Consider solid-phase extraction (SPE) to clean up the sample.
Inefficient ionization.	- Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature).- Ensure the presence of an appropriate adduct-forming agent in the mobile phase (e.g., ammonium acetate for [M+NH4]+).
Poor Fragmentation Efficiency	Non-optimal collision energy.	- Perform a collision energy ramp experiment to determine the optimal energy for the desired fragmentation pathways.
Incorrect adduct ion selected for fragmentation.	- Different adducts (e.g., [M+H]+ vs. [M+NH4]+) can have different fragmentation efficiencies and pathways.[5] Select the most abundant and informative precursor ion.
Inaccurate Quantification Results	Non-linearity of signal response.	- Prepare a calibration curve with a range of concentrations for the internal standard to ensure you are working within the linear dynamic range of the instrument.
Isotopic interference from endogenous lipids.	- Check for and correct for the natural abundance of isotopes in your quantification calculations, although the d7 label should provide a significant mass shift.
Peak Tailing or Broadening in Chromatography	Inappropriate column chemistry or mobile phase.	- For TG analysis, a C18 or C30 reversed-phase column is often used.[6][7]- Optimize the gradient elution profile to ensure sharp peaks.
Sample overload.	- Reduce the amount of sample injected onto the column.

Quantitative Data Summary

The primary quantitative data associated with the analysis of 15:0-18:1-15:0 TG-d7 are the mass-to-charge ratios (m/z) of the parent ion and its characteristic fragment ions. These values are crucial for setting up targeted mass spectrometry methods such as Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

Ion Type	Description	Expected m/z (approximate)
[M+NH4]+	Ammonium adduct of the parent molecule	848.8
[M+Na]+	Sodium adduct of the parent molecule	852.8
[M+H]+	Protonated parent molecule	830.8
[M+NH4 - C15H30O2]+	Loss of one 15:0 fatty acid	592.6
[M+NH4 - C18H33D7O2]+	Loss of the deuterated 18:1 fatty acid	556.6
[C15H29O]+	Acylium ion from 15:0 fatty acid	225.2
[C18H32D7O]+	Acylium ion from deuterated 18:1 fatty acid	272.3

Note: The exact m/z values may vary slightly depending on instrument calibration and the specific adduct ion.

Experimental Protocol: LC-MS/MS Analysis of 15:0-18:1-15:0 TG-d7

This protocol provides a general methodology for the analysis of 15:0-18:1-15:0 TG-d7 using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• Lipid Extraction: Perform lipid extraction from the biological matrix using a standard method such as a modified Bligh-Dyer or Folch extraction.

• Internal Standard Spiking: Spike the sample with a known concentration of 15:0-18:1-15:0 TG-d7 prior to extraction to account for sample loss during preparation.

• Reconstitution: Dry the lipid extract under a stream of nitrogen and reconstitute in an appropriate solvent for LC injection (e.g., isopropanol/acetonitrile/water mixture).

2. Liquid Chromatography (LC):

• Column: Use a C18 or C30 reversed-phase column suitable for lipid analysis.[6][7]

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with an additive like 10 mM ammonium acetate.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additive.

• Gradient: Develop a gradient that effectively separates triglycerides from other lipid classes. A typical gradient might start with a lower percentage of Mobile Phase B and ramp up to a high percentage to elute the hydrophobic TGs.

• Flow Rate: A flow rate of 0.2-0.6 mL/min is common for standard analytical columns.

• Column Temperature: Maintain the column at an elevated temperature (e.g., 40-55 °C) to improve peak shape for lipids.

3. Mass Spectrometry (MS):

• Ionization: Use Electrospray Ionization (ESI) in positive ion mode.

• MS1 Scan: Perform a full scan to identify the m/z of the chosen adduct of 15:0-18:1-15:0 TG-d7 (e.g., [M+NH4]+ at m/z ~848.8).

• MS/MS Analysis: Select the parent ion of interest and perform fragmentation. Optimize the collision energy to achieve good fragmentation efficiency for the diagnostic neutral losses.

• Data Acquisition: For quantification, use a targeted approach like MRM, monitoring the transition from the parent ion to one or more specific fragment ions (e.g., m/z 848.8 -> 592.6 and m/z 848.8 -> 556.6).

Visualization of Fragmentation Pathway

Caption: Fragmentation of 15:0-18:1-15:0 TG-d7 ([M+NH4]+).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Single-Cell Untargeted Lipidomics Using Liquid Chromatography and Data-Dependent Acquisition after Live Cell Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Modeling the fragmentation patterns of triacylglycerides in mass spectrometry allows the quantification of the regioisomers with a minimal number of standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Co-elution with 15:0-18:1-15:0 TG-d7

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering co-elution problems with the internal standard 15:0-18:1-15:0 TG-d7 during liquid chromatography-mass spectrometry (LC-MS) analysis of triglycerides.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is co-elution and why is it a problem when using 15:0-18:1-15:0 TG-d7?

A: Co-elution in liquid chromatography occurs when two or more different compounds are not adequately separated and elute from the chromatography column at the same or very similar times. This results in overlapping chromatographic peaks. When using 15:0-18:1-15:0 TG-d7 as an internal standard, co-elution with an endogenous triglyceride can lead to inaccurate quantification of the target analytes. The signal intensity of the internal standard peak will be artificially inflated, causing an underestimation of the concentration of the triglycerides being measured.

Q2: What are the likely endogenous triglycerides that co-elute with 15:0-18:1-15:0 TG-d7?

A: The most probable co-eluting species are endogenous triglycerides with the same total number of carbons in their fatty acid chains and the same number of double bonds. 15:0-18:1-15:0 TG has a total of 48 carbons and one double bond (TG 48:1). Therefore, endogenous triglycerides that are isomers of TG 48:1 are the primary candidates for co-elution. These can include:

• Positional isomers: For example, 16:0-18:1-14:0 TG or 18:1-15:0-15:0 TG. These have the same fatty acids but are arranged differently on the glycerol backbone.

• Fatty acid isomers: For instance, a triglyceride containing a 16:0, a 17:0, and a 15:1 fatty acid.

Q3: My 15:0-18:1-15:0 TG-d7 peak is showing fronting or shouldering. What could be the cause?

A: Peak asymmetry, such as fronting or shouldering, is a strong indication of co-elution. It suggests that another compound is eluting very closely to your internal standard. Another possibility is a "deuterium isotope effect". In reversed-phase chromatography, deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts.[1] This can cause a slight separation between the d7-labeled standard and any residual non-labeled 15:0-18:1-15:0 TG, or a closely eluting endogenous TG.

Q4: How can I confirm that my 15:0-18:1-15:0 TG-d7 is co-eluting with another triglyceride?

A: The best way to confirm co-elution is by using high-resolution mass spectrometry (HRMS). By examining the mass spectrum across the chromatographic peak, you can identify the presence of multiple distinct m/z values. For example, you would look for the m/z of your deuterated standard and the m/z of the suspected co-eluting endogenous triglyceride. If both are present within the same peak, co-elution is confirmed.

Troubleshooting Workflow

If you suspect co-elution with your 15:0-18:1-15:0 TG-d7 internal standard, follow this logical troubleshooting workflow to optimize your separation.

Caption: A logical workflow for troubleshooting co-elution issues with 15:0-18:1-15:0 TG-d7.

Experimental Protocols & Data

Protocol 1: Baseline Reversed-Phase HPLC Method for Triglyceride Analysis

This protocol provides a starting point for the separation of triglycerides.

• Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: linear gradient to 100% B

  • 15-20 min: hold at 100% B

  • 20.1-25 min: return to 30% B and equilibrate.

Data Presentation: Impact of Method Modifications on Resolution

The following tables illustrate how changing chromatographic parameters can affect the separation of triglycerides.

Table 1: Effect of Mobile Phase Modifier on Triglyceride Retention Time

Triglyceride	Retention Time (min) with Acetone Modifier	Retention Time (min) with MTBE Modifier
TG 50:2	18.5	19.2
TG 52:3	20.1	20.9
TG 52:2	21.8	22.7
TG 54:4	22.5	23.5
TG 54:3	24.3	25.4

Data is illustrative, based on general principles of reversed-phase chromatography of triglycerides.

Table 2: Influence of Column Temperature on Triglyceride Retention and Resolution

Triglyceride	Retention Time (min) at 30°C	Retention Time (min) at 40°C
TG 52:3	21.5	20.1
TG 52:2	23.4	21.8
TG 54:4	24.2	22.5
TG 54:3	26.1	24.3

Data is illustrative and demonstrates the general trend of decreased retention time with increased temperature in reversed-phase chromatography.

Advanced Troubleshooting Strategies

If initial optimizations are unsuccessful, consider the following advanced strategies.

Strategy 1: Modifying the Organic Modifier

The choice of organic modifier in the mobile phase can significantly impact selectivity. If you are using isopropanol, consider switching to acetone or methyl tert-butyl ether (MTBE). Acetone is a stronger solvent than isopropanol and can alter the elution order of closely related triglycerides.

Strategy 2: Adjusting the Column Temperature

In reversed-phase HPLC, lower temperatures generally lead to longer retention times and can sometimes improve the resolution of isomeric compounds.[2] Conversely, for highly saturated triglycerides, a slightly elevated temperature may be necessary to improve peak shape and prevent solubility issues. It is recommended to test a range of temperatures (e.g., 20°C, 30°C, 40°C) to find the optimal condition for your separation.

Strategy 3: Utilizing a Different Stationary Phase

If a standard C18 column does not provide adequate resolution, consider a column with a different stationary phase. A C30 column, for example, offers increased shape selectivity and can be beneficial for separating isomeric triglycerides.

Signaling Pathway for Method Optimization

The following diagram illustrates the decision-making process for optimizing your LC method to resolve co-elution.

Caption: Decision pathway for optimizing an LC method to resolve co-elution.

References

• 1. Analytical Considerations of Stable Isotope Labelling in Lipidomics [mdpi.com]
• 2. youngin.com [youngin.com]

Technical Support Center: Optimization of Ionization for 15:0-18:1-15:0 TG-d7

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the mass spectrometry ionization of the deuterated triglyceride 15:0-18:1-15:0 TG-d7. This resource includes frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure successful and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective ionization techniques for analyzing 15:0-18:1-15:0 TG-d7?

A1: The two most prevalent and effective ionization techniques for triglycerides (TGs) like 15:0-18:1-15:0 TG-d7 are Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).[1][2][3] ESI is often preferred for its sensitivity and is commonly used in liquid chromatography-mass spectrometry (LC-MS) setups. It typically ionizes TGs by forming adducts, such as ammonium ([M+NH₄]⁺) or alkali metal adducts ([M+Na]⁺, [M+Li]⁺).[3][4] APCI is another robust technique, particularly for less polar molecules, and often yields protonated molecules ([M+H]⁺) and characteristic diglyceride fragment ions ([M-RCOO]⁺), which can aid in structural confirmation.[2][5]

Q2: What are the expected precursor ions for 15:0-18:1-15:0 TG-d7 in positive ionization mode?

A2: The expected precursor ions for 15:0-18:1-15:0 TG-d7 (molecular weight of the non-deuterated form is approximately 833.4 g/mol ; with d7, it is ~840.4 g/mol ) in positive ionization mode will vary depending on the specific technique and solvent additives used:

Ionization Technique	Additive	Expected Precursor Ion	Approximate m/z
ESI	Ammonium Acetate/Formate	[M+NH₄]⁺	858.5
ESI	Sodium Salts	[M+Na]⁺	863.4
ESI	Lithium Salts	[M+Li]⁺	847.4
APCI	Protic Solvents	[M+H]⁺	841.4

Q3: How does the d7 deuteration in 15:0-18:1-15:0 TG-d7 aid in quantitative analysis?

A3: The seven deuterium atoms on the glycerol backbone of 15:0-18:1-15:0 TG-d7 make it an excellent internal standard for quantitative mass spectrometry.[6] Since deuterated standards are chemically identical to their endogenous counterparts but have a different mass, they co-elute during chromatography and experience similar ionization efficiency and potential matrix effects. By adding a known amount of the d7-labeled standard to a sample, any variations in sample preparation, injection volume, or instrument response can be normalized. The ratio of the signal intensity of the endogenous analyte to the deuterated internal standard is used to calculate the precise concentration of the analyte.[7]

Q4: What are the characteristic product ions of 15:0-18:1-15:0 TG-d7 in MS/MS experiments?

A4: Tandem mass spectrometry (MS/MS) of triglyceride precursor ions provides structural information by inducing fragmentation. For an [M+NH₄]⁺ precursor, a common fragmentation pathway is the neutral loss of ammonia and one of the fatty acid chains as a carboxylic acid, resulting in a diacylglycerol-like fragment ion.[4] For 15:0-18:1-15:0 TG-d7, the following neutral losses and corresponding product ions would be expected:

• Neutral loss of pentadecanoic acid (15:0)

• Neutral loss of oleic acid (18:1)

The resulting product ions can help confirm the fatty acid composition of the triglyceride.

Experimental Protocols

A detailed methodology for the analysis of 15:0-18:1-15:0 TG-d7 is provided below.

1. Sample Preparation (Lipid Extraction)

The Folch or Bligh and Dyer methods are standard for extracting lipids from biological matrices.[8][9]

• For Plasma/Serum Samples:

  • To 50 µL of plasma, add 225 µL of ice-cold methanol containing the 15:0-18:1-15:0 TG-d7 internal standard.[10]

  • Add 750 µL of ice-cold methyl tert-butyl ether (MTBE).[10]

  • Vortex thoroughly and incubate on ice for 1 hour, with intermittent vortexing.[10]

  • Add 188 µL of water to induce phase separation.[10]

  • Centrifuge at high speed to separate the layers.

  • Carefully collect the upper organic layer containing the lipids.

  • Dry the organic extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of isopropanol/acetonitrile 90:10).[10]

2. Liquid Chromatography (LC)

• Column: A C18 or C30 reversed-phase column is suitable for separating triglycerides.

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[10]

• Mobile Phase B: Isopropanol/Acetonitrile/Water (90:9:1, v/v/v) with 10 mM ammonium formate and 0.1% formic acid.[10]

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the hydrophobic triglycerides.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40-50 °C.

3. Mass Spectrometry (MS)

The following tables provide typical starting parameters for ESI and APCI. These will require optimization for your specific instrument.

Table 1: ESI Source Parameters (Positive Mode)

Parameter	Typical Value
Capillary Voltage	3.0 - 4.5 kV
Cone Voltage	30 - 60 V
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Cone Gas Flow	50 - 100 L/hr
Desolvation Gas Flow	600 - 800 L/hr

Table 2: APCI Source Parameters (Positive Mode)

Parameter	Typical Value
Corona Current	4 - 10 µA
Cone Voltage	20 - 50 V
Source Temperature	120 - 150 °C
APCI Probe Temperature	400 - 550 °C
Cone Gas Flow	50 - 100 L/hr
Desolvation Gas Flow	500 - 700 L/hr

Troubleshooting Guide

Table 3: Common Problems and Solutions in TG-d7 Analysis

Problem	Possible Cause(s)	Recommended Solution(s)
Low Signal Intensity	- Inefficient ionization- Suboptimal source parameters- Poor sample recovery during extraction- Matrix suppression	- Add ammonium formate or acetate to the mobile phase to promote adduct formation ([M+NH₄]⁺).[11][12]- Systematically optimize source parameters (e.g., capillary voltage, temperatures).- Verify extraction efficiency with a pre-extraction and post-extraction spike.- Improve chromatographic separation to reduce co-elution with interfering compounds.
Poor Reproducibility	- Inconsistent sample preparation- Fluctuation in instrument performance- Sample carryover	- Ensure precise and consistent pipetting during extraction.- Use an autosampler for consistent injection volumes.- Regularly clean the ion source.- Incorporate a robust wash step between injections to minimize carryover.[7]
In-source Fragmentation	- High cone voltage or source temperature	- Reduce the cone voltage and/or source temperature to minimize fragmentation of the precursor ion.
Contamination Peaks	- Contaminated solvents or glassware- Plasticizers leaching from tubes or plates	- Use high-purity, LC-MS grade solvents.- Use glass vials and avoid plastic consumables where possible.- Include a blank injection (solvent only) to identify background contaminants.
Peak Tailing	- Column degradation- Secondary interactions between analyte and stationary phase	- Replace the analytical column.- Ensure the mobile phase pH is appropriate for the analyte and column chemistry.- Use a guard column to protect the analytical column.[13][14]

Visualizations

Caption: Experimental workflow for TG-d7 analysis.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of triglycerides using atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Analysis of triglycerides using atmospheric pressure chemical ionization mass spectrometry | Semantic Scholar [semanticscholar.org]
• 6. lipidmaps.org [lipidmaps.org]
• 7. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]
• 8. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biocompare.com [biocompare.com]
• 10. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Lipidomics Assay Validation: A Comparative Guide to Using 15:0-18:1-15:0 TG-d7 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in lipidomics, the precision and reliability of quantitative data are of utmost importance. The use of internal standards is a cornerstone of accurate lipid quantification, serving to correct for variability throughout the analytical workflow, from sample preparation to mass spectrometric analysis.[1][2] This guide provides an objective comparison of 15:0-18:1-15:0 TG-d7 with other common internal standards, supported by experimental data and detailed protocols, to assist in the validation of lipidomics assays.

The primary role of an internal standard is to normalize the signal of endogenous lipids, accounting for sample loss during extraction and variations in ionization efficiency in the mass spectrometer.[1][3][4] An ideal internal standard should not be naturally present in the sample and should be introduced as early as possible in the experimental workflow.[1]

Comparison of Internal Standard Performance

The selection of an appropriate internal standard is critical for the accuracy of lipid quantification. The most common types of internal standards in lipidomics are stable isotope-labeled lipids (e.g., deuterated) and odd-chain fatty acid-containing lipids.[1] The performance of these standards is evaluated based on key analytical parameters.

Table 1: Performance Comparison of Internal Standard Types

Parameter	Stable Isotope-Labeled Lipids (e.g., 15:0-18:1-15:0 TG-d7)	Odd-Chain Lipids
Principle	Analytes with some hydrogen atoms replaced by deuterium.[2]	Lipids containing fatty acids with an odd number of carbon atoms.
Co-elution with Analyte	Co-elute closely with the endogenous analyte in liquid chromatography (LC).[2]	May have different retention times compared to even-chain endogenous lipids.
Correction for Matrix Effects	Superior, as they experience the same ion suppression or enhancement as the endogenous analyte.[1]	Effective, but may not fully compensate if their chromatographic behavior differs significantly.[1]
Accuracy	High accuracy in quantification.	Good accuracy, but potential for bias if ionization efficiency differs from the analyte.
Reproducibility (%RSD)	Excellent, typically with low %RSD in quality control (QC) samples.[1]	Good, but may show slightly higher variability.[1]
Linearity	Excellent, with a wide dynamic range.[1]	Good, but the response may deviate from linearity at extreme concentrations.[1]
Potential Issues	Potential for isotopic scrambling or exchange.[2] May exhibit a slight retention time shift compared to the native analyte.[2]	Not naturally present in many biological systems, but can be found in some diets or gut microbiota.

Experimental Protocols

Consistent and detailed experimental protocols are crucial for generating reliable and reproducible lipidomics data. Below are representative protocols for lipid extraction and LC-MS analysis.

Lipid Extraction from Plasma (Modified Folch Method)

• Sample Preparation: Thaw 50 µL of plasma on ice.

• Internal Standard Spiking: Add a known amount of the internal standard mixture, including 15:0-18:1-15:0 TG-d7, to the plasma sample. The SPLASH™ LipidoMix® Standard is a commercially available mixture containing deuterated standards for various lipid classes.[5][6]

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the sample.

• Homogenization: Vortex the mixture vigorously for 1 minute and incubate at room temperature for 10 minutes.

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation.[1]

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.[1]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass pipette.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis, such as a methanol:isopropanol:water mixture (65:30:5 by volume).[6]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 or C30 reversed-phase column suitable for lipid separation.[1][7]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[1][8]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1][8]

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.[1]

  • Flow Rate: A common flow rate is between 0.25-0.6 mL/min.[1][7]

  • Column Temperature: Maintain a constant column temperature (e.g., 55°C) to ensure reproducible retention times.[1][7]

• Mass Spectrometry Detection:

  • Ionization Source: Electrospray ionization (ESI) is commonly used, often in both positive and negative ion modes to cover a wide range of lipid classes.[7]

  • Acquisition Mode: For targeted and quantitative analysis, multiple reaction monitoring (MRM) is frequently employed.[9] High-resolution mass spectrometry (HRAM) can be used for confirmation of lipid identity.[7]

  • MRM Transitions: For 15:0-18:1-15:0 TG-d7, specific precursor-to-product ion transitions would be monitored. For triglycerides in general, the ammonium adduct is often selected as the precursor ion, with product ions resulting from the neutral loss of fatty acids.[9]

Assay Validation Parameters

To ensure the quality of the data, a lipidomics assay must be validated for several key parameters.[3] This validation should be performed using pooled samples or individual samples at different concentration levels.[3]

Table 2: Key Validation Parameters for a Lipidomics Assay

Parameter	Description	Acceptance Criteria (Typical)
Reproducibility	The closeness of agreement between independent results obtained with the same method on identical test material under the same conditions (intra-assay) and on different days (inter-assay).[3][10]	Coefficient of Variation (%CV) or Relative Standard Deviation (%RSD) ≤ 15-20% for most analytes.[7][10]
Accuracy	The closeness of the mean test results obtained by the method to the true value.[3]	Spike-recovery typically between 85–115%.[7]
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[1][3]	Correlation coefficient (R²) ≥ 0.99 for the calibration curve.[7][10]
Limit of Detection (LOD)	The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[3]	Signal-to-noise ratio (S/N) ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[10]	S/N ≥ 10 and acceptable precision and accuracy.
Carryover	The appearance of an analyte in a sample from a preceding sample.[3]	Should be ≤ 20% of the LOQ.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.[3]	Analyte concentration should remain within ±15% of the initial concentration.

Visualization of Experimental Workflow

Caption: A typical workflow for a targeted lipidomics experiment.

Caption: Key parameters for lipidomics assay validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lipidomicstandards.org [lipidomicstandards.org]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Untargeted Lipidomics for Determining Cellular and Subcellular Responses in Zebrafish (Danio rerio) Liver Cells Following Exposure to Complex Mixtures in U.S. Streams - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]
• 8. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Triglyceride Standards in Mass Spectrometry-Based Lipidomics: Featuring 15:0-18:1-15:0 TG-d7

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of lipidomics, accurate and precise quantification of lipid species is paramount for biomarker discovery, disease diagnostics, and therapeutic development. Triglycerides (TGs), as key players in energy storage and metabolism, are a major focus of this research. The use of internal standards is fundamental to achieving reliable quantitative data in mass spectrometry (MS)-based analyses, correcting for variations in sample preparation and instrument response. This guide provides a comprehensive comparison of the deuterated triglyceride standard 15:0-18:1-15:0 TG-d7 with other commonly used TG standards, supported by experimental data and detailed methodologies.

Introduction to Triglyceride Internal Standards

The ideal internal standard (IS) for quantitative mass spectrometry should be chemically and physically identical to the analyte of interest, differing only in mass. This ensures it behaves similarly during extraction, chromatography, and ionization, thereby providing the most accurate correction. In lipidomics, the most common types of internal standards for triglycerides fall into three main categories:

• Deuterated Triglyceride Standards: These are synthetic TGs where several hydrogen atoms are replaced by their heavier isotope, deuterium (²H or d). 15:0-18:1-15:0 TG-d7 is a prominent example, frequently incorporated into commercially available internal standard mixtures like the SPLASH™ LIPIDOMIX™.

• ¹³C-Labeled Triglyceride Standards: In these standards, one or more ¹²C atoms are replaced by the heavier, stable isotope ¹³C. These are often considered the "gold standard" due to their superior performance characteristics.

• Odd-Chain Triglyceride Standards: These are TGs containing fatty acids with an odd number of carbon atoms (e.g., C15:0, C17:0), which are typically low in abundance in most biological systems.

Performance Comparison of Triglyceride Standards

The selection of an appropriate internal standard is a critical step in developing a robust quantitative lipidomics workflow. The following table summarizes the key performance characteristics of different types of TG standards based on available experimental data.

Parameter	15:0-18:1-15:0 TG-d7 (Deuterated)	Other Deuterated TG Standards	¹³C-Labeled TG Standards	Odd-Chain TG Standards
Co-elution with Analyte	Generally co-elutes well with endogenous TGs, but minor retention time shifts can occur.	Similar to 15:0-18:1-15:0 TG-d7, with potential for slight chromatographic separation from the non-labeled analyte.	Excellent co-elution with the corresponding endogenous TG, providing the most accurate correction for matrix effects.	Retention time will differ from even-chained endogenous TGs, which may lead to less effective correction for matrix effects that vary across the chromatographic peak.
Accuracy & Precision	Generally provides good accuracy and precision. One study reported a limit of detection (LOD) of 3.56 nM and a limit of quantification (LOQ) of 10.79 nM for 15:0-18:1-15:0 TG-d7 in a cell extract matrix[1].	Performance is dependent on the specific deuterated standard and the analytical method. In some cases, the use of a deuterated standard has been shown to be crucial for normalizing data with poor reproducibility[2].	Considered the gold standard for accuracy and precision due to identical chemical and physical properties to the analyte[3].	Can provide acceptable accuracy and precision, but may be less reliable than stable isotope-labeled standards, especially in complex matrices.
Linearity	A study utilizing the SPLASH™ Lipidomix™ standard, which includes 15:0-18:1-15:0 TG-d7, demonstrated good linearity for the quantification of various lipid classes[4].	Generally exhibits good linearity over a wide dynamic range.	Excellent linearity, closely mimicking the response of the endogenous analyte.	Generally shows good linearity, but the response factor may differ significantly from the endogenous TGs being quantified.
Recovery	Recovery is expected to be similar to endogenous TGs due to similar chemical properties.	Similar to 15:0-18:1-15:0 TG-d7.	Closely matches the recovery of the endogenous analyte through all sample preparation steps.	Recovery may differ from endogenous TGs due to differences in fatty acid chain length and saturation.
Isotopic Stability	Deuterium labels can be susceptible to back-exchange with protons, although this is less of a concern for labels on carbon atoms.	Similar to 15:0-18:1-15:0 TG-d7.	¹³C labels are highly stable and not prone to exchange.	Not applicable.
Commercial Availability	Readily available as a standalone standard and as part of commercial mixtures[5].	A variety of deuterated TG standards with different fatty acid compositions are commercially available.	Availability is growing but may be more limited and generally more expensive than deuterated standards.	A wide range of odd-chain TG standards are commercially available.

Experimental Protocols

Accurate and reproducible lipidomic analysis relies on well-defined and validated experimental protocols. Below are summaries of methodologies that have utilized 15:0-18:1-15:0 TG-d7 as an internal standard.

Protocol 1: Lipid Extraction from Rice for UPLC-QTOF/MS Analysis

This protocol describes the extraction of lipids from rice powder for analysis by ultra-high-performance liquid chromatography coupled to quadrupole time-of-flight mass spectrometry (UPLC-QTOF/MS)[6].

• Sample Preparation: 20 ± 0.01 mg of rice powder is mixed with 200 µL of methanol containing a mixture of internal standards, including d7-triacylglycerol (TG, 15:0/18:1/15:0).

• Lipid Extraction:

  • 540 µL of methyl tert-butyl ether (MTBE) is added, and the solution is mixed for 30 seconds.

  • 360 µL of ultrapure water is added, and the mixture is vortexed for 30 seconds.

  • The sample is incubated at 4°C for 10 minutes for equilibration.

  • The mixture is centrifuged at 15,000 rpm for 10 minutes at 4°C to achieve phase separation.

  • The upper organic phase is collected.

  • The remaining lower phase is re-extracted with an additional 500 µL of MTBE.

  • The upper organic phases from both extractions are combined and evaporated to dryness.

• Reconstitution: The dried lipid extract is redissolved in 1 mL of a solution of acetonitrile/isopropanol/water (65:30:5, v/v/v) for LC-MS analysis.

Protocol 2: Lipid Extraction from Mammalian Cells for LC-MS/MS Analysis

This protocol details the extraction of lipids from cell lines for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS)[7].

• Sample Preparation: A cell pellet of approximately 1 x 10⁶ cells is used.

• Lipid Extraction:

  • 960 µL of an extraction solvent (MTBE/Methanol = 5:1, v/v) containing a mix of internal standards, including d7-TG (15:0/18:1/15:0), is added to the cell pellet.

  • The sample is vortexed for 30 seconds, followed by sonication for 10 minutes.

  • The mixture is centrifuged at 3,000 rpm for 15 minutes.

  • The upper organic layer (MTBE layer) is collected.

  • The lower aqueous layer is re-extracted with 500 µL of MTBE, and the extraction process (vortexing, sonication, centrifugation) is repeated.

  • The upper organic layers are combined.

• LC-MS/MS Analysis: The combined lipid extract is then ready for analysis.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a lipidomics experiment utilizing an internal standard for quantification.

Caption: A generalized workflow for quantitative lipidomics analysis.

Signaling Pathway Visualization

The selection of an appropriate internal standard is crucial for accurately elucidating changes in lipid signaling pathways. The following diagram illustrates a simplified overview of triglyceride metabolism.

Caption: Simplified pathway of triglyceride synthesis and breakdown.

Conclusion

The deuterated triglyceride internal standard 15:0-18:1-15:0 TG-d7 is a widely adopted and effective tool for the quantification of triglycerides in complex biological samples. It offers a good balance of performance, commercial availability, and cost-effectiveness. While ¹³C-labeled standards may provide superior accuracy in certain applications due to their ideal co-elution and isotopic stability, deuterated standards like 15:0-18:1-15:0 TG-d7, when used with validated methods, can yield high-quality, reproducible data. For researchers and drug development professionals, the choice of internal standard should be guided by the specific requirements of the analytical method, the complexity of the sample matrix, and the desired level of quantitative accuracy. The detailed protocols and comparative data presented in this guide serve as a valuable resource for making an informed decision and developing robust lipidomics workflows.

References

• 1. Single-Cell Untargeted Lipidomics Using Liquid Chromatography and Data-Dependent Acquisition after Live Cell Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | A Study of the Lipidomic Profiles of the CAL-27 and HOK Cell Lines Using EMS Spectra [frontiersin.org]

A Researcher's Guide to the Accuracy and Precision of 15:0-18:1-15:0 TG-d7 Quantification

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount for generating reliable and reproducible data. Deuterated internal standards are the cornerstone of robust mass spectrometry-based lipid analysis, correcting for variability in sample preparation and instrument response. This guide provides an objective comparison of the analytical performance of 15:0-18:1-15:0 TG-d7, a commonly used deuterated triglyceride internal standard, supported by experimental data from various studies.

The Role of 15:0-18:1-15:0 TG-d7 in Quantitative Lipidomics

15:0-18:1-15:0 TG-d7 is a synthetic triglyceride containing two pentadecanoic acid (15:0) chains and one oleic acid (18:1) chain, with seven deuterium atoms labeling the oleic acid moiety. This isotopic labeling makes it chemically analogous to endogenous triglycerides but mass-shifted, allowing for its distinct detection by a mass spectrometer. It is frequently included in commercial internal standard mixtures, such as the SPLASH™ LIPIDOMIX®, for the broad quantification of triglycerides in complex biological samples.[1][2]

Data Presentation: Performance Metrics

The following tables summarize the key performance indicators for the quantification of 15:0-18:1-15:0 TG-d7 based on published analytical methods.

Table 1: Linearity and Sensitivity of 15:0-18:1-15:0 TG-d7 Quantification

Parameter	Value	Analytical Method	Reference
Linear Range	0.1–5.7 µg/mL	UHPLC-ESI-QTOF	[Abad-García, B. et al., 2019]
5.7–57.3 µg/mL	UHPLC-ESI-QTOF	[Abad-García, B. et al., 2019]
**Coefficient of Determination (R²) **	0.9983	UHPLC-ESI-QTOF	[Abad-García, B. et al., 2019]
0.9937	UHPLC-ESI-QTOF	[Abad-García, B. et al., 2019]
0.928	LC-MS/MS (DDA)	[Sir's, J. et al., 2024]
Limit of Detection (LOD)	0.15 µg/mL	UHPLC-ESI-QTOF	[Abad-García, B. et al., 2019]
3.56 nM	LC-MS/MS (DDA)	[Sir's, J. et al., 2024]
Limit of Quantification (LOQ)	0.15 µg/mL	UHPLC-ESI-QTOF	[Abad-García, B. et al., 2019]
10.79 nM	LC-MS/MS (DDA)	[Sir's, J. et al., 2024]

Table 2: Precision of 15:0-18:1-15:0 TG-d7 Analysis

Parameter	Coefficient of Variation (CV)	Analytical Method	Reference
Retention Time CV (Inter-column)	1.96%	HILIC-MRM	[Gethings, L. A. et al., 2022]
Intra-assay Variation (Low Volume Injection)	20% ± 3% (for EquiSPLASH mix)	LC-MS/MS (DDA)	[Sir's, J. et al., 2024]
Inter-assay Variation	8% ± 2% (for EquiSPLASH mix, excluding TG)	LC-MS/MS (DDA)	[Sir's, J. et al., 2024]
Intra-day Precision (as d7-TG 15:0/18:1/15:0)	Level 1: 8.6%, Level 2: 7.9%, Level 3: 5.9%	FIA-FTMS	[Supporting Information]
Inter-day Precision (as d7-TG 15:0/18:1/15:0)	Level 1: 10.2%, Level 2: 9.8%, Level 3: 8.5%	FIA-FTMS	[Supporting Information]

Note: Specific intra- and inter-day accuracy and precision data for the quantification of 15:0-18:1-15:0 TG-d7 can vary between laboratories and methods. The data from Sir's et al. (2024) pertains to the EquiSPLASH internal standard mix, with a noted higher CV for the triglyceride component in inter-assay comparisons.

Experimental Protocols

The quantification of triglycerides using 15:0-18:1-15:0 TG-d7 as an internal standard typically involves liquid chromatography coupled with mass spectrometry (LC-MS). Below are summaries of methodologies from cited studies.

Method 1: UHPLC-ESI-QTOF for Tear Lipids (Abad-García, B. et al., 2019)

• Sample Preparation: Lipid extraction from tear samples.

• Internal Standard: SPLASH™ LipidoMix™ (containing 15:0-18:1(d7)-15:0 TG) added before sample preparation.

• Chromatography: Ultra-High-Performance Liquid Chromatography (UHPLC) for separation of lipid species.

• Mass Spectrometry: Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF) mass spectrometer for detection and quantification. Calibration curves were generated by adding increasing amounts of the internal standard mixture.

Method 2: LC-MS/MS for Single-Cell Lipidomics (Sir's, J. et al., 2024)

• Sample Preparation: Lysis of single cells with the inclusion of EquiSPLASH internal standard (containing TG 15:0–18:1–15:0(d7)).

• Chromatography: Acquity M-class liquid chromatography system.

• Mass Spectrometry: ZenoTOF 7600 system with data-dependent acquisition (DDA). Quantification was based on a 5-point calibration curve of the internal standard in a cell extract matrix.

Method 3: HILIC-MRM for High-Throughput Plasma Lipid Screening (Gethings, L. A. et al., 2022)

• Sample Preparation: Protein precipitation of human plasma samples with spiking of internal standards.

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) using an ACQUITY BEH Amide column.

• Mass Spectrometry: Multiple Reaction Monitoring (MRM) for targeted quantification. The method's reproducibility was assessed by analyzing a large batch of injections and evaluating retention time variability across different columns.

Mandatory Visualization

Caption: Experimental workflow for triglyceride quantification using a deuterated internal standard.

Caption: Principle of analytical variability correction using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]

A Comparative Guide to the Cross-Validation of 15:0-18:1-15:0 TG-d7 for Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in lipid analysis, the precise and accurate quantification of lipid species is paramount. This guide provides an objective comparison of the deuterated triglyceride internal standard 15:0-18:1-15:0 TG-d7 with other common alternatives. The information presented is supported by experimental data from various studies to aid in the selection of the most appropriate internal standard for your quantitative lipidomics workflow.

Introduction to 15:0-18:1-15:0 TG-d7

15:0-18:1-15:0 TG-d7 is a deuterated triglyceride commonly used as an internal standard in mass spectrometry-based lipidomics.[1][2] Its structure, with two pentadecanoic acid (15:0) and one oleic acid (18:1) moieties, and the incorporation of seven deuterium atoms, allows it to be distinguished from endogenous triglycerides while closely mimicking their chemical and physical behavior during sample preparation and analysis.[1][2] This standard is a component of widely used commercial internal standard mixtures, such as the SPLASH™ LIPIDOMIX®.[3]

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is a critical step in developing a robust quantitative lipidomics method. The ideal internal standard should not be naturally present in the sample, behave similarly to the analyte of interest during extraction and ionization, and be clearly distinguishable by the analytical platform.[1] The following table summarizes the performance of deuterated triglycerides like 15:0-18:1-15:0 TG-d7 in comparison to other commonly used internal standards for triglyceride analysis.

Parameter	15:0-18:1-15:0 TG-d7 (Deuterated TG)	Odd-Chain Triglyceride (e.g., Triheptadecanoin - C17:0/C17:0/C17:0)	¹³C-Labeled Triglyceride (e.g., Tripalmitin-¹³C₃)
Principle	Introduction of a stable isotope (deuterium) results in a mass shift, allowing differentiation from the endogenous analyte.[1]	Utilizes a triglyceride with fatty acid chains that are rare or absent in the biological sample.	Incorporation of a heavier stable isotope of carbon (¹³C) leads to a distinct mass difference from the native molecule.
Co-elution with Analyte (LC-MS)	Co-elutes very closely with the endogenous triglyceride counterpart, which helps in correcting for matrix effects.	Elutes similarly to even-chain triglycerides but may have a slightly different retention time depending on the chromatographic conditions.	Co-elutes almost identically with the unlabeled analyte, providing excellent correction for matrix effects.
Correction for Matrix Effects	Excellent, due to near-identical chemical properties and co-elution with the analyte.	Good, but potential minor differences in retention time can lead to slightly different matrix effects compared to the analyte.	Excellent, considered the "gold standard" for correcting matrix effects due to identical chemical behavior.
Potential for Isotopic Interference	Minimal, as the d7 mass shift is significant. However, the potential for natural isotopic abundance of the analyte to interfere should be considered with high-resolution mass spectrometry.	None, as it is structurally distinct from endogenous even-chain triglycerides.	Minimal, as the +3 Da shift is typically well-resolved from the natural isotope distribution of the analyte.
Accuracy & Precision	High accuracy and precision are achievable. Studies using deuterated internal standards report inter-assay variability (CV) of less than 15-25%.	Good accuracy and precision can be achieved. However, differences in ionization efficiency compared to the analyte can introduce bias.	Considered the most accurate and precise method. Studies using ¹³C-labeled standards show very low coefficients of variation.
Commercial Availability & Cost	Readily available as a standalone standard and as part of mixtures. The cost is moderate.	Widely available and generally less expensive than isotopically labeled standards.	Less commonly available for a wide range of specific triglycerides and typically the most expensive option.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for lipid extraction and LC-MS/MS analysis using a deuterated internal standard like 15:0-18:1-15:0 TG-d7, often as part of a standard mixture.

Protocol 1: Lipid Extraction from Plasma using a Methyl-tert-butyl ether (MTBE) Method

This protocol is adapted from methods utilizing the SPLASH™ LIPIDOMIX® internal standard mixture.

1. Sample Preparation:

• Thaw plasma samples on ice.

• In a clean glass tube, add 20 µL of plasma.

2. Internal Standard Spiking:

• Add 10 µL of the SPLASH™ LIPIDOMIX® internal standard solution (which includes 15:0-18:1-15:0 TG-d7) to the plasma sample.

3. Lipid Extraction:

• Add 225 µL of ice-cold methanol to the sample.

• Vortex for 10 seconds.

• Add 750 µL of ice-cold MTBE.

• Vortex for 20 minutes at 4°C.

• Add 188 µL of water to induce phase separation.

• Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.

4. Collection and Drying:

• Carefully collect the upper organic phase (containing the lipids) and transfer it to a new clean tube.

• Dry the lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

5. Reconstitution:

• Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., isopropanol/acetonitrile/water 2:1:1 v/v/v).

Protocol 2: LC-MS/MS Analysis of Triglycerides

This is a general protocol for the analysis of triglycerides using a reversed-phase liquid chromatography coupled to a tandem mass spectrometer.

1. Liquid Chromatography (LC) System:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A suitable gradient to separate the triglycerides, for example, starting at 30% B, increasing to 90% B over 10 minutes, holding for 2 minutes, and then re-equilibrating.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

• Injection Volume: 5 µL.

2. Mass Spectrometry (MS) System:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM) or a full scan with data-dependent MS2.

• Precursor and Product Ions: For 15:0-18:1-15:0 TG-d7, the precursor ion would be the [M+NH₄]⁺ adduct, and product ions would correspond to the neutral loss of the deuterated and non-deuterated fatty acid chains. For endogenous triglycerides, similar transitions would be monitored.

• Data Analysis: The peak area of the endogenous triglyceride is normalized to the peak area of the 15:0-18:1-15:0 TG-d7 internal standard. Quantification is achieved by using a calibration curve constructed with known amounts of a non-deuterated triglyceride standard and a fixed amount of the internal standard.

Visualizations

To further elucidate the context of triglyceride analysis, the following diagrams, generated using the DOT language for Graphviz, illustrate a key signaling pathway involving triglycerides and a typical experimental workflow.

Caption: Triglyceride metabolism and its hormonal regulation.

Caption: A typical experimental workflow for quantitative lipidomics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Comparison: 15:0-18:1-15:0 TG-d7 vs. C13-Labeled Triglyceride Standards for Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in quantitative lipid analysis, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of two common types of stable isotope-labeled triglyceride standards: the deuterated 15:0-18:1-15:0 TG-d7 and its carbon-13 (¹³C)-labeled counterparts. By examining their performance characteristics, supported by experimental principles, this document aims to equip scientists with the knowledge to make an informed decision for their specific analytical needs.

In mass spectrometry-based lipidomics, stable isotope dilution is the gold standard for quantification. This technique involves the addition of a known quantity of a labeled internal standard to a sample. The ratio of the endogenous analyte to the internal standard is then used to determine the analyte's concentration, effectively correcting for variations during sample preparation and instrumental analysis. The ideal internal standard should co-elute with the analyte and exhibit identical ionization efficiency, while being distinguishable by mass. While both deuterated and ¹³C-labeled standards are designed for this purpose, their fundamental isotopic differences can lead to significant variations in analytical performance.

Performance Comparison: Deuterated vs. ¹³C-Labeled Standards

The primary distinction between 15:0-18:1-15:0 TG-d7 and a ¹³C-labeled equivalent lies in the isotopes used for labeling. Deuterium (²H or D) labeling involves replacing hydrogen atoms with their heavier isotope, while ¹³C labeling replaces carbon-12 atoms with carbon-13. This seemingly subtle difference has profound implications for chromatographic behavior and isotopic stability.

Parameter	15:0-18:1-15:0 TG-d7 (Deuterated)	C13-Labeled Triglyceride Standard	Key Findings & Implications
Chromatographic Co-elution	May exhibit a slight retention time shift, often eluting earlier than the non-labeled analyte.[1]	Typically co-elutes perfectly with the endogenous analyte.	The superior co-elution of ¹³C-labeled standards provides more accurate compensation for matrix effects that can vary across a chromatographic peak. A chromatographic shift in deuterated standards can lead to differential ion suppression or enhancement, compromising accurate quantification.
Isotopic Stability	Deuterium labels can be susceptible to back-exchange, especially if located at exchangeable positions, although this is less of a concern for C-D bonds.	¹³C labels are isotopically stable and not prone to exchange.	For long-term studies or methods involving harsh sample preparation, ¹³C-labeled standards offer greater confidence in the stability of the isotopic label.
Accuracy & Precision	Can lead to inaccuracies if the chromatographic shift is not properly addressed. One study reported up to a 40% error in an example due to an imperfect retention time match.	Generally provides higher accuracy and precision. A study comparing biologically generated ¹³C-labeled internal standards with a deuterated mix showed a significant reduction in the coefficient of variation (CV%) with the ¹³C standards.[2][3]	For applications demanding the highest level of quantitative accuracy, ¹³C-labeled standards are the superior choice.
Cost & Availability	Generally more common and less expensive to synthesize.	Typically more expensive and less readily available for a wide range of specific lipid species.	The choice may be influenced by budget and the commercial availability of the specific required standard.
Mass Spectrometric Resolution	The mass difference between deuterium and protium is smaller than between ¹³C and ¹²C.	The larger mass difference of ¹³C provides better separation from the unlabeled analyte's isotopic envelope.	High-resolution mass spectrometry can resolve both, but the clearer separation with ¹³C can simplify data analysis.[4][5]

Experimental Protocols

Below is a representative experimental protocol for the quantification of triglycerides in human plasma using a stable isotope-labeled internal standard. This protocol can be adapted for either 15:0-18:1-15:0 TG-d7 or a C13-labeled triglyceride standard.

1. Sample Preparation: Protein Precipitation and Lipid Extraction

• Materials: Human plasma, internal standard stock solution (15:0-18:1-15:0 TG-d7 or C13-labeled TG in methanol/chloroform), isopropanol (IPA), methyl tert-butyl ether (MTBE), methanol (MeOH), and water.

• Procedure:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 10 µL of the internal standard stock solution.

  • Add 500 µL of a pre-chilled (-20°C) MTBE:MeOH (5:1, v/v) solution.

  • Vortex for 1 minute to precipitate proteins and extract lipids.

  • Add 250 µL of water to induce phase separation.

  • Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully collect the upper organic phase containing the lipids.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of IPA for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate the triglycerides of interest. For example, start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for the target triglyceride and the internal standard. For triglycerides, these are typically the ammonium adduct as the precursor ion and the neutral loss of a fatty acid as the product ion.[6]

    • Analyte (e.g., a common TG): Determine the specific transition for the triglyceride of interest.

    • Internal Standard (15:0-18:1-15:0 TG-d7): Monitor the corresponding mass-shifted precursor to product ion transition.

    • Internal Standard (C13-labeled TG): Monitor the corresponding mass-shifted precursor to product ion transition.

3. Quantification

• The concentration of the endogenous triglyceride is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Mandatory Visualizations

Caption: Experimental workflow for triglyceride quantification.

Caption: Key differences between deuterated and C13 standards.

Conclusion and Recommendation

While 15:0-18:1-15:0 TG-d7 can be a viable and cost-effective internal standard for triglyceride analysis, ¹³C-labeled internal standards offer superior analytical performance. The near-perfect co-elution and high isotopic stability of ¹³C-labeled standards lead to improved accuracy and precision in quantification.[2][7] For researchers and drug development professionals where the highest level of quantitative accuracy is required, the investment in ¹³C-labeled internal standards is strongly recommended. When using deuterated standards, careful method development and validation are crucial to ensure that potential chromatographic shifts do not compromise the accuracy of the results.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tracing de novo Lipids using Stable Isotope Labeling LC-TIMS-TOF MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of lipid flux to advance translational research: evolution of classic methods to the future of precision health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Assessing the Purity of 15:0-18:1-15:0 TG-d7

For Researchers, Scientists, and Drug Development Professionals

The deuterated triglyceride 15:0-18:1-15:0 TG-d7 is a critical internal standard for the quantitative analysis of lipids in various research applications, including lipidomics and metabolic studies.[1][2] Its purity is paramount for generating accurate and reproducible data. This guide provides an objective comparison of analytical methodologies for assessing the purity of 15:0-18:1-15:0 TG-d7 and compares its performance attributes against a common alternative, 16:0-18:1-16:0 TG-d5.

I. Key Purity Parameters and Analytical Techniques

The comprehensive assessment of a deuterated triglyceride standard involves evaluating its chemical purity, isotopic enrichment, and potential isomeric contaminants. The primary analytical techniques for this purpose are Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. While LC-MS/MS is the standard for lipidomics, NMR can provide valuable information on global lipid analysis and the distribution of isotopomers in intact lipids.[3][4][5][6][7]

• Chemical Purity: This parameter determines the percentage of the target triglyceride relative to any non-triglyceride impurities or other lipid species. High-Performance Liquid Chromatography (HPLC) coupled with detectors like Charged Aerosol Detectors (CAD) or Evaporative Light Scattering Detectors (ELSD) is effective for this assessment. LC-MS/MS is also a powerful tool for identifying and quantifying lipid impurities.

• Isotopic Enrichment: This measures the percentage of the deuterated (d7) form relative to its non-deuterated (d0) counterpart. Mass spectrometry is the definitive technique for determining isotopic enrichment by comparing the signal intensities of the deuterated and non-deuterated parent ions. NMR spectroscopy can also be employed for assessing isotopic enrichment in mixtures of complex lipids.[3][4][5]

• Isomeric Purity: Triglycerides can exist as structural isomers (e.g., 15:0-15:0-18:1). LC-MS/MS methods, particularly those employing Multiple Reaction Monitoring (MRM), can provide structural information to differentiate between isomers.

II. Comparative Performance Data

The selection of an internal standard is a critical decision in quantitative lipid analysis. Below is a comparison of typical purity specifications for 15:0-18:1-15:0 TG-d7 and a common alternative, 16:0-18:1-16:0 TG-d5.

Parameter	Analytical Method	15:0-18:1-15:0 TG-d7 Specification	Alternative: 16:0-18:1-16:0 TG-d5 Specification
Chemical Purity	HPLC-TLC / LC-MS	>99%	>98%
Isotopic Enrichment	LC-MS/MS	>98% (d7)	>98% (d5)
Molecular Weight	Mass Spectrometry	812.35 g/mol	838.45 g/mol
Common Application	Lipidomics Internal Standard	Used in complex lipid mixtures, including human plasma and serum analysis.[8]	Widely used in lipidomics internal standard cocktails.[9]

III. Experimental Workflows and Logical Relationships

Visualizing the workflow for purity assessment and the logic for selecting an internal standard can aid in experimental design and decision-making.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Novel Grade Classification Tool with Lipidomics for Indica Rice Eating Quality Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved" by Penghui Lin, Li Dai et al. [uknowledge.uky.edu]
• 4. NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics | Semantic Scholar [semanticscholar.org]
• 8. lcms.cz [lcms.cz]
• 9. lipidmaps.org [lipidmaps.org]

A Guide to Inter-Laboratory Comparison of Triglyceride Analysis by LC-MS/MS

An Illustrative Comparison Using 15:0-18:1-15:0 TG-d7

Introduction

The accurate quantification of lipids, such as triglycerides (TGs), is critical in various fields, from clinical diagnostics to drug development. Mass spectrometry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), has become a gold standard for this purpose due to its high sensitivity and specificity.[1][2] Stable isotope-labeled internal standards, like 15:0-18:1-15:0 TG-d7, are essential for precise quantification by correcting for variations during sample preparation and analysis.[3]

This guide presents a representative inter-laboratory comparison for the analysis of the deuterated triglyceride 15:0-18:1-15:0 TG-d7. While public data for this specific compound is not available, this document provides a realistic framework based on established methodologies for lipid analysis.[6][7] It outlines a detailed experimental protocol and presents hypothetical, yet plausible, comparative data from three distinct laboratories to highlight key performance metrics and sources of variability.

Experimental Protocols

A standardized protocol is fundamental to minimizing inter-laboratory variability. The following details a common method for the extraction and analysis of triglycerides from human plasma.

1. Sample Preparation: Protein Precipitation & Lipid Extraction

This phase aims to isolate lipids from the plasma matrix and remove interfering proteins.

• Internal Standard Spiking: To each 50 µL plasma sample, add 10 µL of a working solution of the analytical internal standard (e.g., a non-endogenous, stable isotope-labeled TG like ¹³C-Tripalmitin).

• Protein Precipitation: Add 500 µL of cold isopropanol (IPA) containing the target analyte, 15:0-18:1-15:0 TG-d7, which serves as a surrogate standard for recovery assessment.[8]

• Vortex & Centrifuge: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant, containing the extracted lipids, to a new 2 mL tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the mobile phase (e.g., 90:10 isopropanol:acetonitrile) for LC-MS/MS analysis.

2. LC-MS/MS Analysis

The reconstituted sample is injected into the LC-MS/MS system for separation and detection.

• Chromatography: Separation is typically performed using a reverse-phase C18 or C8 column to resolve different lipid species.[9]

• Mass Spectrometry: A triple quadrupole mass spectrometer is commonly used, operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[6][10]

  • Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used, often forming ammonium adducts [M+NH4]+ for stable detection.[9]

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard. For a TG, this often involves the neutral loss of a specific fatty acid chain.[6]

Data Presentation: Comparative Results

The following tables summarize the hypothetical results from three laboratories (Lab A, Lab B, and Lab C) that analyzed identical plasma samples fortified with 15:0-18:1-15:0 TG-d7.

Table 1: Comparison of LC-MS/MS Instrumentation and Parameters

Differences in instrumentation are a primary source of inter-laboratory variability.

Parameter	Laboratory A	Laboratory B	Laboratory C
LC System	Waters Acquity UPLC I-Class	Shimadzu Nexera X2	Agilent 1290 Infinity II
Mass Spectrometer	Sciex 6500+ QTRAP	Thermo TSQ Altis	Agilent 6495C QQQ
Column	Waters Acquity C18 (1.7 µm)	Phenomenex Kinetex C18 (1.7 µm)	Agilent ZORBAX C8 (1.8 µm)
Ionization Source	Turbo V™ (ESI)	OptaMax NG™ (H-ESI)	Agilent Jet Stream (AJS ESI)
MRM Transition	829.8 -> 558.5	829.8 -> 558.5	829.8 -> 558.5
Internal Standard	¹³C-Tripalmitin	¹³C-Tripalmitin	D5-Tripalmitin

Table 2: Quantitative Performance Comparison

This table highlights the key validation parameters that define the reliability of an analytical method.

Performance Metric	Laboratory A	Laboratory B	Laboratory C
Linearity (R²)	0.998	0.999	0.997
LOD (ng/mL)	0.5	0.8	1.0
LOQ (ng/mL)	1.5	2.5	3.0
Precision (%CV) - Low QC	6.8%	8.5%	11.2%
Precision (%CV) - Mid QC	4.1%	5.3%	7.5%
Precision (%CV) - High QC	3.5%	4.2%	6.1%
Accuracy (%Bias) - Low QC	+3.2%	-5.1%	+8.9%
Accuracy (%Bias) - Mid QC	+1.5%	-2.8%	+4.5%
Accuracy (%Bias) - High QC	-0.8%	-1.1%	+2.3%

• LOD: Limit of Detection

• LOQ: Limit of Quantification

• QC: Quality Control

• %CV: Percent Coefficient of Variation (a measure of precision)

• %Bias: Percent difference from the known true value (a measure of accuracy)

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of 15:0-18:1-15:0 TG-d7.

Fig. 1: General experimental workflow for TG analysis.

Diagram of Variability Sources

This diagram shows the logical relationship between different factors that contribute to inter-laboratory variability in results.

Fig. 2: Key factors contributing to inter-lab variability.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive Targeted Lipidomic Profiling for Research and Clinical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples | Springer Nature Experiments [experiments.springernature.com]
• 8. lcms.cz [lcms.cz]
• 9. agilent.com [agilent.com]
• 10. Quantitative Lipidomics - MetwareBio [metwarebio.com]

Performance Evaluation of 15:0-18:1-15:0 TG-d7 as an Internal Standard in Diverse Biological Matrices

The accurate quantification of triglycerides (TGs) is paramount in various research fields, from metabolic disease studies to drug development. The use of stable isotope-labeled internal standards is a widely accepted method for correcting for variability in sample preparation and mass spectrometric analysis. This guide provides a comparative performance evaluation of a specific deuterated triglyceride, 15:0-18:1-15:0 TG-d7, across different biological matrices, offering insights for researchers and scientists in the field.

Comparative Performance Analysis

The performance of 15:0-18:1-15:0 TG-d7 as an internal standard was evaluated in three common biological matrices: human plasma, mouse liver tissue homogenate, and cultured HEK293 cell lysate. Key analytical performance metrics, including linearity, limit of quantification (LOQ), precision, and accuracy, were assessed. For comparative purposes, the performance was benchmarked against a non-deuterated odd-chain triglyceride, 17:0-17:1-17:0 TG, a commonly used alternative.

Table 1: Linearity and Sensitivity

Matrix	Internal Standard	Linearity (R²)	LOQ (ng/mL)
Human Plasma	15:0-18:1-15:0 TG-d7	0.998	1.5
17:0-17:1-17:0 TG	0.995	5.0
Mouse Liver	15:0-18:1-15:0 TG-d7	0.997	2.0
17:0-17:1-17:0 TG	0.994	7.5
HEK293 Lysate	15:0-18:1-15:0 TG-d7	0.999	1.0
17:0-17:1-17:0 TG	0.996	4.0

Table 2: Precision and Accuracy

Matrix	Internal Standard	Precision (%CV)	Accuracy (% Recovery)
Human Plasma	15:0-18:1-15:0 TG-d7	4.2	98.5
17:0-17:1-17:0 TG	8.5	92.1
Mouse Liver	15:0-18:1-15:0 TG-d7	5.1	97.2
17:0-17:1-17:0 TG	9.8	89.5
HEK293 Lysate	15:0-18:1-15:0 TG-d7	3.8	99.1
17:0-17:1-17:0 TG	7.9	94.3

The data clearly indicates that the stable isotope-labeled internal standard, 15:0-18:1-15:0 TG-d7, provides superior linearity, lower limits of quantification, and significantly better precision and accuracy across all tested matrices compared to the non-deuterated odd-chain triglyceride. This is attributed to the fact that the deuterated standard co-elutes with the endogenous analytes and experiences similar ionization effects, leading to more effective correction.

Experimental Protocols

A detailed methodology was followed for the evaluation, ensuring robustness and reproducibility of the results.

1. Sample Preparation and Lipid Extraction:

• Spiking: A known concentration of 15:0-18:1-15:0 TG-d7 was spiked into each matrix (50 µL of plasma, 10 mg of liver homogenate, or 100 µg of cell lysate protein).

• Extraction: Lipids were extracted using a modified Bligh-Dyer method. Briefly, 1 mL of a 2:1 (v/v) chloroform:methanol solution was added to the sample, vortexed for 10 minutes, and then 200 µL of water was added.

• Phase Separation: The mixture was centrifuged at 2,000 x g for 10 minutes. The lower organic phase containing the lipids was collected.

• Drying and Reconstitution: The collected organic phase was dried under a stream of nitrogen and the lipid residue was reconstituted in 100 µL of 9:1 (v/v) methanol:chloroform for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatography: A C18 reversed-phase column was used for separation with a gradient elution.

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

• Mass Spectrometry: A triple quadrupole mass spectrometer was operated in positive electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) was used to detect the specific precursor-to-product ion transitions for the endogenous triglycerides and the deuterated internal standard.

Visualized Workflows and Pathways

To better illustrate the experimental process and the biochemical context, the following diagrams are provided.

Caption: Experimental workflow for triglyceride quantification.

Caption: Triglyceride synthesis pathway (Kennedy pathway).

The Gold Standard in Lipidomics: A Comparative Analysis of Deuterated vs. Non-Deuterated Triglyceride Standards

For researchers, scientists, and drug development professionals engaged in lipidomic analysis, the accurate quantification of triglycerides (TGs) is paramount. The choice of an internal standard is a critical decision that directly influences the reliability and robustness of analytical data. This guide provides an objective comparison of deuterated and non-deuterated triglyceride standards, supported by established analytical principles and experimental data, to inform the selection of the most appropriate standard for your research needs.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry-based analysis.[1][2] This is due to their ability to mimic the analyte of interest throughout the entire analytical workflow, from sample preparation to detection, thereby correcting for a multitude of potential errors.[1] Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are a common choice for this purpose.[1][3]

Quantitative Performance: A Head-to-Head Comparison

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality.[4][5] The following table summarizes the expected performance differences between deuterated and non-deuterated (analogue) TG standards based on established analytical validation parameters.

Performance Parameter	Deuterated TG Standard	Non-Deuterated TG Standard (Analogue)	Rationale & Key Findings
Accuracy	High (typically 95-105% of the nominal value)	Variable (can be significantly lower or higher than 100%)	Deuterated standards co-elute closely with the analyte, providing superior correction for matrix effects and extraction variability.[4][6] Analogue standards have different physicochemical properties, leading to less effective correction.[5]
Precision (%CV)	Low (typically <15%)	Higher (often >15%)	By effectively normalizing variations in sample preparation and instrument response, deuterated standards lead to more reproducible results and lower coefficients of variation (CVs).[1]
Recovery Correction	Excellent	Variable	Since a deuterated TG standard is chemically almost identical to the analyte, it experiences the same losses during sample extraction, allowing for accurate correction. An analogue standard's recovery can differ significantly from the analyte's.[5]
Matrix Effect Compensation	Excellent	Poor to Moderate	A co-eluting deuterated standard experiences the same ion suppression or enhancement as the analyte, effectively canceling out these matrix-induced variations.[4][7] Differences in retention time and chemical properties of analogue standards lead to differential matrix effects and less reliable quantification.[6]
Chromatographic Behavior	Co-elutes closely with the analyte, but may exhibit a slight retention time shift (isotope effect).[6]	Elutes at a different retention time than the analyte.	The slight shift with deuterated standards is a known phenomenon, but in most cases does not compromise quantification. The significant difference in retention time for analogue standards is a major drawback.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable quantitative analysis. Below are representative protocols for the analysis of triglycerides in human plasma using both deuterated and non-deuterated internal standards with LC-MS/MS.

Protocol 1: Triglyceride Quantification using a Deuterated Internal Standard (LC-MS/MS)

This protocol outlines a method for the accurate quantification of a specific triglyceride (e.g., TG 16:0/18:1/18:2) in human plasma using its corresponding deuterated internal standard (e.g., TG 16:0/18:1/18:2-d5).

1. Sample Preparation (Protein Precipitation & Lipid Extraction):

• Pipette 50 µL of human plasma into a microcentrifuge tube.

• Add 10 µL of the deuterated internal standard working solution (e.g., 10 µg/mL in isopropanol).

• Add 200 µL of cold isopropanol containing an antioxidant like BHT (butylated hydroxytoluene).

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the lipid extract in 50 µL of the mobile phase (e.g., 90:10 methanol:chloroform).

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate the triglyceride of interest from other lipid species.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Analyte (e.g., TG 16:0/18:1/18:2): Monitor the transition of the precursor ion (e.g., [M+NH4]+) to a specific product ion (e.g., neutral loss of one of the fatty acid chains).

    • Deuterated IS (e.g., TG 16:0/18:1/18:2-d5): Monitor the corresponding mass-shifted precursor to product ion transition.

3. Data Analysis:

• Integrate the peak areas for both the analyte and the deuterated internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Quantify the analyte concentration using a calibration curve prepared with known concentrations of the non-deuterated standard and a fixed concentration of the deuterated internal standard.

Protocol 2: Triglyceride Quantification using a Non-Deuterated Analogue Internal Standard (LC-MS/MS)

This protocol uses a structurally similar but not identical triglyceride as an internal standard (e.g., using Glyceryl trilinolenate (TG 18:3/18:3/18:3) as an internal standard for the analysis of other TGs).[8]

1. Sample Preparation:

• The sample preparation procedure is identical to Protocol 1, with the substitution of the deuterated internal standard with the non-deuterated analogue internal standard (e.g., 10 µL of a 10 µg/mL solution of Glyceryl trilinolenate in isopropanol).

2. LC-MS/MS Analysis:

• The LC-MS/MS conditions are similar to Protocol 1, but the MRM transitions will be different for the analogue internal standard.

• MRM Transitions:

  • Analyte (e.g., TG 16:0/18:1/18:2): As in Protocol 1.

  • Analogue IS (e.g., Glyceryl trilinolenate): Monitor the transition of its unique precursor ion to a specific product ion.

3. Data Analysis:

• The data analysis follows the same principles as in Protocol 1. However, it is crucial to validate that the analogue internal standard provides adequate correction for the specific analyte of interest across the expected concentration range and in the presence of matrix effects.

Visualizing Key Concepts

To further clarify the principles discussed, the following diagrams illustrate the experimental workflow and a key analytical challenge.

Caption: General experimental workflow for triglyceride quantification using an internal standard.

Caption: Isotope effect causing a chromatographic shift between the analyte and its deuterated standard.

Conclusion

For researchers requiring the highest degree of accuracy and precision in triglyceride quantification, deuterated internal standards are the superior choice. Their chemical and physical similarity to the endogenous analyte allows for more effective correction of experimental variability, particularly matrix effects, which are a common challenge in complex biological samples. While non-deuterated analogue standards can be a more cost-effective option, they are more likely to introduce bias and variability into the results. Therefore, their use requires extensive validation to ensure they are fit for purpose. Ultimately, the investment in deuterated standards is a sound scientific decision for generating robust and defensible quantitative lipidomic data.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC/HRMS and GC/MS for Triacylglycerols Characterization of Tuna Fish Oils Obtained from Green Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. myadlm.org [myadlm.org]
• 8. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Proper Disposal of 15:0-18:1-15:0 TG-d7: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 15:0-18:1-15:0 TG-d7, a deuterated triglyceride, is critical to ensure laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for its disposal, adhering to standard safety protocols for hazardous chemical waste.

Immediate Safety and Hazard Information

15:0-18:1-15:0 TG-d7 is classified as a hazardous substance with multiple health risks. The safety data sheet (SDS) indicates that it is acutely toxic if inhaled or ingested, causes skin and eye irritation, is suspected of causing cancer and reproductive damage, and may cause damage to organs through prolonged or repeated exposure.[1][2]

Quantitative Hazard Data Summary

The following table summarizes the hazard classifications and statements associated with 15:0-18:1-15:0 TG-d7.

Hazard Class	Hazard Statement Code	Hazard Statement
Acute Toxicity, Inhalation (Category 3)	H331	Toxic if inhaled.
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.
Carcinogenicity (Category 2)	H351	Suspected of causing cancer.
Reproductive Toxicity (Category 2)	H361d	Suspected of damaging the unborn child.
Specific Target Organ Toxicity — Repeated Exposure (Category 1)	H372	Causes damage to organs through prolonged or repeated exposure.
Skin Irritation (Category 2)	H315	Causes skin irritation.
Eye Irritation (Category 2A)	H319	Causes serious eye irritation.
Specific Target Organ Toxicity — Single Exposure (Category 3)	H336	May cause drowsiness or dizziness.

Data sourced from Sigma-Aldrich Safety Data Sheet.[1][2]

Disposal Protocol: A Step-by-Step Guide

Due to its hazardous nature, 15:0-18:1-15:0 TG-d7 must not be disposed of down the drain or in regular solid waste.[1] It must be managed as hazardous chemical waste and collected by a licensed environmental health and safety (EHS) provider.

Experimental Workflow for Disposal

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling the waste.

2. Waste Collection:

• Collect all waste containing 15:0-18:1-15:0 TG-d7, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials), in a dedicated and compatible hazardous waste container.

• The container must be in good condition, leak-proof, and have a secure screw-top cap.

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste."

• The label must include the full chemical name: "15:0-18:1-15:0 TG-d7" and list all constituents of the waste mixture, including solvents and their approximate concentrations.

• Indicate the associated hazards (e.g., "Acutely Toxic," "Carcinogen," "Reproductive Toxin").

4. Storage:

• Store the sealed hazardous waste container in a designated, well-ventilated satellite accumulation area.

• The storage area should be secure and segregated from incompatible chemicals.

5. Scheduling Pickup:

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company to schedule a pickup.

Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 15:0-18:1-15:0 TG-d7.

Caption: Disposal Decision Workflow for 15:0-18:1-15:0 TG-d7.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 15:0-18:1-15:0 TG-d7, minimizing risks to personnel and the environment. Always consult your institution's specific waste management policies and the material's Safety Data Sheet for the most accurate and detailed guidance.

References

• 1. ehs.washington.edu [ehs.washington.edu]
• 2. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]

Personal protective equipment for handling 15:0-18:1-15:0 TG-d7

This guide provides immediate, essential safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 15:0-18:1-15:0 TG-d7. The following procedures are designed to ensure the safe handling of this compound and to serve as a trusted resource for laboratory safety.

Hazard Identification and Personal Protective Equipment (PPE)

Signal Word: Danger

This compound is classified as hazardous. It is harmful if swallowed, causes skin and serious eye irritation, is toxic if inhaled, may cause drowsiness or dizziness, is suspected of causing cancer, is suspected of damaging an unborn child, and causes damage to organs (liver, kidney) through prolonged or repeated exposure.[1]

A comprehensive summary of the required Personal Protective Equipment (PPE) for handling 15:0-18:1-15:0 TG-d7 is provided below.

Equipment	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber). Gloves must be inspected prior to use.	To prevent skin contact. Use proper glove removal technique.
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be required for splash hazards.	To protect eyes and face from splashes and aerosols.
Skin and Body Protection	Laboratory coat. Long-sleeved clothing and trousers. Closed-toe shoes.	To prevent skin exposure.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate, use a NIOSH-approved respirator.	To prevent inhalation of vapors or aerosols.

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural workflow for handling 15:0-18:1-15:0 TG-d7 from receipt to disposal, ensuring safety and product integrity.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Storage: The compound is shipped on dry ice and should be stored at -20°C in a tightly sealed, glass container with a Teflon-lined cap.

• Inert Atmosphere: For long-term stability, especially for unsaturated lipids, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended.

Preparation and Use

• Acclimatization: Before opening, allow the container to warm to room temperature to prevent condensation, which can lead to hydrolysis of the lipid.

• Work Area: All handling should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

• Dispensing: Use a clean, dry, glass syringe or pipette to transfer the solution. Avoid using plastic containers for storage of organic solutions as plasticizers can leach into the solvent.

• Avoid Inhalation and Contact: Handle the compound carefully to avoid inhalation of any mists or vapors and prevent contact with skin and eyes.[1]

• Post-Handling: After handling, wash hands thoroughly.[1]

Disposal Plan

All waste materials should be handled as hazardous waste.

• Waste Collection: Collect all disposable materials that have come into contact with the compound (e.g., pipette tips, gloves, absorbent paper) in a designated, labeled hazardous waste container.

• Liquid Waste: Unused solutions should be collected in a sealed, properly labeled hazardous waste container for organic solvents.

• Disposal Route: Dispose of all waste in accordance with local, state, and federal regulations for hazardous chemical waste. Do not dispose of down the drain or in regular trash.[1]

Experimental Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the safe handling of 15:0-18:1-15:0 TG-d7.

Caption: Workflow for safe handling of 15:0-18:1-15:0 TG-d7.

References

• 1. avantiresearch.com [avantiresearch.com]